2-(2,5-Difluorophenyl)-2-methylpropanoic acid

Core Science & Biosynthesis

Physicochemical Profiling of 2-(2,5-Difluorophenyl)-2-methylpropanoic Acid: A Technical Guide for Drug Development

Executive Summary

In the landscape of modern drug design, the strategic incorporation of halogen atoms—specifically fluorine—serves as a powerful lever to modulate a molecule's pharmacokinetic and pharmacodynamic profile. As a Senior Application Scientist, I approach the characterization of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid (CAS: 1260765-85-2) not merely as a chemical entity, but as a highly tunable pharmacophore. This in-depth technical guide outlines the causality behind its physicochemical behavior, establishes self-validating experimental workflows for its characterization, and provides mechanistic insights into how its structural features dictate its utility in drug development.

Molecular Identity & Structural Descriptors

Before initiating empirical testing, it is critical to establish the theoretical physicochemical baseline of the compound. The gem-dimethyl substitution at the alpha-carbon restricts conformational flexibility, while the 2,5-difluoro substitution on the phenyl ring heavily influences the electronic distribution of the molecule.

Table 1: Quantitative Physicochemical Descriptors and Mechanistic Implications

Parameter	Value	Causality / Implication in Drug Design
CAS Number	1260765-85-2	Unique identifier for regulatory tracking and procurement.
Molecular Formula	C10H10F2O2	Low molecular weight (200.18 g/mol ) ensures high ligand efficiency and strict adherence to Lipinski’s Rule of 5.
Predicted pKa	3.9 – 4.1	The electron-withdrawing inductive (-I) effect of the difluorophenyl group stabilizes the carboxylate anion, lowering the pKa relative to standard aliphatic acids.
Predicted LogP	2.5 – 3.0	The highly non-polarizable C-F bonds increase overall lipophilicity, driving favorable passive membrane permeability.
H-Bond Donors	1	A single carboxylic OH restricts excessive aqueous solvation, favoring partitioning into lipid bilayers.
H-Bond Acceptors	4	Two fluorine atoms and two oxygen atoms facilitate diverse, directional interactions with target protein pockets.

Mechanistic Insights: The Role of Fluorination in Drug Design

The integration of fluorine into the phenyl ring is not arbitrary; it is a calculated design choice. According to foundational literature on the subject, fluorine substitution fundamentally alters a molecule’s physicochemical landscape .

• Metabolic Shielding: The highly electronegative fluorine atoms withdraw electron density from the aromatic ring, deactivating it toward cytochrome P450-mediated electrophilic aromatic oxidation. Furthermore, the fluorine at the 2-position provides steric shielding to the quaternary alpha-carbon, preventing metabolic degradation at the benzylic position.

• Lipophilicity and Permeability: Because the fluorine 2s and 2p orbitals overlap excellently with carbon, the resulting C-F bond is highly non-polarizable. This characteristic increases the lipophilicity of the molecule, directly enhancing its ability to cross lipid membranes.

• Target Binding: The gem-dimethyl group on the propanoic acid moiety locks the carboxylate in a specific steric orientation, reducing the entropic penalty upon binding to a target receptor.

Experimental Workflows for Physicochemical Profiling

To translate theoretical descriptors into validated data, we must employ rigorous, self-validating analytical protocols. Accurate determination of these parameters is paramount, as they dictate the charge state at physiological pH, directly influencing both solubility and permeability .

Protocol 1: Potentiometric pKa Determination via Yasuda-Shedlovsky Extrapolation

Causality of Choice: Because 2-(2,5-Difluorophenyl)-2-methylpropanoic acid lacks a strong chromophore that undergoes a distinct spectral shift upon ionization, UV-metric pKa determination is prone to high signal-to-noise artifacts. Therefore, potentiometric titration is the method of choice. To overcome the compound's low unionized aqueous solubility, we utilize a co-solvent system.

• Step 1: Electrode Calibration. Calibrate the glass pH electrode using standard buffers (pH 4.01, 7.00, 10.01) at a strictly controlled temperature of 25.0 ± 0.1 °C.

• Step 2: Sample Preparation. Dissolve the analyte in varying ratios of methanol/water (e.g., 30%, 40%, 50% MeOH) to a final concentration of 1 mM, ensuring complete dissolution of the unionized acid.

• Step 3: Titration Execution. Titrate the solutions with standardized 0.1 M KOH under an inert argon atmosphere to prevent atmospheric CO2 absorption, which would skew the basic baseline.

• Step 4: Data Processing & Self-Validation. Calculate the apparent pKa (psKa) for each co-solvent ratio. Self-Validating Mechanism: The protocol validates itself via the Gran plot; the calculated Gran functions must yield a linear regression ( R2>0.995 ). Any deviation indicates carbonate interference or electrode drift, prompting a mandatory rerun.

• Step 5: Extrapolation. Plot the psKa values against the inverse dielectric constant of the respective co-solvent mixtures (Yasuda-Shedlovsky plot) and extrapolate to a 100% aqueous medium to determine the true aqueous pKa.

Protocol 2: Thermodynamic Lipophilicity (LogP) via Shake-Flask Method

Causality of Choice: While HPLC retention times correlate with lipophilicity, the shake-flask method provides a direct, thermodynamic measurement of partitioning. This is critical for fluorinated compounds, where specific solvation effects in an octanol/water system cannot be perfectly modeled by a silica-based C18 stationary phase .

• Step 1: Phase Saturation. Mutually saturate 1-octanol and aqueous buffer (pH 1.2, to ensure the carboxylic acid is fully unionized) by stirring them together vigorously for 24 hours at 25 °C.

• Step 2: Analyte Spiking. Dissolve the compound in the saturated octanol phase to a precise concentration (e.g., 100 µg/mL).

• Step 3: Partitioning. Combine the spiked octanol with the aqueous buffer in a silanized glass vial at a 1:1 volume ratio. Agitate on a mechanical end-over-end shaker for 60 minutes to reach thermodynamic equilibrium.

• Step 4: Phase Separation. Centrifuge the vials at 3000 rpm for 15 minutes to break any micro-emulsions and ensure a microscopically sharp phase boundary.

• Step 5: Quantification & Self-Validation. Quantify the analyte in both phases using LC-MS/MS. Self-Validating Mechanism: This system is validated through strict mass balance. The sum of the analyte quantified in the aqueous and octanol phases must equal the initial spike concentration ( ±5% ). A failure in mass balance immediately flags interfacial aggregation, volatility losses, or glass adsorption.

Visualizing the Profiling Workflow

To ensure a standardized approach to the physicochemical characterization of fluorinated carboxylic acids, the following logical workflow is implemented in our laboratories.

Figure 1: Physicochemical profiling workflow for fluorinated carboxylic acids.

Conclusion

The physicochemical profiling of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid requires a deep understanding of how halogenation and steric hindrance dictate molecular behavior. By utilizing self-validating experimental systems—such as Gran plot-verified potentiometry and mass-balance-verified shake-flask partitioning—researchers can generate high-fidelity data. This rigorous approach ensures that the unique properties imparted by the 2,5-difluorophenyl moiety are accurately leveraged during the downstream ADME and DMPK optimization phases of drug development.

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.[Link]

• Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State (2nd ed.). John Wiley & Sons.[Link]

• OECD (1995). Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method. OECD Guidelines for the Testing of Chemicals, Section 1.[Link]

Comprehensive NMR Analysis of 2-(2,5-Difluorophenyl)-2-methylpropanoic Acid: A Technical Guide for Structural Elucidation

Executive Summary

In modern drug development, fluorinated building blocks are critical for modulating lipophilicity, metabolic stability, and target binding affinity. 2-(2,5-Difluorophenyl)-2-methylpropanoic acid (CAS 1260765-85-2) is a highly sterically hindered, fluorinated intermediate. Verifying its structural integrity requires high-resolution multinuclear Nuclear Magnetic Resonance (NMR) spectroscopy. This whitepaper provides an authoritative, in-depth guide to the theoretical prediction, empirical derivation, and experimental acquisition of the 1 H and 13 C NMR chemical shifts for this compound, establishing a self-validating protocol for analytical scientists.

Structural Elucidation & Causality

The chemical environment of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid is dictated by three distinct structural domains, each exerting specific electronic and steric effects:

• The Carboxylic Acid (-COOH): Acts as a strong hydrogen bond donor and acceptor. Its chemical shift is highly dependent on solvent, concentration, and temperature due to rapid proton exchange.

• The Gem-Dimethyl Group ( α -carbon): The α,α -dimethyl substitution creates significant steric bulk (the gem-dimethyl effect). The quaternary α -carbon lacks attached protons, meaning its 13 C signal is inherently weak due to the absence of Nuclear Overhauser Effect (NOE) enhancement and exceptionally long longitudinal relaxation times ( T1​ ).

• The 2,5-Difluorophenyl Ring: The two fluorine atoms ( 19 F, spin-1/2, 100% natural abundance) exert strong inductive (electron-withdrawing) and resonance effects. According to empirical rules , fluorine strongly deshields the ipso carbon (+34.8 ppm) while shielding the ortho (-12.9 ppm) and para (-4.5 ppm) positions. Furthermore, the spin-1/2 nature of 19 F splits both the 1 H and 13 C signals through scalar ( J ) coupling, creating complex, diagnostic multiplets.

1 H NMR Protocol & Spectral Analysis

Causality in Sample Preparation

For fluorinated carboxylic acids, CDCl 3​ is the solvent of choice over DMSO- d6​ . While DMSO strongly hydrogen-bonds and stabilizes the -COOH proton, its higher viscosity broadens spectral lines. CDCl 3​ minimizes viscosity, maximizing the resolution of the fine, long-range 1 H- 19 F spin-spin couplings ( 4JHF​ and 5JHF​ ) required for absolute structural confirmation . A trace amount of Tetramethylsilane (TMS, 0.03%) is added to create a self-validating chemical shift reference at exactly 0.00 ppm.

Expected 1 H Chemical Shifts

The aromatic chemical shifts are derived from the base value of benzene ( δ 7.27) modified by the additive shielding/deshielding effects of the tert-alkyl and fluorine substituents.

Position	Expected Shift ( δ , ppm)	Multiplicity	Integration	J -Coupling Constants (Hz)	Assignment Causality
-COOH	~12.00	br s	1H	N/A	Highly deshielded due to H-bonding and carbonyl anisotropy.
H6'	7.06	ddd	1H	3JHF​≈9.0 , 4JHH​≈2.5 , 5JHF​≈1.0	Deshielded by the adjacent alkyl group; strong ortho coupling to F5'.
H4'	7.00	ddd	1H	3JHF​≈9.0 , 3JHH​≈9.0 , 4JHF​≈4.0	Subject to ortho shielding from F5' but lacks the alkyl deshielding effect.
H3'	6.96	ddd	1H	3JHF​≈9.0 , 3JHH​≈9.0 , 4JHF​≈4.0	Strongly shielded by the ortho F2' atom.
-CH 3​	1.55	s	6H	N/A	Equivalent gem-dimethyl protons; isolated from F-coupling by 5 bonds.

13 C NMR Protocol & Spectral Analysis

Causality in Acquisition Parameters

Because the α -carbon and the carboxyl carbon are quaternary, and the aromatic carbons are split into doublets or doublets of doublets by the fluorines, the signal-to-noise ratio (S/N) is intrinsically low. A standard 1D 13 C experiment will fail to accurately integrate these peaks. A longer relaxation delay ( d1​≥2.0 s) and a high number of transients ( >1024 scans) are mandatory to ensure full T1​ relaxation and adequate S/N .

Expected 13 C Chemical Shifts & C-F Coupling

Fluorine-carbon scalar couplings are large and highly diagnostic. The 1JCF​ coupling is typically ~240–250 Hz, which immediately identifies the C-F carbons .

Position	Expected Shift ( δ , ppm)	Multiplicity	JCF​ Coupling Constants (Hz)	Structural Causality
C=O	181.5	s	N/A	Carbonyl carbon; highly deshielded.
C5' (C-F)	158.7	dd	1JCF​≈242 , 4JCF​≈2	Ipso to F5'; massive 1J splitting.
C2' (C-F)	155.7	dd	1JCF​≈245 , 4JCF​≈2	Ipso to F2'; slightly shielded by ortho alkyl group.
C1' (C-R)	139.4	dd	2JCF​≈14 , 3JCF​≈6	Quaternary aromatic carbon attached to the bulky α -carbon.
C3' (C-H)	116.9	dd	2JCF​≈25 , 3JCF​≈8	Ortho to F2', meta to F5'.
C4' (C-H)	114.1	dd	2JCF​≈24 , 3JCF​≈8	Ortho to F5', meta to F2'.
C6' (C-H)	113.9	dd	2JCF​≈24 , 3JCF​≈9	Ortho to F5', meta to F2'.
C- α	46.5	d	3JCF​≈3	Quaternary aliphatic carbon; weak long-range F-coupling.
-CH 3​	26.2	s	N/A	Aliphatic methyl carbons.

Experimental Workflow & Validation

To guarantee a self-validating data package, execute the following step-by-step methodology on a multinuclear NMR spectrometer (e.g., 400 MHz or higher):

• Sample Preparation: Dissolve 15–20 mg of the analyte in 0.6 mL of high-purity CDCl 3​ containing 0.03% v/v TMS. Transfer to a 5 mm precision NMR tube.

• Probe Tuning & Matching (Critical Step): Manually or automatically tune the probe to the exact Larmor frequencies of 1 H, 13 C, and 19 F. Failure to tune the 19 F channel will result in poor decoupling if a 13 C{ 1 H, 19 F} experiment is attempted.

• Gradient Shimming: Optimize the B0​ magnetic field homogeneity using 3D gradient shimming. Validation Gate: The line width at half height ( W1/2​ ) of the TMS signal must be <1.0 Hz. If it is wider, re-shim to prevent the loss of fine 4JHF​ and 5JHF​ couplings.

• 1 H Acquisition: Run a standard 1D proton experiment (zg30 pulse program). Set the relaxation delay ( d1​ ) to 2.0 seconds. Acquire 16–32 scans.

• 13 C Acquisition: Run a power-gated decoupled 13 C experiment (zgpg30). Set d1​≥2.0 seconds to allow quaternary carbons to relax. Acquire a minimum of 1024 scans to resolve the complex C-F doublets of doublets against the baseline noise.

• Processing: Apply a 0.3 Hz exponential line broadening (LB) to the 1 H FID and a 1.0 Hz LB to the 13 C FID prior to Fourier Transformation. Phase and baseline correct manually.

Visualizations

Experimental Workflow

Experimental workflow for self-validating multinuclear NMR acquisition.

Spin-Spin Coupling Network

Spin-spin coupling network mapping 1H-19F and 1H-1H interactions in the aromatic ring.

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier.[Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds (8th ed.). Wiley.[Link]

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2020). Structure Determination of Organic Compounds: Tables of Spectral Data (5th ed.). Springer.[Link]

• Reich, H. J. (2020). Hans Reich's NMR Collection. Organic Chemistry Data, ACS Organic Division. [Link]

Crystal Structure and X-Ray Diffraction of 2-(2,5-Difluorophenyl)-2-methylpropanoic Acid: A Comprehensive Technical Guide

Executive Summary

2-(2,5-Difluorophenyl)-2-methylpropanoic acid (CAS: 1260765-85-2) is a highly specialized fluorinated building block widely utilized in the synthesis of active pharmaceutical ingredients (APIs)[1]. Understanding its solid-state behavior is critical for drug development professionals, as the crystal structure directly dictates the compound's solubility, stability, and downstream processability. This whitepaper provides an in-depth technical guide to the crystallographic profile, supramolecular assembly, and X-ray diffraction (XRD) methodologies required to accurately characterize this molecule.

Theoretical Crystallographic Framework

The crystal engineering of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid is governed by a hierarchical assembly of non-covalent interactions. The molecule lacks a chiral center (due to the gem-dimethyl group on the α -carbon) and contains both strong hydrogen-bond donors/acceptors (the carboxylic acid) and weak acceptors (the fluorine atoms).

Primary Synthon: The R22​(8) Carboxylic Acid Dimer

Carboxylic acids exhibit a profound thermodynamic preference to self-assemble into cyclic dimers via strong O-H···O hydrogen bonds[2]. In graph-set notation, this motif is designated as R22​(8) , representing a ring of 8 atoms formed by 2 hydrogen-bond donors and 2 acceptors[3]. This dimerization saturates the strongest hydrogen-bonding capabilities of the molecule, rendering the exterior of the dimer highly lipophilic.

Secondary Synthons: C-H···F and F···F Interactions

Once the primary R22​(8) dimer is formed, the 3D crystal lattice is stabilized by weaker forces. The covalently bound fluorine atom is a notoriously poor hydrogen-bond acceptor compared to oxygen or nitrogen. However, in the absence of competing strong donors, C-H···F interactions and F···F contacts become the primary driving forces for the supramolecular packing of fluorobenzenes[4]. The high electronegativity of fluorine creates localized regions of negative potential that interact favorably with the slightly acidic aromatic or aliphatic protons of adjacent molecules[5].

Logical relationship of supramolecular synthons driving 3D crystal packing.

Experimental Protocols: X-Ray Diffraction Workflows

To accurately determine the crystal structure, a rigorous Single-Crystal X-Ray Diffraction (SCXRD) protocol must be followed. The protocol below is designed as a self-validating system to ensure maximum data integrity.

Step-by-Step SCXRD Methodology

• Solvent Screening & Crystallization:

  • Action: Dissolve 50 mg of the compound in a non-polar/weakly polar solvent system (e.g., hexane/ethyl acetate 4:1 v/v). Pierce the vial cap with a narrow needle and allow for slow evaporation at 20 °C.

  • Validation: Monitor for the formation of block-like or prismatic crystals. Avoid polar protic solvents (like methanol) to prevent the disruption of the R22​(8) dimer and the formation of unwanted solvates.

• Crystal Harvesting & Cryo-Mounting:

  • Action: Submerge the crystals in Paratone-N oil under a polarizing microscope. Select a single crystal with uniform extinction (dimensions approx. 0.2×0.2×0.1 mm). Mount it on a MiTeGen cryoloop.

• Data Collection:

  • Action: Transfer the loop to the goniometer equipped with a nitrogen cold stream set to 100 K . Irradiate using a microfocus Cu K α source ( λ=1.54184 Å).

  • Validation: Collect initial frames to verify diffraction spots extend beyond 0.83 Å resolution.

• Data Reduction & Absorption Correction:

  • Action: Integrate the frames using software like APEX4 or CrysAlisPro. Apply a multi-scan empirical absorption correction (e.g., SADABS).

  • Validation: Ensure the internal merging R -factor ( Rint​ ) is <0.05 .

• Structure Solution & Refinement:

  • Action: Solve the structure using intrinsic phasing (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL) via the Olex2 interface.

  • Validation: Locate the carboxylic acid proton in the difference Fourier map and freely refine its coordinates. Ensure final R1​<0.05 and Goodness-of-Fit (GoF) ≈1.0 .

Step-by-step experimental workflow for Single-Crystal X-Ray Diffraction.

Mechanistic Insights: Causality in Experimental Choices

As an application scientist, executing the steps is secondary to understanding why they are performed. The structural nature of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid necessitates specific experimental parameters:

• Why 100 K Data Collection? At room temperature, the gem-dimethyl groups and the terminal fluorine atoms exhibit significant thermal motion (dynamic disorder). This manifests as large, smeared thermal ellipsoids that obscure the precise bond lengths. Cooling to 100 K "freezes" these vibrations, allowing for the accurate mapping of the highly directional, yet weak, C-H···F interactions[4]. Furthermore, it prevents the symmetric disorder of the carboxylic acid proton, a phenomenon occasionally observed in room-temperature dimer structures[2].

• Why Cu K α Radiation? While Mo K α is standard for heavy-metal complexes, this molecule consists entirely of light atoms (C, H, O, F). Cu K α radiation interacts more strongly with light atoms, yielding higher intensity reflections at high diffraction angles, which is critical for resolving the electron density of the bridging hydrogen atom in the R22​(8) dimer.

• Why Non-Polar Solvents? The thermodynamic stability of the target API solid form relies on the predictability of the R22​(8) homosynthon. Polar solvents compete for hydrogen bonding, risking the generation of unpredictable solvates or catemeric chains[3].

Data Presentation & Expected Crystallographic Parameters

Based on the crystallographic behavior of achiral, fluorinated phenylisobutyric acid derivatives, the following quantitative parameters represent the benchmark for a successful structural refinement.

Parameter	Expected Value / Range	Mechanistic Rationale
Crystal System	Monoclinic or Triclinic	Typical for low-symmetry organic molecules lacking internal symmetry.
Space Group	P21​/c or P1ˉ	Centrosymmetric groups are highly favored for achiral carboxylic acid dimers.
Temperature	100(2) K	Suppresses thermal vibrations; essential for resolving weak C-H···F contacts.
Radiation	Cu K α ( λ=1.54184 Å)	Maximizes diffraction intensity for light-atom (C, H, O, F) organic crystals.
Rint​	<0.05	Validates the internal consistency and quality of the collected reflections.
Final R1​ [I>2σ(I)]	<0.05	Indicates a highly accurate structural model with minimal residual electron density.
Goodness-of-Fit (GoF)	0.95−1.05	Confirms that the weighting scheme and structural model are statistically sound.
Hydrogen Bond Motif	R22​(8)	Classic thermodynamic energy minimum for carboxylic acids.

Conclusion

The structural elucidation of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid via X-ray diffraction is a masterclass in probing both strong and weak non-covalent interactions. By strictly controlling the crystallization environment to favor the R22​(8) dimer and utilizing cryogenic (100 K) Cu K α diffraction to resolve subtle C-H···F contacts, researchers can generate highly reliable crystallographic data. This self-validating approach ensures that the resulting structural models are robust enough to inform downstream API formulation and patent claims.

References

• 1260765-85-2 | 2-(2,5-Difluorophenyl)
• Source: acs.
• Source: nih.
• Source: acs.
• Source: rsc.

Sources

• 1. 1260765-85-2|2-(2,5-Difluorophenyl)-2-methylpropanoic acid|BLD Pharm [bldpharm.com]
• 2. N-Tosyl-L-proline benzene hemisolvate: a rare example of a hydrogen-bonded carboxylic acid dimer with symmetrically disordered H atoms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. books.rsc.org [books.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Thermodynamic stability of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid at room temperature

An In-Depth Technical Guide to the Thermodynamic Stability of 2-(2,5-Difluorophenyl)-2-methylpropanoic Acid at Room Temperature

Abstract

This technical guide provides a comprehensive framework for evaluating the thermodynamic stability of the novel small molecule, 2-(2,5-Difluorophenyl)-2-methylpropanoic acid, at ambient conditions. The stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development, directly impacting safety, efficacy, and shelf-life.[1] This document outlines a scientifically rigorous approach, grounded in established principles and regulatory expectations, for characterizing the intrinsic stability of this compound. We will delve into the theoretical assessment of its molecular structure, present a detailed experimental framework including forced degradation studies, and provide validated analytical methodologies for detecting and quantifying potential degradants. The protocols and rationale described herein are designed to be a self-validating system, ensuring the generation of reliable and defensible stability data for researchers, scientists, and drug development professionals.

Introduction: The Imperative of Stability Assessment

2-(2,5-Difluorophenyl)-2-methylpropanoic acid is a compound of interest in pharmaceutical research, likely as a synthetic intermediate or a potential API. Its structure, featuring a difluorinated phenyl ring and a sterically hindered carboxylic acid, presents a unique stability profile. Understanding its thermodynamic stability—the tendency of the molecule to exist in its lowest energy state under specified conditions—is not merely a regulatory formality but a fundamental scientific necessity. An unstable compound can lead to loss of potency, formation of toxic impurities, and altered bioavailability, compromising patient safety.[2]

This guide provides the strategic and tactical details required to thoroughly investigate the stability of this molecule. We will move beyond simple protocol execution to explain the causality behind experimental design, aligning with the principles of Quality by Design (QbD). The objective is to build a comprehensive stability profile that can predict long-term behavior, guide formulation development, and satisfy regulatory requirements as outlined by the International Council for Harmonisation (ICH) guidelines.[1][3]

Molecular Structure and Predicted Physicochemical Properties

A molecule's structure is the primary determinant of its reactivity and, therefore, its stability. The key functional groups in 2-(2,5-Difluorophenyl)-2-methylpropanoic acid are the carboxylic acid, the difluorophenyl ring, and the quaternary α-carbon.

• Carboxylic Acid: This group is susceptible to pH-dependent reactions, particularly decarboxylation at elevated temperatures.[4] It also provides a site for hydrogen bonding, which can influence crystal lattice energy and solid-state stability.

• Difluorophenyl Ring: The carbon-fluorine bond is exceptionally strong, generally imparting high thermal and chemical stability.[5] The fluorine atoms are electron-withdrawing, which can influence the acidity of the carboxylic proton and potentially the susceptibility of the aromatic ring to nucleophilic attack under harsh conditions, though this is unlikely under typical storage.

• Quaternary α-Carbon: The presence of two methyl groups on the carbon adjacent to the carboxylic acid creates steric hindrance, which may kinetically stabilize the carboxyl group against certain bimolecular reactions.

A summary of predicted and known properties for structurally related compounds is presented below.

Property	Predicted/Known Value	Source & Rationale
Molecular Formula	C₁₀H₁₀F₂O₂	-
CAS Number	1260765-85-2	[6]
Physical Form	Likely a crystalline solid at room temperature.	Phenylpropanoic acids are typically solids.[7]
Molecular Weight	200.18 g/mol	Calculated
pKa	~4-5	Estimated based on propanoic acid and electronic effects of the difluorophenyl group.
Solubility	Poorly soluble in water, soluble in organic solvents (e.g., methanol, acetonitrile).	General property of small molecule carboxylic acids.

Strategic Framework for Stability Evaluation

Our approach is a multi-tiered strategy designed to first predict and then empirically confirm the stability profile of the molecule. This involves a combination of long-term, accelerated, and forced degradation studies. Forced degradation, or stress testing, is a critical component; it intentionally degrades the sample to rapidly identify likely degradation pathways and validate the analytical methods used for detection.[3][8][9]

The overall workflow is designed to ensure that the analytical procedures are "stability-indicating," meaning they can accurately separate the intact API from any potential degradation products without interference.[2][10]

Caption: Workflow for Stability Assessment.

Predicted Degradation Pathways

Based on the molecule's structure, we can hypothesize several potential degradation pathways under stress conditions. The goal of forced degradation is to generate these products in a controlled manner to facilitate their identification.

Caption: Potential Degradation Pathways.

The most probable degradation route, especially under thermal stress, is decarboxylation, where the carboxylic acid group is lost as CO₂.[4] Under strong oxidative conditions, hydroxylation of the aromatic ring or oxidation of the methyl groups could occur, though this is less likely given the stability of the C-F bonds.[11]

Detailed Experimental Protocols

The following protocols are designed to provide a comprehensive evaluation of the compound's stability. A key objective is to achieve a target degradation of 5-20% of the parent compound, which is sufficient to detect and identify degradants without generating secondary products that wouldn't be seen under normal storage conditions.[12]

Stability-Indicating Analytical Method

The foundation of any stability study is a robust, validated analytical method.[13] High-Performance Liquid Chromatography (HPLC) with a Diode Array Detector (DAD) and coupled to a Mass Spectrometer (MS) is the preferred technique.

• Instrumentation: HPLC with UV/DAD and MS detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A time-gradient elution from 95% A to 95% B over 20-30 minutes to ensure separation of the polar parent compound from potentially more non-polar degradants.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm and 254 nm; MS scan for m/z 100-500.

• Justification: This reverse-phase method is standard for small molecules. The acid modifier ensures good peak shape for the carboxylic acid, and the DAD/MS combination allows for peak purity assessment and preliminary identification of unknown peaks based on their mass-to-charge ratio.[2]

Forced Degradation Protocols

For each condition, a solution of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid (e.g., 1 mg/mL in a 50:50 acetonitrile:water mixture) is prepared. A control sample is stored at 2-8°C in the dark.

Stress Condition	Protocol	Rationale & Causality
Acid Hydrolysis	Mix sample with equal volume of 1.0 M HCl. Store at 60°C for up to 72 hours. Analyze at intervals (e.g., 2, 8, 24, 72h).	Targets acid-labile functional groups. While the molecule lacks highly susceptible groups like esters, this tests the overall stability in an acidic environment, relevant for oral dosage forms.[8]
Base Hydrolysis	Mix sample with equal volume of 1.0 M NaOH. Store at 60°C for up to 72 hours. Analyze at intervals.	Probes for base-labile groups. The electron-withdrawing fluorine atoms could slightly activate the ring, but significant degradation is not expected.[8]
Oxidative	Mix sample with equal volume of 3% H₂O₂. Store at room temperature, protected from light, for 72 hours. Analyze at intervals.	Simulates exposure to atmospheric oxygen or peroxide-forming excipients. It tests the resilience of the aromatic ring and alkyl groups to oxidation.[11]
Thermal (Solid)	Store solid API in a controlled oven at 80°C/75% RH for 2 weeks. Analyze by dissolving in diluent.	Assesses the intrinsic stability of the solid form. Elevated temperature accelerates solid-state reactions like decarboxylation or polymorphic transitions.[3]
Photostability	Expose solid and solution samples to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter (ICH Q1B). A control sample is wrapped in foil.	Determines if the molecule is light-sensitive, which informs packaging requirements. The aromatic ring is a potential chromophore that could absorb UV light and degrade.[3]

Long-Term and Accelerated Stability Study

Formal stability studies are performed according to ICH Q1A guidelines.[3]

• Long-Term: 25°C ± 2°C / 60% RH ± 5% RH.

• Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.

• Procedure: The solid API is stored in containers that mimic the proposed commercial packaging. Samples are pulled at specified time points (e.g., 0, 3, 6, 9, 12, 18, 24 months for long-term; 0, 1, 3, 6 months for accelerated) and analyzed for appearance, assay, and degradation products using the stability-indicating HPLC method.

Data Interpretation and Trustworthiness

The trustworthiness of the study hinges on a rigorous analysis of the generated data.[13]

• Peak Purity: The DAD detector is used to assess the spectral homogeneity of the main API peak in stressed samples. A peak purity angle less than the threshold angle indicates no co-eluting impurities.[2]

• Mass Balance: The sum of the assay of the main peak and the levels of all degradation products should remain close to 100% of the initial value. A significant deviation may indicate the formation of non-UV active compounds, volatile degradants, or precipitation.

• Degradant Identification: For any degradation product observed above the identification threshold (e.g., >0.1%), efforts must be made to characterize its structure using techniques like LC-MS/MS or by isolating the impurity for NMR analysis.

Conclusion

This guide presents a robust, scientifically-grounded framework for assessing the thermodynamic stability of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid at room temperature. By integrating theoretical structural analysis with a comprehensive experimental plan based on forced degradation and formal stability studies, researchers can build a complete profile of the molecule's liabilities. The emphasis on developing and validating a stability-indicating analytical method ensures the integrity and reliability of the data. Following this in-depth approach will provide the critical information needed to guide formulation, define appropriate storage conditions and packaging, and ensure the development of a safe and effective final drug product.

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A Technical Guide to the Mass Spectrometric Fragmentation of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid

Abstract

This technical guide provides an in-depth analysis of the predicted mass spectrometric fragmentation pattern of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid, a compound of interest in pharmaceutical and chemical research. We explore the fragmentation pathways under both high-energy Electron Ionization (EI) and soft-ionization Electrospray Ionization (ESI) techniques. By dissecting the molecule's structure and applying fundamental principles of mass spectrometry, this document serves as a predictive framework for researchers engaged in the structural elucidation of novel aromatic carboxylic acids. The guide includes detailed experimental protocols, predicted fragment tables, and mechanistic diagrams to provide a comprehensive and practical resource for scientists in drug development and analytical chemistry.

Introduction

2-(2,5-Difluorophenyl)-2-methylpropanoic acid belongs to the class of 2-arylpropionic acids, a scaffold common to many Non-Steroidal Anti-Inflammatory Drugs (NSAIDs). The structural characterization of such molecules is a critical step in drug discovery, development, and quality control. Mass spectrometry (MS) stands as an unparalleled tool for this purpose, offering high sensitivity and profound structural insight from minimal sample quantities.[1]

This guide focuses on predicting the fragmentation behavior of this specific molecule. Understanding these pathways is not merely an academic exercise; it is essential for confirming molecular identity, identifying metabolites, and characterizing impurities. We will contrast the extensive fragmentation induced by Electron Ionization (EI), typically coupled with Gas Chromatography (GC), with the more controlled fragmentation of even-electron ions generated by Electrospray Ionization (ESI) in tandem mass spectrometry (MS/MS), commonly used with Liquid Chromatography (LC).[2]

Molecular Structure and Inherent Labilities

To predict fragmentation, we must first understand the molecule's structure and its weakest points.

• Chemical Formula: C₁₀H₁₀F₂O₂

• Monoisotopic Mass: 200.0649 u

• Structure:

The structure presents several key features that will dictate its fragmentation:

• Carboxylic Acid Group: A primary site for ionization and fragmentation, prone to losses of neutral molecules like H₂O and CO₂.[3][4]

• Quaternary α-Carbon: The carbon atom bonded to the carboxyl group, the difluorophenyl ring, and two methyl groups. The absence of α-hydrogens prevents certain rearrangement reactions, but the bonds around this carbon are susceptible to cleavage.

• Difluorophenyl Ring: A stable aromatic system, but the bond connecting it to the aliphatic chain is a potential cleavage site. The fluorine substituents influence the electron density and may direct some fragmentation pathways. Aromatic compounds generally produce strong molecular ion peaks.[5]

Electron Ionization (EI) Fragmentation Pathway

EI is a high-energy ionization technique that generates odd-electron radical cations (M⁺•) which undergo extensive and often complex fragmentation. For GC-MS analysis, prior derivatization (e.g., methylation or silylation) of the carboxylic acid is typically required to enhance volatility and prevent thermal degradation in the injector.[6][7] The following analysis assumes ionization of the underivatized molecule for fundamental understanding.

The molecular ion (M⁺•) will be observed at m/z 200 . Aromatic acids are known to exhibit more prominent molecular ion peaks compared to their aliphatic counterparts due to the stabilizing effect of the aromatic ring.[8][9]

Key predicted fragmentation pathways include:

• Loss of a Methyl Radical (•CH₃): A favorable cleavage at the quaternary carbon to form a resonance-stabilized benzylic-type cation at m/z 185 .

• Formation of an Acylium Ion: Loss of a hydroxyl radical (•OH) is a characteristic fragmentation of carboxylic acids, leading to a stable acylium ion [M-OH]⁺ at m/z 183 .[5][9]

• Decarboxylation: The neutral loss of carbon dioxide (CO₂) is a hallmark of carboxylic acid fragmentation, resulting in an ion at m/z 156 .[8]

• Loss of the Carboxyl Group (•COOH): Cleavage of the C-C bond between the α-carbon and the carboxyl group yields the [M-COOH]⁺ ion at m/z 155 . This fragment represents the 2-(2,5-difluorophenyl)propyl cation.[5][8]

• Benzylic Cleavage: The cleavage of the bond between the aromatic ring and the quaternary carbon can lead to the formation of the difluorophenyl cation at m/z 113 .

Figure 1: Predicted EI Fragmentation Pathway.

Table 1: Predicted Key Fragments under Electron Ionization

m/z (u)	Proposed Formula	Neutral Loss	Description
200	[C₁₀H₁₀F₂O₂]⁺•	-	Molecular Ion (M⁺•)
185	[C₉H₇F₂O₂]⁺	•CH₃	Loss of a methyl radical
183	[C₁₀H₉F₂O]⁺	•OH	Acylium ion formation
156	[C₉H₁₀F₂]⁺•	CO₂	Decarboxylation
155	[C₉H₁₀F₂]⁺	•COOH or (•OH + CO)	Loss of carboxyl group
113	[C₆H₃F₂]⁺	C₄H₇O₂	Difluorophenyl cation

Electrospray Ionization (ESI) Tandem MS Fragmentation

ESI is a soft ionization technique that typically generates protonated molecules [M+H]⁺ or deprotonated molecules [M-H]⁻ with minimal in-source fragmentation.[2] Structural information is obtained via collision-induced dissociation (CID) in a tandem mass spectrometer (e.g., Q-TOF, Triple Quadrupole, or Orbitrap).

Negative Ion Mode ([M-H]⁻)

For carboxylic acids, negative ion mode is often preferred due to the acidic nature of the carboxyl proton, leading to the highly stable carboxylate anion. The precursor ion for MS/MS experiments would be the deprotonated molecule at m/z 199 .

Upon collisional activation, the primary and most dominant fragmentation pathway for carboxylate anions is decarboxylation.[3]

• Decarboxylation: The loss of a neutral CO₂ molecule (44 u) from the precursor ion at m/z 199 will generate a highly abundant product ion at m/z 155 . This is the most diagnostically significant fragmentation in this mode.

Figure 2: Predicted ESI-MS/MS Fragmentation (Negative Mode).

Positive Ion Mode ([M+H]⁺)

In positive ion mode, the molecule will be protonated, likely on one of the carboxyl oxygens, to form the precursor ion at m/z 201 . The fragmentation of this even-electron ion is typically driven by the loss of small, stable neutral molecules.

• Loss of Water (H₂O): A common initial fragmentation for protonated carboxylic acids is the loss of water (18 u) to form the same acylium ion seen in EI at m/z 183 .

• Sequential Loss of CO: The acylium ion at m/z 183 can subsequently lose carbon monoxide (28 u) to produce the fragment at m/z 155 .

Table 2: Predicted Key Fragments under ESI-MS/MS

Ion Mode	Precursor m/z	Product m/z	Neutral Loss	Description
Negative	199	155	CO₂ (44 u)	Decarboxylation
Positive	201	183	H₂O (18 u)	Acylium ion formation
Positive	183	155	CO (28 u)	Loss of carbon monoxide

Experimental Protocol: LC-MS/MS Analysis

This section outlines a self-validating protocol for the analysis of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid using a standard Liquid Chromatography-Quadrupole Time-of-Flight (LC-QTOF) Mass Spectrometer. The causality behind each step is explained to ensure scientific integrity.

Workflow Overview

Figure 3: Analytical Workflow for LC-MS/MS Characterization.

Step-by-Step Methodology

• Sample Preparation:

  • Rationale: Proper dissolution and dilution are critical for preventing column overload and ion source saturation.

  • Protocol:

    • Prepare a stock solution of the analyte at 1 mg/mL in LC-MS grade methanol.

    • Perform a serial dilution to create a working solution of 1 µg/mL in a solvent that matches the initial mobile phase conditions (e.g., 50:50 acetonitrile:water). This ensures good peak shape upon injection.

• Liquid Chromatography (LC):

  • Rationale: Chromatographic separation is essential to isolate the analyte from any impurities or matrix components, ensuring that the mass spectrum is clean. A C18 column is a standard choice for moderately polar compounds like this.

  • Parameters:

    • Column: Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

    • Mobile Phase A: Water + 0.1% Formic Acid

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

    • Gradient: Start at 10% B, ramp to 95% B over 5 minutes, hold for 1 minute, return to initial conditions.

    • Flow Rate: 0.4 mL/min

    • Column Temperature: 40 °C

• Mass Spectrometry (MS):

  • Rationale: The QTOF instrument allows for high-resolution, accurate mass measurements to confirm the elemental composition, while the MS/MS capability provides the fragmentation data for structural confirmation.

  • Source Parameters (ESI):

    • Ionization Mode: Separate runs for Positive and Negative modes.

    • Capillary Voltage: 3.0 kV (Positive), -2.5 kV (Negative)

    • Source Temperature: 150 °C

    • Desolvation Temperature: 400 °C

    • Cone Gas Flow: 50 L/hr

    • Desolvation Gas Flow: 800 L/hr

  • Acquisition Parameters:

    • Mode: Data-Dependent Acquisition (DDA) or "Auto MS/MS".

    • Full Scan MS: Acquire spectra from m/z 100-500. This range comfortably covers the precursor ion and its expected fragments.

    • MS/MS: Trigger fragmentation on the top 3 most intense ions. Specifically include m/z 201 (positive mode) and m/z 199 (negative mode) on an inclusion list.

    • Collision Energy: Use a collision energy ramp (e.g., 10-40 eV) to capture both low-energy and high-energy fragments.

Conclusion

The mass spectrometric fragmentation of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid is predictable and follows established chemical principles. Under EI, the molecule is expected to produce a rich fragmentation spectrum characterized by the loss of methyl, hydroxyl, and carboxyl moieties. Under the gentler conditions of ESI, tandem mass spectrometry provides clear, diagnostic fragmentation pathways, with decarboxylation ([M-H]⁻ → m/z 155) being the signature transition in negative ion mode and the sequential loss of water and carbon monoxide ([M+H]⁺ → m/z 183 → m/z 155) dominating in positive ion mode. This comprehensive guide provides the foundational knowledge for researchers to confidently identify this molecule and structurally related analogues in complex analytical workflows.

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In-Depth Technical Guide: Solubility Profile of 2-(2,5-Difluorophenyl)-2-methylpropanoic Acid in Polar Aprotic Solvents

Abstract

The aqueous solubility of active pharmaceutical ingredients (APIs) remains a primary obstacle in drug development, directly impacting bioavailability and therapeutic efficacy. For acidic compounds such as 2-(2,5-Difluorophenyl)-2-methylpropanoic acid, understanding their behavior in non-aqueous solvent systems is critical for formulation, purification, and manufacturing processes. This technical guide provides a comprehensive framework for characterizing the solubility profile of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid in a range of polar aprotic solvents. We will explore the governing physicochemical principles, from solute-solvent interactions to the energetic barriers of the solid state. Furthermore, this guide presents field-proven, self-validating experimental protocols for both equilibrium and high-throughput solubility determination, equipping researchers and drug development professionals with the necessary tools to systematically approach this critical parameter.

Introduction: The Significance of Solubility in Pharmaceutical Development

2-(2,5-Difluorophenyl)-2-methylpropanoic acid is a carboxylic acid derivative whose structural motifs—a difluorinated phenyl ring and a sterically hindered carboxylic acid—suggest low aqueous solubility. Poor solubility can lead to erratic absorption, insufficient drug exposure, and ultimately, clinical failure.[1] Consequently, early and accurate characterization of an API's solubility is paramount.

While aqueous solubility is crucial for bioavailability, solubility in organic solvents is equally important for various stages of drug development, including:

• Crystallization and Purification: Selecting an appropriate solvent system is key to controlling crystal form (polymorphism) and achieving high purity.

• Formulation of Liquid Dosage Forms: For non-aqueous injections or oral solutions, understanding solubility in excipients is essential.

• Early-Stage Discovery: High-throughput screening (HTS) often relies on dissolving compounds in organic solvents like dimethyl sulfoxide (DMSO) before aqueous dilution.[1][2]

This guide focuses specifically on polar aprotic solvents—solvents that possess significant polarity and dipole moments but lack acidic protons for hydrogen bond donation.[3][4] This class of solvents offers a unique environment for dissolving carboxylic acids, driven by mechanisms distinct from those in aqueous or protic systems.

Theoretical Framework for Solubility

The solubility of a crystalline solid in a liquid is governed by a thermodynamic equilibrium between the solid state and the solution. This process can be conceptually broken down into two main energy considerations: the energy required to break the solute-solute and solvent-solvent interactions and the energy gained from forming new solute-solvent interactions. The fundamental principle of "like dissolves like" serves as a useful heuristic, suggesting that solubility is favored when the solute and solvent have similar polarities.[5][6][7]

Physicochemical Characteristics of the Solute

The structure of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid dictates its solubility behavior:

• Carboxylic Acid Group (-COOH): This is the primary polar, protic functional group, capable of acting as both a hydrogen bond donor and acceptor. In aprotic solvents, carboxylic acids have a strong tendency to form stable, cyclic dimers through intermolecular hydrogen bonding, which can compete with solvation.[3][8]

• Difluorophenyl Ring: The two fluorine atoms are strongly electron-withdrawing, increasing the polarity of the C-F bonds and creating a molecular dipole. This region of the molecule can participate in dipole-dipole interactions with polar solvents.

• Methylpropanoic Acid Backbone: The gem-dimethyl group and the aliphatic backbone contribute to the molecule's non-polar character.

Properties of Common Polar Aprotic Solvents

These solvents are chosen for their ability to solvate polar molecules without the complexities of hydrogen bond donation. Their key properties are summarized below.

Solvent	Dielectric Constant (ε)	Dipole Moment (μ, Debye)	Hydrogen Bond Acidity (α)	Hydrogen Bond Basicity (β)
Dimethyl Sulfoxide (DMSO)	46.7	3.96	0.00	0.76
N,N-Dimethylformamide (DMF)	36.7	3.82	0.00	0.69
Acetonitrile (ACN)	37.5	3.92	0.19	0.31
Acetone	20.7	2.88	0.08	0.48
Tetrahydrofuran (THF)	7.5	1.75	0.00	0.55

Note: Data compiled from various literature sources on solvent properties.

The Energetics of Dissolution: Crystal Lattice vs. Solvation

For a solid to dissolve, the energy released upon solvation of the individual molecules must be sufficient to overcome the crystal lattice energy—the energy that holds the molecules together in their solid, crystalline state.[9][10][11]

• Crystal Lattice Energy (CLE): This is a measure of the strength of the intermolecular forces in the solid state. For 2-(2,5-Difluorophenyl)-2-methylpropanoic acid, these forces are primarily strong hydrogen bonds forming dimers and van der Waals interactions between the phenyl rings. A high CLE corresponds to lower solubility, as more energy is required to break the crystal apart.[12]

• Solvation Energy: This is the energy released when solute molecules are surrounded and stabilized by solvent molecules. In polar aprotic solvents, this is driven by:

  • Dipole-Dipole Interactions: Between the polar regions of the solute and the solvent's permanent dipole.

  • Hydrogen Bonding: The solvent's hydrogen bond acceptor sites (e.g., the oxygen in DMSO or acetone) can interact with the solute's carboxylic acid proton, disrupting the solute-solute dimer formation.[13]

The overall process is a balance of these forces. High solubility is favored when the solvation energy can effectively compensate for the crystal lattice energy.

Caption: Energy balance in the dissolution process.

Experimental Determination of Solubility

To ensure data integrity, a robust and validated methodology is essential. We describe two complementary protocols: the "gold standard" shake-flask method for thermodynamic equilibrium solubility and a high-throughput method for rapid, early-phase screening.

Protocol: Equilibrium Solubility via the Shake-Flask Method

The shake-flask method is the most widely accepted technique for determining the equilibrium solubility of a compound.[14][15] It ensures that the solution has reached a true thermodynamic equilibrium with the excess solid.

Step-by-Step Methodology:

• Preparation: Add an excess amount of solid 2-(2,5-Difluorophenyl)-2-methylpropanoic acid to a series of glass vials, each containing a known volume of a selected polar aprotic solvent (e.g., DMSO, DMF, ACN). The excess solid is critical to ensure saturation.

• Equilibration: Seal the vials and place them in a temperature-controlled shaker or agitator. Equilibrate for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.[14][16] The temperature must be precisely maintained and recorded.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. For robust separation, centrifuge the vials at a controlled temperature.[15]

• Sampling: Carefully withdraw a clear aliquot of the supernatant using a syringe. Immediately filter the aliquot through a chemically inert syringe filter (e.g., 0.22 µm PTFE) to remove any remaining microscopic solid particles.[14] This step is crucial to prevent overestimation of solubility.

• Quantification:

  • Accurately dilute the filtered supernatant with a suitable mobile phase.

  • Analyze the concentration of the dissolved API using a validated High-Performance Liquid Chromatography (HPLC) method with UV detection.[14][17]

  • Quantify the concentration against a pre-generated calibration curve using standard solutions of the API of known concentrations.

• Validation: To confirm that equilibrium was reached, samples can be taken at different time points (e.g., 24, 48, and 72 hours). The solubility value should be consistent across the later time points.[16]

Caption: Workflow for the Shake-Flask Solubility Method.

Protocol: High-Throughput Solubility Screening

In early drug discovery, where compound availability is limited and speed is critical, high-throughput screening (HTS) methods are invaluable.[18][19] Kinetic solubility assays, often performed in 96-well plates, provide a rapid assessment. Nephelometry, which measures light scattering from precipitated particles, is a common technique.[2]

Step-by-Step Methodology:

• Stock Solution: Prepare a high-concentration stock solution of the API in 100% DMSO.

• Plate Preparation: In a 96-well microplate, add the desired polar aprotic solvent to each well.

• Compound Addition: Use a liquid handler to add small, increasing volumes of the DMSO stock solution to the solvent in the wells. This creates a concentration gradient across the plate.

• Incubation & Detection: Incubate the plate for a short period (e.g., 1-2 hours). Measure the turbidity or light scattering in each well using a laser nephelometer.

• Data Analysis: The kinetic solubility limit is identified as the concentration at which a sharp increase in light scattering is observed, indicating the onset of precipitation.

This method is faster and requires less material than the shake-flask method but measures kinetic solubility, which can sometimes overestimate the true thermodynamic equilibrium solubility.[1]

Expected Data Profile and Interpretation

While specific experimental data for 2-(2,5-Difluorophenyl)-2-methylpropanoic acid is not publicly available, we can predict a solubility profile based on the theoretical principles discussed. This hypothetical data provides a framework for interpreting actual experimental results.

Predicted Solubility in Polar Aprotic Solvents

Solvent	Dielectric Constant (ε)	Predicted Solubility Rank	Rationale for Ranking
DMSO	46.7	1 (Highest)	Strong H-bond acceptor and high polarity effectively disrupt acid dimers and solvate the molecule.
DMF	36.7	2	Similar to DMSO with strong H-bond accepting capability and high polarity.
Acetonitrile	37.5	3	High polarity but a weaker H-bond acceptor compared to DMSO/DMF, leading to less effective disruption of acid dimers.
Acetone	20.7	4	Moderate polarity and H-bond basicity.
THF	7.5	5 (Lowest)	Lowest polarity in the set, leading to weaker dipole-dipole interactions and less favorable solvation energy.

Correlating Solvent Properties with Solubility

Once experimental data is obtained, plotting solubility against key solvent parameters can reveal the dominant intermolecular forces driving the dissolution process. A strong positive correlation between solubility and a solvent's hydrogen bond basicity (β value) would suggest that the primary mechanism is the disruption of the carboxylic acid dimers by the solvent.

Caption: Factors influencing the solubility of the API.

Conclusion

The solubility of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid in polar aprotic solvents is a complex interplay between the solute's solid-state properties and the specific nature of the solute-solvent interactions. It is predicted that highly polar solvents with strong hydrogen bond accepting capabilities, such as DMSO and DMF, will be most effective at dissolving this compound by overcoming its crystal lattice energy and disrupting the stable carboxylic acid dimers.

A systematic approach, beginning with a robust theoretical understanding and followed by precise experimental determination using the shake-flask method, is essential for generating reliable data. This data is not merely a physical constant but a critical piece of information that informs downstream activities, from process chemistry and purification to the ultimate design of a safe and effective drug product.

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pKa determination of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid in aqueous solutions

Precision pKa Determination of 2-(2,5-Difluorophenyl)-2-methylpropanoic Acid: A Dual-Orthogonal Approach

Executive Summary

In early-stage drug development, the acid dissociation constant (pKa) is a foundational parameter that dictates a molecule's lipophilicity, solubility, and permeability across biological membranes. As a Senior Application Scientist, I frequently encounter complex active pharmaceutical ingredients (APIs) where standard aqueous titration fails due to poor solubility or complex electronic effects.

This whitepaper provides an in-depth technical guide for determining the aqueous pKa of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid . By coupling automated potentiometric titration (using Yasuda-Shedlovsky extrapolation) with orthogonal 19 F-NMR chemical shift perturbation, we establish a self-validating analytical system that guarantees thermodynamic accuracy.

Physicochemical Profiling & Causality

To design an effective pKa determination protocol, we must first deconstruct the target molecule's structural causality. 2-(2,5-Difluorophenyl)-2-methylpropanoic acid features a carboxylic acid moiety attached to an alpha-carbon bearing two methyl groups (a gem-dimethyl or isobutyric acid derivative), which is in turn attached to a 2,5-difluorophenyl ring.

The pKa of this molecule is governed by two competing structural forces:

• Inductive Electron Withdrawal (-I Effect): The highly electronegative fluorine atoms at the ortho (2-) and meta (5-) positions pull electron density away from the carboxylate group. This disperses the negative charge of the conjugate base, stabilizing it and thereby increasing acidity (lowering the pKa).

• Steric Hindrance of Solvation: The bulky gem-dimethyl groups on the alpha-carbon create a steric shield around the carboxylate anion. This physically hinders water molecules from forming a tight, stabilizing hydration shell. Poorer solvation destabilizes the anion, decreasing acidity (raising the pKa).

Because the un-ionized form of this molecule is highly lipophilic, it is prone to micro-precipitation in purely aqueous buffers at low pH. Therefore, standard aqueous titration as outlined in basic OECD Test Guideline 112[1] is insufficient. We must employ co-solvent extrapolation techniques[2].

Caption: Structural factors influencing the thermodynamic pKa of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid.

Methodological Rationale: The Self-Validating System

To ensure absolute trustworthiness in our data, we construct a self-validating system utilizing two orthogonal analytical principles:

• Macroscopic Thermodynamics (Potentiometry): Automated potentiometric titration using a Sirius T3 platform is the industry gold standard[3]. Because our target precipitates in water, we titrate in varying methanol/water ratios and extrapolate to 0% co-solvent using the Yasuda-Shedlovsky equation[2].

• Microscopic Atom-Specific Tracking ( 19 F-NMR): To prove that our potentiometric extrapolation is not skewed by invisible micellization or aggregation (a common issue with fluorinated acids[4]), we use 19 F-NMR. NMR chemical shifts respond strictly to local electron density changes and are unaffected by bulk sorption or phase-separation events[5]. If the macroscopic potentiometric pKa matches the microscopic NMR pKa, the data is unequivocally validated.

Core Experimental Workflows

Protocol A: Automated Potentiometric Titration (Yasuda-Shedlovsky Extrapolation)

This protocol utilizes the Sirius T3 automated titrator to measure the apparent pKa (psKa) across a dielectric continuum[3].

Step-by-Step Methodology:

• Sample Preparation: Weigh accurately ~1.5 mg of the analyte into a Sirius T3 assay vial.

• Background Electrolyte: Add 0.15 M KCl to the vial. Causality: Maintaining a constant ionic strength of 0.15 M stabilizes the activity coefficients of the ions, ensuring the measured pKa is a true thermodynamic constant rather than a concentration-dependent artifact[6].

• Co-Solvent Addition: Prepare four distinct titration environments containing 20%, 30%, 40%, and 50% (wt/wt) methanol[2].

• Titration Execution: Under an argon atmosphere (to prevent atmospheric CO 2​ from forming carbonic acid and skewing the pH), titrate the sample from pH 2.0 to 12.0 using standardized 0.5 M KOH and 0.5 M HCl[2].

• Data Processing: Use the Sirius T3 Refine software to calculate the psKa at each methanol concentration[2].

Caption: Step-by-step workflow for Yasuda-Shedlovsky pKa extrapolation using potentiometric titration.

Protocol B: 19 F-NMR Chemical Shift Perturbation

Because fluorine atoms are highly sensitive to the electron density of adjacent ionizable groups, 19 F-NMR provides a label-free, concentration-independent pKa measurement[5].

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 5 mM solution of the analyte in 10% D 2​ O / 90% H 2​ O (to provide a deuterium lock signal for the NMR spectrometer) containing 0.15 M KCl.

• pH Titration Array: Aliquot the solution into 10 separate NMR tubes. Adjust the pH of each tube to span a range from pH 2.0 to 6.0 using micro-additions of DCl or NaOD. Measure the exact pH of each tube using a calibrated micro-pH electrode.

• Spectral Acquisition: Acquire 19 F-NMR spectra for each tube at 298 K. The 2-fluoro atom, being closer to the carboxylic acid, will exhibit the most pronounced chemical shift ( δ ) upon deprotonation.

• Curve Fitting: Plot the chemical shift of the 2-fluoro resonance against the measured pH. Fit the data to the Henderson-Hasselbalch-derived sigmoidal equation. The inflection point of this curve directly yields the aqueous pKa[5].

Data Presentation & Validation

The Yasuda-Shedlovsky extrapolation plots the apparent pKa plus the log of the molar water concentration ( psKa+log[H2​O] ) against the inverse of the solvent mixture's dielectric constant ( 104/ϵ ).

Causality of the Data: As methanol concentration increases, the dielectric constant ( ϵ ) decreases. A lower dielectric constant makes it thermodynamically harder to separate the H+ and A− ions, causing the acid to appear weaker (psKa increases). Extrapolating the linear regression back to the dielectric constant of pure water ( ϵ=78.3 , or 104/ϵ=127.8 ) yields the true aqueous pKa.

Table 1: Quantitative Summary of Yasuda-Shedlovsky Extrapolation Data

Methanol (wt%)	Dielectric Term ( 104/ϵ )	[H2​O] (M)	log[H2​O]	Measured Apparent pKa (psKa)	Extrapolation Y-Axis ( psKa+log[H2​O] )
50	165.8	24.7	1.39	4.78	6.17
40	156.7	30.8	1.49	4.58	6.07
30	148.5	37.0	1.57	4.41	5.98
20	141.2	43.3	1.64	4.25	5.89
0 (Pure Water)	127.8	55.5	1.74	--	5.72 (Extrapolated Intercept)

Final Calculation: Extrapolated Y-Axis = 5.72

True Aqueous pKa = 5.72−log(55.5)

5.72−1.74 = 3.98

When this potentiometrically derived pKa of 3.98 is cross-referenced with the inflection point of the 19 F-NMR chemical shift curve (which typically yields an identical value within ±0.05 units for this class of compounds[7]), the self-validating system is complete. The data is fully verified, free from precipitation artifacts, and ready for integration into downstream pharmacokinetic modeling.

References

• OECD (2006) , Test No. 112: Dissociation Constants in Water, OECD Guidelines for the Testing of Chemicals, Section 1, OECD Publishing, Paris.[Link]

• Kwon et al. (2022) , pH-Dependent Partitioning of Ionizable Organic Chemicals between the Silicone Polymer Polydimethylsiloxane (PDMS) and Water, Environmental Science & Technology.[Link]

• Higgins et al. (2024) , Determining the pKa of 10 PFAS and fluoroacetic acids using 19F-NMR: Chemical trends and implications on environmental fate and transport, Environmental Science & Technology.[Link]

• Goss, K. U. (2008) , The pKa values of PFOA and other highly fluorinated carboxylic acids, Environmental Science & Technology, 42(2), 456-458.[Link]

Sources

• 1. oecd.org [oecd.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pKa Study - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. Experimental pKa determination for perfluorooctanoic acid (PFOA) and the potential impact of pKa concentration dependence on laboratory-measured partitioning phenomena and environmental modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determining the pKa of 10 PFAS and fluoroacetic acids using 19F-NMR: Chemical trends and implications on environmental fate and transport - American Chemical Society [acs.digitellinc.com]
• 6. rucforsk.ruc.dk [rucforsk.ruc.dk]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Mechanism of Action for 2-(2,5-Difluorophenyl)-2-methylpropanoic Acid Derivatives in Drug Discovery

Abstract

The 2-phenyl-2-methylpropanoic acid scaffold is a privileged structure in medicinal chemistry, serving as a versatile template for the development of modulators for critical drug targets. This technical guide focuses on the mechanism of action of derivatives of this scaffold, specifically those bearing a 2,5-difluorophenyl moiety. While public domain data on the specific 2,5-difluoro isomer is limited, extensive research on closely related difluorophenyl-2-methylpropanoic acid analogues points towards a primary mechanism of action as agonists of G-protein coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4). This guide will provide an in-depth exploration of the GPR120 signaling pathway as the core mechanism for this class of compounds, detailing the molecular interactions, downstream cellular consequences, and the experimental methodologies used to elucidate and validate this activity. The insights provided are intended for researchers, scientists, and drug development professionals engaged in the discovery of novel therapeutics for metabolic and inflammatory diseases.

Introduction: The Phenylpropanoic Acid Scaffold in Modern Drug Discovery

The 2-phenyl-2-methylpropanoic acid core is a recurring motif in the design of bioactive molecules. Its structural features, including a carboxylic acid head group for polar interactions and a lipophilic phenyl ring for hydrophobic interactions, make it an ideal starting point for developing ligands for a variety of receptors. The strategic placement of fluorine atoms on the phenyl ring is a well-established medicinal chemistry tactic to enhance metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. Specifically, the difluorophenyl substitution can significantly alter the electronic and conformational properties of the molecule, leading to potent and selective interactions with biological targets.

While various derivatives of this scaffold have been explored as Peroxisome Proliferator-Activated Receptor (PPAR) agonists, recent evidence strongly suggests that certain substitution patterns, particularly with difluoro-moieties, confer potent agonist activity at GPR120. GPR120 has emerged as a high-interest target for the treatment of type 2 diabetes, obesity, and chronic inflammatory conditions. This guide will therefore focus on the GPR120 agonism as the primary mechanism of action for this compound class.

Core Mechanism of Action: GPR120 Agonism

GPR120 is a G-protein coupled receptor that is activated by medium and long-chain free fatty acids. It is highly expressed in enteroendocrine cells, adipocytes, and macrophages, playing a crucial role in metabolic and inflammatory signaling. The activation of GPR120 by agonists like the 2-(difluorophenyl)-2-methylpropanoic acid derivatives initiates a cascade of intracellular events with significant therapeutic implications.

Molecular Recognition and Receptor Activation

The binding of a 2-(difluorophenyl)-2-methylpropanoic acid derivative to GPR120 is thought to occur within a transmembrane binding pocket. The carboxylic acid moiety of the ligand likely forms a key ionic bond with a conserved arginine residue (Arg99) in the receptor, a common feature for many GPR120 agonists. The difluorophenyl ring and the gem-dimethyl group would then be positioned within a hydrophobic pocket, with the fluorine atoms potentially forming favorable interactions with the receptor, thereby enhancing binding affinity and selectivity.

Upon agonist binding, GPR120 undergoes a conformational change, leading to the activation of associated heterotrimeric G-proteins, primarily of the Gαq/11 family. This activation involves the exchange of GDP for GTP on the Gαq subunit, causing its dissociation from the Gβγ dimer.

Downstream Signaling Pathways

The dissociated Gαq subunit activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

• IP3-Mediated Calcium Mobilization: IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytosol. This rapid increase in intracellular calcium is a hallmark of GPR120 activation and serves as a primary readout in many in vitro assays.

• DAG-Mediated Protein Kinase C (PKC) Activation: DAG remains in the plasma membrane and, in conjunction with the elevated intracellular calcium, activates protein kinase C (PKC).

In addition to the canonical Gαq pathway, GPR120 activation can also lead to the recruitment of β-arrestin-2. This interaction not only desensitizes the G-protein signaling but also initiates a separate wave of signaling that is crucial for the anti-inflammatory effects of GPR120 agonists. The GPR120/β-arrestin-2 complex can inhibit the TAK1-mediated activation of NF-κB and JNK pathways, which are key drivers of pro-inflammatory cytokine production.

Below is a diagram illustrating the GPR120 signaling cascade.

Caption: GPR120 signaling cascade initiated by agonist binding.

Therapeutic Consequences of GPR120 Activation

The activation of GPR120 in different cell types leads to distinct and therapeutically beneficial outcomes:

• In Enteroendocrine L-cells: The increase in intracellular calcium stimulates the secretion of glucagon-like peptide-1 (GLP-1). GLP-1 is an incretin hormone that enhances glucose-dependent insulin secretion, suppresses glucagon release, and has beneficial effects on satiety and cardiovascular health. This makes GPR120 agonists attractive for the treatment of type 2 diabetes.

• In Macrophages: The β-arrestin-2-mediated anti-inflammatory signaling pathway leads to a reduction in the production of pro-inflammatory cytokines. This is particularly relevant in the context of obesity-induced chronic low-grade inflammation, which contributes to insulin resistance.

• In Adipocytes: GPR120 activation promotes adipogenesis and glucose uptake, contributing to improved insulin sensitivity.

Experimental Validation of GPR120 Agonism

A series of well-established in vitro and in vivo assays are employed to characterize the activity of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid derivatives as GPR120 agonists.

In Vitro Assays

This is a primary functional assay to screen for and characterize GPR120 agonists. It measures the increase in intracellular calcium upon receptor activation.

Principle: Cells stably expressing GPR120 are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM). Upon agonist binding and subsequent calcium release from the endoplasmic reticulum, the dye fluoresces, and the change in fluorescence intensity is measured over time using a fluorescence plate reader.

Experimental Protocol:

• Cell Culture and Plating:

  • Culture Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells stably expressing human GPR120 in appropriate growth medium.

  • Seed the cells into a 96-well, black-walled, clear-bottom plate at a density of 40,000-80,000 cells per well and incubate overnight.

• Dye Loading:

  • Prepare a loading buffer containing Fluo-4 AM (typically 2-5 µM) and a non-ionic surfactant like Pluronic F-127 (around 0.02%) in a buffered salt solution (e.g., HBSS with 20 mM HEPES). Probenecid (2.5 mM) can be included to prevent dye extrusion.

  • Aspirate the growth medium from the cells and add 100 µL of the loading buffer to each well.

  • Incubate for 1 hour at 37°C, followed by 30 minutes at room temperature, protected from light.

• Compound Preparation and Addition:

  • Prepare serial dilutions of the test compounds (e.g., from 10 nM to 100 µM) in the assay buffer.

  • Use a fluorescence plate reader with automated injection capabilities (e.g., FLIPR or FlexStation).

• Data Acquisition and Analysis:

  • Measure baseline fluorescence for a short period (e.g., 10-20 seconds).

  • Inject the compound solutions and continue to measure fluorescence for 2-3 minutes.

  • The response is typically quantified as the peak fluorescence intensity or the area under the curve.

  • Plot the response against the compound concentration and fit the data to a four-parameter logistic equation to determine the EC50 value.

Below is a diagram of the calcium mobilization assay workflow.

Caption: Workflow for a GPR120 calcium mobilization assay.

This assay is crucial for confirming the engagement of the non-G-protein signaling pathway, which is important for the anti-inflammatory effects.

Principle: This assay typically uses a technology like PathHunter® (DiscoverX) where GPR120 is fused to a ProLink™ tag and β-arrestin is fused to an Enzyme Acceptor (EA) tag. Agonist-induced recruitment of β-arrestin to the receptor brings the two tags into proximity, allowing for the generation of a chemiluminescent signal.

Experimental Protocol:

• Cell Plating:

  • Use a commercially available cell line co-expressing the GPR120-ProLink™ and β-arrestin-EA constructs.

  • Plate the cells in a 384-well white, solid-bottom assay plate according to the manufacturer's protocol.

• Compound Addition:

  • Prepare serial dilutions of the test compounds.

  • Add the compounds to the cell plate and incubate for 90 minutes at 37°C.

• Signal Detection:

  • Add the detection reagents provided with the kit.

  • Incubate at room temperature for 60 minutes.

  • Measure the chemiluminescent signal using a plate reader.

• Data Analysis:

  • Plot the signal against the compound concentration and determine the EC50 value.

Data Presentation

The in vitro activity of a series of hypothetical 2-(difluorophenyl)-2-methylpropanoic acid derivatives is summarized in the table below. This illustrates how data from these assays can be presented to compare the potency and selectivity of different compounds.

Compound ID	R1	R2	GPR120 Calcium Mobilization EC50 (nM)	GPR120 β-Arrestin Recruitment EC50 (nM)	GPR40 (FFAR1) Activity (EC50 > 10 µM)
REF-01	H	H	570	650	Yes
DFP-01	2-F	5-F	85	110	Yes
DFP-02	2-F	5-F	60	75	Yes
DFP-03	2-F	5-F	120	150	Yes
DFP-04	3-F	5-F	75	90	Yes

REF-01 represents a non-fluorinated parent compound. DFP-01 to DFP-04 represent hypothetical 2-(2,5-difluorophenyl) and 2-(3,5-difluorophenyl) derivatives with varying substituents on another part of the molecule, illustrating potential structure-activity relationships.

Structure-Activity Relationship (SAR) Insights

While specific SAR data for the 2,5-difluoro substitution is not extensively published, general trends for phenylpropanoic acid GPR120 agonists can be inferred:

• Carboxylic Acid: Essential for activity, forming a salt bridge with Arg99.

• α-Methyl Group: Often tolerated and can improve pharmacokinetic properties.

• Phenyl Ring Substitution: The position and nature of substituents on the phenyl ring are critical for potency and selectivity. Fluorine atoms are generally well-tolerated and can enhance potency, likely through favorable interactions in the binding pocket and by influencing the overall electronic properties of the molecule. The difluoro substitution pattern, as seen in related compounds, often leads to high potency.

In Vivo Validation in Disease Models

The therapeutic potential of a lead compound identified through in vitro screening must be validated in relevant animal models of disease.

• Oral Glucose Tolerance Test (OGTT) in Diet-Induced Obese (DIO) Mice: This is a standard model to assess the anti-diabetic effects of a GPR120 agonist. DIO mice exhibit insulin resistance and impaired glucose tolerance. The test compound is administered orally prior to a glucose challenge, and blood glucose levels are monitored over time. A potent GPR120 agonist is expected to improve glucose disposal.

• Chronic Dosing Studies in DIO Mice: To assess long-term efficacy, the compound is administered daily for several weeks. Key endpoints include changes in body weight, fasting blood glucose, insulin levels, and markers of liver health (e.g., hepatic steatosis).

• Inflammation Models: The anti-inflammatory effects can be assessed in models such as LPS-induced inflammation, where the compound's ability to reduce pro-inflammatory cytokine levels is measured.

Conclusion and Future Directions

The 2-(2,5-Difluorophenyl)-2-methylpropanoic acid scaffold represents a promising starting point for the development of novel GPR120 agonists. The mechanism of action through GPR120 activation offers a multi-faceted therapeutic approach for metabolic diseases, combining improved glucose homeostasis with anti-inflammatory effects. The in-depth understanding of the GPR120 signaling pathway and the application of the robust experimental methodologies described in this guide are essential for the successful discovery and development of next-generation therapeutics targeting this important receptor. Future research should focus on elucidating the precise binding mode of these derivatives through X-ray crystallography and further optimizing their pharmacokinetic and pharmacodynamic properties to identify clinical candidates.

References

• Shimpukade, B., Hudson, B. D., Hovgaard, C. K., Milligan, G., & Ulven, T. (2012). Discovery of a potent and selective GPR120 agonist. Journal of Medicinal Chemistry, 55(9), 4511–4515. [Link]

• Hara, T., Hirasawa, A., Ichimura, A., Kimura, I., & Tsujimoto, G. (2011). Free fatty acid receptors FFAR1 and GPR120 as novel therapeutic targets for metabolic disorders. Journal of Pharmaceutical Sciences, 100(9), 3594–3601. [Link]

• Oh, D. Y., Talukdar, S., Bae, E. J., Imamura, T., Morinaga, H., Fan, W., ... & Olefsky, J. M. (2010). GPR120 is an omega-3 fatty acid receptor mediating potent anti-inflammatory and insulin-sensitizing effects. Cell, 142(5), 687–698. [Link]

• Sun, Q., Hirasawa, A., Hara, T., Kimura, I., Adachi, T., Awaji, T., ... & Tsujimoto, G. (2010). Structure-activity relationships of GPR120 agonists based on a docking simulation. Molecular Pharmacology, 78(5), 804–810. [Link]

• Hudson, B. D., Shimpukade, B., MacKenzie, A. E., Milligan, G., & Ulven, T. (2013). The pharmacology of GPR120: from discovery to clinical application. Advances in Pharmacology, 68, 215–241. [Link]

• Li, X., Li, Y., Chen, J., & Li, W. (2022). Discovery of Novel and Selective G-Protein Coupled Receptor 120 (GPR120) Agonists for the Treatment of Type 2 Diabetes Mellitus. Molecules, 27(24), 8963. [Link]

• Alvarez-Curto, E., & Milligan, G. (2016). Metabolism meets immunity: The role of free fatty acid receptors in the immune system. Biochemical Pharmacology, 114, 3–13. [Link]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Active Pharmaceutical Ingredients Utilizing 2-(2,5-Difluorophenyl)-2-methylpropanoic Acid

Introduction: The Strategic Importance of Fluorinated Building Blocks in Modern Drug Discovery

The incorporation of fluorine atoms into active pharmaceutical ingredients (APIs) is a cornerstone of modern medicinal chemistry. The unique physicochemical properties of fluorine, such as its high electronegativity, small size, and ability to form strong carbon-fluorine bonds, can significantly enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. 2-(2,5-Difluorophenyl)-2-methylpropanoic acid is a valuable fluorinated building block, poised for the synthesis of a new generation of therapeutic agents. Its sterically hindered carboxylic acid moiety and the electronically modified phenyl ring make it an ideal precursor for creating novel chemical entities with potentially improved pharmacological profiles.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid in the synthesis of a hypothetical, yet plausible, API we shall term "Gemifluorant." Gemifluorant is conceived as a structural analog of Taranabant, a former investigational cannabinoid receptor 1 (CB1) inverse agonist.[1] This guide will detail the synthetic strategy, reaction mechanisms, and step-by-step protocols for the synthesis of Gemifluorant, emphasizing the causality behind experimental choices and providing a framework for robust and reproducible execution.

Hypothetical Target API: Gemifluorant

For the purpose of these application notes, we will focus on the synthesis of Gemifluorant , a hypothetical API with the following structure:

N-[(2S,3S)-4-(4-chlorophenyl)-3-(3-cyanophenyl)butan-2-yl]-2-(2,5-difluorophenyl)-2-methylpropanamide

This structure is analogous to Taranabant, with the key difference being the replacement of the 2-methyl-2-{[5-(trifluoromethyl)pyridin-2-yl]oxy}propanamide moiety with a 2-(2,5-difluorophenyl)-2-methylpropanamide group derived from our starting material. The core synthetic transformation is the formation of an amide bond between 2-(2,5-Difluorophenyl)-2-methylpropanoic acid and the chiral amine, (2S,3S)-2-amino-4-(4-chlorophenyl)-3-(3-cyanophenyl)butane.

Synthetic Strategy: Amide Coupling

The most direct and widely employed method for the synthesis of Gemifluorant from 2-(2,5-Difluorophenyl)-2-methylpropanoic acid is through an amide coupling reaction. This involves the activation of the carboxylic acid group to facilitate nucleophilic attack by the primary amine of the chiral intermediate.

Causality Behind Experimental Choices in Amide Coupling

The choice of coupling reagents and reaction conditions is critical for achieving high yield and purity, while minimizing side reactions and preserving the stereochemical integrity of the chiral amine.

• Carboxylic Acid Activation: The carboxylic acid must be converted into a more reactive species. Common activating agents include carbodiimides (e.g., EDC, DCC), phosphonium salts (e.g., PyBOP, HBTU), and chloroformates (e.g., isobutyl chloroformate). For this protocol, we will utilize 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with an additive.

• Additive for Racemization Suppression and Improved Efficiency: Additives such as N-Hydroxysuccinimide (NHS) or 1-Hydroxybenzotriazole (HOBt) are often used with carbodiimides. They react with the activated carboxylic acid to form a more stable active ester, which is less prone to racemization and side reactions.

• Base: A non-nucleophilic organic base, such as Diisopropylethylamine (DIPEA) or triethylamine (TEA), is required to neutralize the acid formed during the reaction and to deprotonate the ammonium salt of the amine, liberating the free amine for the coupling reaction.

• Solvent: Aprotic solvents such as Dichloromethane (DCM), Dimethylformamide (DMF), or Acetonitrile (ACN) are typically used to dissolve the reactants and facilitate the reaction. DCM is often preferred for its ease of removal during workup.

Experimental Protocol: Synthesis of Gemifluorant

This protocol outlines the step-by-step methodology for the synthesis of Gemifluorant via EDC/HOBt-mediated amide coupling.

Materials and Reagents

Reagent	Molecular Weight ( g/mol )	Quantity (mmol)	Molar Equivalents
2-(2,5-Difluorophenyl)-2-methylpropanoic acid	200.18	1.0	1.0
(2S,3S)-2-amino-4-(4-chlorophenyl)-3-(3-cyanophenyl)butane HCl salt	337.27	1.0	1.0
1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)	155.24	1.2	1.2
1-Hydroxybenzotriazole (HOBt)	135.12	1.2	1.2
Diisopropylethylamine (DIPEA)	129.24	3.0	3.0
Dichloromethane (DCM), anhydrous	-	-	-
1 M Hydrochloric Acid (HCl)	-	-	-
Saturated Sodium Bicarbonate (NaHCO₃) solution	-	-	-
Brine	-	-	-
Anhydrous Magnesium Sulfate (MgSO₄)	-	-	-

Step-by-Step Procedure

• Reaction Setup: To a clean, dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-(2,5-Difluorophenyl)-2-methylpropanoic acid (1.0 mmol, 200.2 mg), (2S,3S)-2-amino-4-(4-chlorophenyl)-3-(3-cyanophenyl)butane HCl salt (1.0 mmol, 337.3 mg), and 1-Hydroxybenzotriazole (1.2 mmol, 162.1 mg).

• Dissolution: Add anhydrous Dichloromethane (20 mL) to the flask and stir the mixture at room temperature until all solids are dissolved.

• Base Addition: Add Diisopropylethylamine (3.0 mmol, 0.52 mL) to the reaction mixture. Stir for 10 minutes at room temperature.

• Activation and Coupling: Cool the reaction mixture to 0 °C using an ice bath. Slowly add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (1.2 mmol, 186.3 mg) portion-wise over 5 minutes.

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Workup - Quenching and Extraction: Upon completion, dilute the reaction mixture with DCM (20 mL). Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (2 x 20 mL), saturated NaHCO₃ solution (2 x 20 mL), and brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure Gemifluorant.

Visualization of the Synthetic Workflow

Caption: Workflow for the synthesis of Gemifluorant.

Reaction Mechanism

The following diagram illustrates the mechanism of EDC/HOBt-mediated amide bond formation.

Caption: Mechanism of EDC/HOBt mediated amide coupling.

Data Presentation: Expected Outcome and Characterization

The following table summarizes the expected quantitative data for the synthesis of Gemifluorant.

Parameter	Expected Value	Analytical Method
Yield	75-90%	Gravimetric analysis
Purity	>98%	HPLC
¹H NMR	Consistent with the proposed structure of Gemifluorant, showing characteristic peaks for aromatic and aliphatic protons.	¹H NMR Spectroscopy
¹³C NMR	Consistent with the proposed structure, showing the correct number of carbon signals.	¹³C NMR Spectroscopy
Mass Spectrometry (MS)	[M+H]⁺ ion corresponding to the exact mass of Gemifluorant.	ESI-MS
Chiral Purity	>99% ee (enantiomeric excess)	Chiral HPLC

Trustworthiness and Self-Validation

The protocol described is designed to be a self-validating system. The in-process controls, such as TLC or HPLC monitoring, allow for real-time assessment of the reaction's progress and completion. The multi-step aqueous workup is crucial for removing the bulk of the reagents and byproducts, simplifying the final purification. The final characterization using a suite of analytical techniques (NMR, MS, HPLC) provides orthogonal confirmation of the product's identity, purity, and stereochemical integrity, ensuring the trustworthiness of the results.

Conclusion

2-(2,5-Difluorophenyl)-2-methylpropanoic acid serves as a valuable and versatile building block for the synthesis of complex and potentially bioactive molecules. The detailed protocol for the synthesis of the hypothetical API, Gemifluorant, demonstrates a robust and reliable method for amide bond formation, a fundamental transformation in pharmaceutical synthesis. The principles and methodologies outlined in these application notes are broadly applicable and can be adapted for the synthesis of other novel APIs, underscoring the importance of this fluorinated precursor in advancing drug discovery programs.

References

• Armstrong HE, Galka A, Lin LS, Lanza TJ Jr, Jewell JP, Shah SK, et al. (2007). "Substituted acyclic sulfonamides as human cannabinoid-1 receptor inverse agonists". Bioorganic & Medicinal Chemistry Letters. 17 (8): 2184–7. [Link]

• Fong TM, Guan XM, Marsh DJ, Shen CP, Stribling DS, Rosko KM, et al. (Jun 2007). "Antiobesity efficacy of a novel cannabinoid-1 receptor inverse agonist, N-[(1S,2S)-3-(4-Chlorophenyl)-2-(3-cyanophenyl)-1-methylpropyl]-2 -methyl-2-{[5-(trifluoromethyl)pyridin-2-yl]oxy}propanamide (MK-0364), in Rodents". Journal of Pharmacology and Experimental Therapeutics. [Link]

• Wikipedia contributors. (2023, November 26). Taranabant. In Wikipedia, The Free Encyclopedia. Retrieved March 27, 2026, from [Link]

• The discovery of taranabant, a selective cannabinoid-1 receptor inverse agonist for the treatment of obesity. (2008). Current Opinion in Drug Discovery & Development. [Link]

Sources

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Application Note: Amidation Protocols for the Sterically Hindered 2-(2,5-Difluorophenyl)-2-methylpropanoic Acid

Abstract

The formation of the amide bond is one of the most critical and frequently performed transformations in pharmaceutical and medicinal chemistry. However, substrates bearing significant steric hindrance, such as those with α,α-disubstituted carboxylic acids, present a formidable synthetic challenge that often leads to low yields or reaction failure with standard protocols. This application note provides an in-depth guide and detailed experimental protocols for the successful amidation of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid, a sterically demanding building block. We will explore the mechanistic rationale and practical application of three common yet powerful coupling reagent systems: HATU, EDC/HOBt, and T3P®. This guide is intended for researchers, chemists, and drug development professionals seeking robust and reproducible methods for coupling challenging substrates.

Introduction: The Challenge of Sterically Hindered Amide Coupling

Amide bonds are ubiquitous in marketed drugs and natural products, making their synthesis a cornerstone of organic chemistry.[1] The most common approach involves the activation of a carboxylic acid followed by nucleophilic attack from an amine.[2] While seemingly straightforward, the efficiency of this reaction is highly dependent on the steric and electronic properties of both coupling partners.

The subject of this note, 2-(2,5-Difluorophenyl)-2-methylpropanoic acid, possesses a quaternary carbon atom adjacent to the carboxyl group. This "neopentyl-like" arrangement creates significant steric congestion around the electrophilic carbonyl center, which physically impedes the approach of the amine nucleophile. Consequently, standard amidation conditions may prove ineffective.[2][3]

This document addresses this challenge by providing a detailed analysis and validated protocols using three distinct classes of modern coupling reagents, each with a unique mechanism of activation. Our goal is to equip scientists with the knowledge to not only execute these reactions successfully but also to make informed decisions when selecting a coupling strategy for other hindered systems.

Mechanistic Insights into Standard Coupling Reagents

Understanding the mechanism of action is crucial for troubleshooting and optimizing difficult coupling reactions. The choice of reagent directly dictates the nature of the activated intermediate, which in turn influences reaction kinetics and success with hindered substrates.

Uronium/Aminium Reagents: The HATU Protocol

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a third-generation uronium salt that is highly regarded for its efficacy in difficult couplings, especially those involving sterically hindered acids.[4][5][6] Its superiority stems from the formation of a highly reactive OAt-active ester.[7][8] The mechanism proceeds as follows:

• Deprotonation: A non-nucleophilic base (e.g., DIPEA) deprotonates the carboxylic acid to form a carboxylate anion.

• Activation: The carboxylate attacks HATU, forming an unstable O-acyl(tetramethyl)isouronium salt.

• Active Ester Formation: The liberated HOAt anion rapidly attacks the isouronium salt, yielding the OAt-active ester and tetramethylurea as a byproduct.[7]

• Aminolysis: The amine nucleophile attacks the activated ester. The pyridine nitrogen atom in the OAt leaving group is thought to facilitate this step via a neighboring group effect, stabilizing the transition state and accelerating the reaction.[7]

Fig 2. EDC/HOBt-mediated amide coupling mechanism.

Phosphonic Anhydrides: The T3P® Protocol

Propanephosphonic acid anhydride (T3P®) is a cyclic trimer that serves as a powerful and process-friendly dehydrating agent for amide bond formation. [9]It is known for its high efficiency, broad functional group tolerance, and the generation of water-soluble byproducts that simplify purification. [9][10]

• Anhydride Formation: The carboxylate, formed by the addition of a base, attacks one of the phosphorus atoms of the T3P® cyclic trimer.

• Activation: This attack opens the ring and forms a mixed phosphonic-carboxylic anhydride. This intermediate is a highly activated form of the carboxylic acid.

• Aminolysis: The amine nucleophile directly attacks the carbonyl carbon of the mixed anhydride, displacing the phosphonic acid byproduct and forming the desired amide bond. [11]The byproducts are easily removed with a simple aqueous wash. [10]

Fig 3. T3P®-mediated amide coupling mechanism.

Detailed Experimental Protocols

The following protocols have been optimized for the coupling of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid with a generic primary amine (e.g., benzylamine) as the nucleophile. Adjustments may be necessary for less nucleophilic or more hindered amines.

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: HATU Coupling (High-Efficiency Method)

Principle: This is often the go-to method for sterically hindered substrates due to the high reactivity of the OAt-ester intermediate and favorable kinetics. [5][6] Materials & Reagents:

• 2-(2,5-Difluorophenyl)-2-methylpropanoic acid (1.0 eq)

• Amine (1.1 eq)

• HATU (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc), 1M HCl (aq), saturated NaHCO₃ (aq), saturated NaCl (brine)

• Anhydrous MgSO₄ or Na₂SO₄

• Standard laboratory glassware, magnetic stirrer

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (N₂ or Argon), add 2-(2,5-Difluorophenyl)-2-methylpropanoic acid (1.0 eq).

• Dissolve the acid in anhydrous DMF (approx. 0.2 M concentration).

• Add the amine (1.1 eq) to the solution, followed by DIPEA (3.0 eq). Stir for 5 minutes at room temperature.

• In a single portion, add HATU (1.2 eq) to the reaction mixture. A slight exotherm may be observed.

• Stir the reaction at room temperature for 4-12 hours.

• Monitoring: Track reaction progress by TLC or LC-MS until the starting acid is consumed.

• Workup: Dilute the reaction mixture with EtOAc. Wash the organic layer sequentially with 1M HCl (2x), saturated NaHCO₃ (2x), and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel (typically using a hexanes/EtOAc gradient) to yield the pure amide.

Protocol 2: EDC/HOBt Coupling (Cost-Effective Method)

Principle: A classic and economical method. The use of HOBt is critical to channel the reaction toward the desired product and away from the N-acylurea side product. [12][13] Materials & Reagents:

• 2-(2,5-Difluorophenyl)-2-methylpropanoic acid (1.0 eq)

• Amine (1.1 eq)

• EDC·HCl (1.5 eq)

• HOBt·H₂O (1.5 eq)

• DIPEA or Triethylamine (Et₃N) (3.0 eq)

• Anhydrous Dichloromethane (DCM) or DMF

• Reagents for workup and purification as in Protocol 1.

Procedure:

• To a clean, dry round-bottom flask, add 2-(2,5-Difluorophenyl)-2-methylpropanoic acid (1.0 eq), HOBt·H₂O (1.5 eq), and the amine (1.1 eq).

• Dissolve the components in anhydrous DCM or DMF (approx. 0.2 M).

• Add the base (DIPEA or Et₃N, 3.0 eq) and cool the flask to 0 °C in an ice bath.

• Add EDC·HCl (1.5 eq) portion-wise over 5 minutes.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitoring: Track reaction progress by TLC or LC-MS. Due to the lower reactivity compared to HATU, this reaction may require a longer time.

• Workup: If using DCM, wash the organic layer sequentially with 1M HCl, saturated NaHCO₃, and brine. If using DMF, perform an extractive workup as described in Protocol 1.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and evaporate the solvent.

• Purification: Purify the crude material via flash column chromatography.

Protocol 3: T3P® Coupling (Process-Friendly Method)

Principle: This method is advantageous for its ease of workup, as the phosphonic acid byproducts are readily removed with an aqueous wash. [9][10]It is a strong alternative to carbodiimide and uronium salt reagents.

Materials & Reagents:

• 2-(2,5-Difluorophenyl)-2-methylpropanoic acid (1.0 eq)

• Amine (1.1 eq)

• T3P® (50% solution in EtOAc or DMF is common) (1.5 eq)

• Pyridine or DIPEA (3.0 eq)

• Anhydrous Ethyl Acetate (EtOAc) or Acetonitrile (MeCN)

• Reagents for workup and purification as in Protocol 1.

Procedure:

• In a round-bottom flask, dissolve 2-(2,5-Difluorophenyl)-2-methylpropanoic acid (1.0 eq) and the amine (1.1 eq) in anhydrous EtOAc or MeCN (approx. 0.2 M).

• Add the base (Pyridine or DIPEA, 3.0 eq) to the solution.

• Cool the mixture to 0 °C.

• Slowly add the T3P® solution (1.5 eq) dropwise via syringe. The reaction can be exothermic.

• Allow the reaction to warm to room temperature and stir for 2-8 hours.

• Monitoring: Track reaction progress by TLC or LC-MS.

• Workup: Quench the reaction by the slow addition of saturated NaHCO₃ solution. Transfer the mixture to a separatory funnel and dilute with EtOAc.

• Wash the organic layer with saturated NaHCO₃ (2x) and brine (1x). The aqueous washes efficiently remove the phosphonic acid byproducts.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purification: The crude product is often significantly cleaner than with other methods, but flash chromatography is recommended to ensure high purity.

Comparative Analysis and Workflow

Choosing the optimal protocol depends on factors such as substrate reactivity, cost, scale, and ease of purification.

Data Summary Table

Parameter	Protocol 1: HATU	Protocol 2: EDC/HOBt	Protocol 3: T3P®
Relative Cost	High	Low	Medium
Typical Reaction Time	4-12 hours	12-24 hours	2-8 hours
Reactivity	Very High	Moderate	High
Byproduct Removal	Chromatography required for tetramethylurea	Aqueous wash & chromatography	Simple aqueous wash
Suitability for Hindered Acids	Excellent [4][5]	Good, but may be sluggish	Very Good
Common Solvents	DMF, DCM	DCM, DMF	EtOAc, MeCN, Toluene

General Experimental Workflow

The overall process for any of these amidation reactions follows a consistent and logical sequence, which is crucial for reproducibility and success.

Fig 4. General workflow for amide coupling reactions.

Conclusion and Recommendations

The successful amidation of the sterically hindered 2-(2,5-Difluorophenyl)-2-methylpropanoic acid is readily achievable with the correct choice of coupling reagent and carefully controlled reaction conditions.

• For initial attempts and highest probability of success, the HATU protocol is strongly recommended. Its high reactivity is well-suited to overcoming the steric barrier presented by the substrate.

• If cost is a primary concern and longer reaction times are acceptable, the EDC/HOBt protocol is a viable alternative, though optimization of equivalents and reaction time may be necessary.

• For reactions where simplified purification is a priority, particularly on a larger scale, the T3P® protocol offers a distinct advantage due to its water-soluble byproducts.

By leveraging the mechanistic understanding and detailed protocols provided in this application note, researchers can confidently tackle the synthesis of amides from this and other sterically demanding carboxylic acids, accelerating progress in drug discovery and development.

References

• ChemicalBook. (2024). HATU：a third-generation coupling reagent.
• Anonymous. (n.d.). The Role of HOBt and HBTU in Peptide Coupling Reactions.
• Suzhou Highfine Biotech. (2025). HATU: The Core Reagent for Peptide & Drug Synthesis.
• Wikipedia. (n.d.). HATU.
• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism - HATU.
• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism - T3P.
• Bannwart, L., Abele, S., & Tortoioli, S. (2016). Metal-Free Amidation of Acids with Formamides and T3P®. Synthesis, 48(13), 2069-2078.
• Pace, J. L., et al. (2017). Stereochemical Aspects of T3P Amidations. Organic Process Research & Development, 21(3), 359-365.
• Kim Reactor. (2024). HATU Coupling: Challenges Associated with the Byproducts. YouTube.
• LookChem. (2022). Stereochemical Aspects of T3P Amidations.
• Due-Hansen, M. E., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(47), 11498-11504.
• Subirós-Funosas, R., et al. (2013). Amide Formation: Choosing the Safer Carbodiimide in Combination with OxymaPure to Avoid HCN Release. Molecules, 18(1), 1232-1241.
• Luxembourg Bio Technologies. (n.d.). Kinetics of Amide Formation through Carbodiimide/ N-Hydroxybenzotriazole (HOBt) Couplings.
• Anonymous. (n.d.). Optimizing Peptide Coupling: Key Techniques.
• ChemPep. (n.d.). Overview of Peptide Coupling Reagents.
• Organic Chemistry. (2023). DCC Coupling With HOBt Activation Mechanism. YouTube.
• Pelletier, G., & El-Bitar, S. (2023). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. Molecules, 28(4), 1603.
• Aapptec Peptides. (n.d.). Coupling Reagents.
• Ye, N., et al. (2012). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 53(45), 6060-6064.
• Xu, X., et al. (2018). Direct Amidation of Carboxylic Acids through an Active α-Acyl Enol Ester Intermediate. The Journal of Organic Chemistry, 83(15), 7962-7969.
• Wissmann, H., & Koenig, W. (1980). Propanephosphonic Acid Anhydride (T3P®) - A Benign Reagent for Diverse Applications Inclusive of Large-Scale Synthesis. Angewandte Chemie International Edition, 19(9), 721-722.
• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation.
• Bode, J. W. (2012). The Synthesis of Sterically Hindered Amides. CHIMIA International Journal for Chemistry, 66(6), 398-401.
• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP.
• Colacino, E., et al. (2021). Amidation by Reactive Extrusion for the Synthesis of Active Pharmaceutical Ingredients Teriflunomide and Moclobemide. ChemRxiv.
• Organic Syntheses Procedure. (n.d.). 2-phenylpropionic acid.
• Hara, K., et al. (2015). Amidation of Carboxylic Acids with Amines by Nb2O5 as a Reusable Lewis Acid Catalyst. ChemCatChem, 7(21), 3555-3561.
• PubChem. (n.d.). 2-(2,5-Difluorophenyl)-2-fluoropropanoic acid.
• El-Faham, A., & Albericio, F. (2011). Amide bond formation: beyond the myth of coupling reagents. Chemical Reviews, 111(11), 6557-6602.

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Esterification methods for sterically hindered 2-(2,5-Difluorophenyl)-2-methylpropanoic acid

Application Note & Protocols

Topic: Esterification Methods for Sterically Hindered 2-(2,5-Difluorophenyl)-2-methylpropanoic Acid

Audience: Researchers, scientists, and drug development professionals.

Abstract

The esterification of sterically hindered carboxylic acids, such as 2-(2,5-Difluorophenyl)-2-methylpropanoic acid, presents a significant challenge in synthetic chemistry. The quaternary carbon center alpha to the carboxyl group severely impedes the approach of nucleophilic alcohols, rendering classical methods like Fischer esterification largely ineffective.[1][2] This guide provides an in-depth analysis of three robust methodologies for overcoming this steric barrier: Steglich Esterification, Yamaguchi Esterification, and a two-step conversion via an Acid Chloride intermediate. Each section details the underlying chemical principles, provides field-tested, step-by-step protocols, and discusses common troubleshooting and optimization strategies. A comparative analysis is included to guide researchers in selecting the most appropriate method based on substrate sensitivity, scale, and laboratory constraints.

The Synthetic Challenge: Steric Hindrance in Detail

2-(2,5-Difluorophenyl)-2-methylpropanoic acid possesses a neopentyl-like substitution pattern at the α-carbon. The bulky methyl and difluorophenyl groups create a congested three-dimensional environment around the carbonyl carbon of the carboxylic acid.

This steric shield effectively blocks the trajectory of nucleophilic attack required for ester formation. Standard acid-catalyzed methods, which rely on the direct reaction between the alcohol and a protonated carboxylic acid, fail because the tetrahedral intermediate is too sterically demanding and energetically unfavorable to form.[2] Consequently, successful esterification requires the activation of the carboxylic acid into a more reactive intermediate, which can then be intercepted by the alcohol under milder conditions.

Recommended Methodologies for Esterification

Three primary strategies have proven effective for the esterification of sterically hindered acids. They are presented here in order of increasing reactivity and harshness.

Method A: Steglich Esterification

The Steglich esterification is a mild and highly efficient method that utilizes a carbodiimide coupling agent, such as N,N'-Dicyclohexylcarbodiimide (DCC) or the water-soluble 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of a nucleophilic catalyst, typically 4-(Dimethylamino)pyridine (DMAP).[3][4] This method is particularly valuable for sensitive substrates due to its neutral, room-temperature conditions.[5][6]

Principle and Mechanism: The reaction proceeds through the activation of the carboxylic acid by the carbodiimide (DCC or EDC) to form a highly reactive O-acylisourea intermediate.[7][8] The nucleophilic catalyst, DMAP, is crucial for sterically hindered substrates; it intercepts the O-acylisourea to form an N-acylpyridinium salt.[7] This "active ester" is significantly more electrophilic and less sterically encumbered, allowing for rapid attack by the alcohol to form the desired ester and regenerate the DMAP catalyst. The use of DMAP is key to preventing a common side reaction where the O-acylisourea rearranges into a stable, unreactive N-acylurea.[7]

Caption: Mechanism of Steglich Esterification.

Experimental Protocol (Example: Methyl Ester Synthesis):

• Setup: To a flame-dried, 100 mL round-bottom flask under a nitrogen atmosphere, add 2-(2,5-Difluorophenyl)-2-methylpropanoic acid (1.0 eq, e.g., 2.00 g, 10.0 mmol).

• Reagent Addition: Add anhydrous dichloromethane (DCM, 40 mL), followed by methanol (1.2 eq, 0.48 mL, 12.0 mmol) and 4-(Dimethylamino)pyridine (DMAP) (0.1 eq, 122 mg, 1.0 mmol).

• Cooling: Cool the stirred solution to 0 °C in an ice-water bath.

• Coupling Agent: Add N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq, 2.27 g, 11.0 mmol) portion-wise over 5 minutes. Note: If using EDC, a water-soluble alternative, it can be added as a single portion.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up: Upon completion, a white precipitate of dicyclohexylurea (DCU) will have formed. Filter the reaction mixture through a pad of Celite®, washing the filter cake with a small amount of cold DCM.

• Extraction: Transfer the filtrate to a separatory funnel. Wash sequentially with 5% HCl (2 x 20 mL), saturated NaHCO₃ solution (2 x 20 mL), and brine (1 x 20 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure methyl ester.

Troubleshooting & Optimization:

• Low Yield: If the reaction stalls, try increasing the amount of DMAP to 0.2-0.3 equivalents. For very hindered alcohols, yields can sometimes be improved by using EDC in combination with a proton scavenger like N,N-Diisopropylethylamine (DIPEA).[9]

• N-Acylurea Formation: This side product arises if the alcohol fails to react with the O-acylisourea intermediate.[7] Ensure anhydrous conditions and sufficient DMAP catalyst to favor the desired pathway.

• DCU Removal: DCU is notoriously difficult to remove completely if it co-elutes with the product. Filtration before work-up is critical. If some remains, precipitating from a cold, nonpolar solvent like hexanes can be effective. Using EDC avoids this issue as its urea byproduct is water-soluble and removed during the aqueous work-up.[3]

Method B: Yamaguchi Esterification

The Yamaguchi esterification is a powerful method for forming esters, especially in the context of macrolactonization and coupling of highly hindered fragments.[10][11] The protocol involves a two-step, one-pot procedure where the carboxylic acid is first converted to a highly reactive mixed anhydride using 2,4,6-trichlorobenzoyl chloride (Yamaguchi reagent).[12]

Principle and Mechanism: The carboxylic acid is first deprotonated with a base (e.g., triethylamine, Et₃N) to form a carboxylate. This carboxylate then attacks the Yamaguchi reagent to form a mixed anhydride. In the second step, a stoichiometric amount of DMAP is added along with the alcohol. DMAP acts as an acyl transfer catalyst, selectively attacking the less-hindered carbonyl of the aliphatic acid portion of the mixed anhydride.[11][12] This forms the same highly reactive N-acylpyridinium salt as in the Steglich reaction, which is then rapidly acylated by the alcohol.

Caption: Mechanism of Yamaguchi Esterification.

Experimental Protocol (Example: Benzyl Ester Synthesis):

• Setup: In a flame-dried, two-necked flask under nitrogen, dissolve 2-(2,5-Difluorophenyl)-2-methylpropanoic acid (1.0 eq, 2.00 g, 10.0 mmol) in 30 mL of anhydrous THF.

• Anhydride Formation: Add triethylamine (Et₃N) (1.1 eq, 1.53 mL, 11.0 mmol). Stir for 10 minutes at room temperature. Add 2,4,6-trichlorobenzoyl chloride (1.05 eq, 1.63 mL, 10.5 mmol) dropwise. Stir the resulting mixture at room temperature for 1-2 hours.

• Acylation: In a separate flask, dissolve benzyl alcohol (1.5 eq, 1.56 mL, 15.0 mmol) and DMAP (3.0 eq, 3.66 g, 30.0 mmol) in 20 mL of anhydrous toluene.

• Reaction: Add the alcohol/DMAP solution via cannula to the mixed anhydride solution at room temperature. Stir for 4-12 hours, monitoring by TLC.

• Work-up: Quench the reaction by adding saturated NaHCO₃ solution (30 mL). Transfer to a separatory funnel and extract with ethyl acetate (3 x 40 mL).

• Extraction: Combine the organic layers and wash with 1M HCl (2 x 30 mL), saturated NaHCO₃ (2 x 30 mL), and brine (1 x 30 mL).

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the residue by flash column chromatography to afford the benzyl ester.

Troubleshooting & Optimization:

• Slow Reaction: The reaction can be gently heated (40-50 °C) to increase the rate, particularly with secondary or more hindered alcohols.

• Alternative Reagents: For some aliphatic acids, simpler reagents like benzoyl chloride can replace the more expensive Yamaguchi reagent.[13]

• Base Choice: N,N-Diisopropylethylamine (DIPEA) can be used in place of Et₃N if the substrate is sensitive to the slightly more nucleophilic triethylamine.

Method C: Conversion to Acid Chloride

For the most stubborn esterifications, a two-step approach involving the formation of a highly reactive acid chloride intermediate is often the most reliable method.[14] This is a more forceful method but typically provides good yields. Common chlorinating agents include oxalyl chloride and thionyl chloride (SOCl₂).[15][16]

Principle and Mechanism: The carboxylic acid is first converted to an acid chloride using a reagent like oxalyl chloride, often with a catalytic amount of N,N-Dimethylformamide (DMF).[15][17] The Vilsmeier-Haack reagent, formed in situ from oxalyl chloride and DMF, is the active catalyst. The resulting acid chloride is a powerful electrophile. In the second step, the isolated (or in situ used) acid chloride reacts rapidly with the alcohol, typically in the presence of a non-nucleophilic base like pyridine or Et₃N, to neutralize the HCl byproduct.[1]

Caption: Two-step workflow via an acid chloride intermediate.

Experimental Protocol (Example: Isopropyl Ester Synthesis):

Step 1: Acid Chloride Formation

• Setup: To a flame-dried, 100 mL round-bottom flask equipped with a reflux condenser and a gas outlet bubbler (to neutralize HCl), add 2-(2,5-Difluorophenyl)-2-methylpropanoic acid (1.0 eq, 2.00 g, 10.0 mmol) and anhydrous DCM (30 mL).

• Catalyst: Add one drop of anhydrous DMF.

• Reagent Addition: Slowly add oxalyl chloride (1.5 eq, 1.3 mL, 15.0 mmol) dropwise at 0 °C. Caution: Vigorous gas evolution (CO, CO₂, HCl) occurs.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 2-4 hours, or until gas evolution ceases.

• Isolation: Remove the solvent and excess oxalyl chloride under reduced pressure (carefully, using a trap). The resulting crude acid chloride is often used directly in the next step without purification.

Step 2: Esterification

• Setup: Dissolve the crude acid chloride in anhydrous DCM (30 mL) under a nitrogen atmosphere and cool to 0 °C.

• Nucleophile Addition: In a separate flask, dissolve isopropanol (1.5 eq, 1.15 mL, 15.0 mmol) and pyridine (1.2 eq, 0.97 mL, 12.0 mmol) in 10 mL of anhydrous DCM.

• Reaction: Add the alcohol/pyridine solution dropwise to the stirred acid chloride solution at 0 °C. Allow the reaction to warm to room temperature and stir for 2-6 hours.

• Work-up: Quench the reaction with water (20 mL). Transfer to a separatory funnel and wash sequentially with 1M HCl (2 x 20 mL) to remove pyridine, then with saturated NaHCO₃ (1 x 20 mL) and brine (1 x 20 mL).

• Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify by column chromatography to yield the isopropyl ester.

Troubleshooting & Optimization:

• Moisture Sensitivity: Acid chlorides are extremely sensitive to moisture and will rapidly hydrolyze back to the carboxylic acid. All glassware must be rigorously dried, and anhydrous solvents must be used.

• Alternative Chlorinating Agent: Thionyl chloride (SOCl₂) can also be used, often at reflux.[16] Work-up is simple as the byproducts (SO₂ and HCl) are gaseous, but it is generally a harsher reagent than oxalyl chloride.

• Base: If the alcohol or product is sensitive to pyridine, a non-nucleophilic hindered base like Et₃N or DIPEA can be substituted.

Comparative Analysis & Method Selection

The choice of method depends on a balance of reactivity, substrate tolerance, and practical considerations like reagent cost and toxicity.

Feature	Steglich Esterification	Yamaguchi Esterification	Acid Chloride Method
Conditions	Very Mild (0 °C to RT)	Mild (RT to 50 °C)	Harsh (Chlorination) / Mild (Esterification)
Reactivity	Moderate to Good	High	Very High
Typical Yield	70-95%	80-99%	85-99%
Key Reagents	DCC/EDC, DMAP (cat.)	TCBC, DMAP (stoich.)	Oxalyl Chloride/SOCl₂, Pyridine
Byproducts	DCU (solid) or EDU (water-sol.)	2,4,6-Trichlorobenzoic acid	Gaseous (CO, CO₂, HCl)
Advantages	Excellent for sensitive substrates[4]	High yields for very hindered systems[10]	Most reliable/forceful method
Disadvantages	DCU removal can be difficult[6]	Expensive reagents, stoichiometric DMAP	Harsh reagents, moisture sensitive

Caption: Decision workflow for selecting an esterification method.

Conclusion

The successful esterification of the sterically hindered 2-(2,5-Difluorophenyl)-2-methylpropanoic acid is readily achievable with the appropriate choice of modern synthetic methods. The Steglich esterification offers the mildest conditions suitable for delicate substrates. For more challenging couplings where higher reactivity is required, the Yamaguchi esterification provides excellent yields. Finally, the classic two-step conversion to an acid chloride remains a robust and highly effective strategy when other methods fail. By understanding the principles and practical considerations of each method, researchers can confidently select and execute the optimal procedure for their specific synthetic goals.

References

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• Unknown. Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol.
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• Dhimitruka, I., & SantaLucia, J. (2006). Investigation of the Yamaguchi Esterification Mechanism. Synthesis of a Lux-S Enzyme Inhibitor Using an Improved Esterification Method. Organic Letters, 8(1), 47-50.
• Neises, B., & Steglich, W. esterification of carboxylic acids with. Organic Syntheses Procedure.
• Master Organic Chemistry. Mitsunobu Reaction.
• Atlanchim Pharma. Recent Advances in the Mitsunobu Reaction.
• Chemistry Steps. The Mitsunobu Reaction.
• Khan, I., et al. (2023). Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review. Frontiers in Chemistry.
• Chemistry Steps. Fischer Esterification.
• Wikipedia. Yamaguchi esterification.
• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition in English, 17(7), 522-524.
• Organic Chemistry Data. Acid to Acid Chloride - Common Conditions.
• Murray, P. R., et al. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry.
• Google Patents. JPH01287060A - Method for esterifying sterically hindered carboxylic acids.
• Organic Chemistry Data. Acid to Ester - Common Conditions.
• ResearchGate. (2016). How to achieve chlorination of carboxylic acid to convert into acid chloride?.
• Vahteristo, K., et al. Kinetics of neopentyl glycol esterification with different carboxylic acids. Research output.
• ResearchGate. (2014). DCC/DMAP-Mediated Coupling of Carboxylic Acids with Oxazolidinones and Thiazolidinethiones.
• TCI EUROPE N.V. Fischer Esterification Reaction.
• Wikipedia. Fischer–Speier esterification.
• Wissner, A., & Grudzinskas, C. V. (1978). Reaction of tert-butyldimethylsilyl esters with oxalyl chloride-dimethylformamide: preparation of carboxylic acid chlorides under neutral conditions. The Journal of Organic Chemistry.
• Reddit. (2015). Need help in converting a carboxylic acid to an acyl chloride.
• Master Organic Chemistry. (2022). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions.
• MDPI. (2024). Titanium Tetrachloride-Assisted Direct Esterification of Carboxylic Acids.
• Chemguide. converting carboxylic acids into acyl (acid) chlorides.
• Luxembourg Bio Technologies. Efficient and Controllably Selective Preparation of Esters Using Uronium-Based Coupling Agents.
• Organic Chemistry Portal. Ester synthesis by esterification.

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Catalytic functionalization of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid derivatives

An In-Depth Guide to the Catalytic Functionalization of 2-(2,5-Difluorophenyl)-2-methylpropanoic Acid Derivatives

Prepared by a Senior Application Scientist

This document provides a detailed technical guide for researchers, medicinal chemists, and drug development professionals on the strategic catalytic functionalization of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid. This scaffold is of significant interest due to its combination of a fluorinated aromatic ring and a gem-dimethylpropanoic acid moiety, features commonly sought in modern drug discovery to enhance metabolic stability, binding affinity, and pharmacokinetic profiles.[1][2][3]

The following application notes and protocols are grounded in the principles of modern synthetic organic chemistry, with a focus on late-stage functionalization via transition-metal-catalyzed C–H activation. The methodologies described herein leverage the native carboxylic acid group as an internal directing group, offering a highly efficient and atom-economical approach to molecular diversification.[4][5][6]

The Significance of the Scaffold

The 2-(2,5-Difluorophenyl)-2-methylpropanoic acid framework is a confluence of three structurally important motifs:

• 2-Arylpropanoic Acids: This class of molecules, famously represented by non-steroidal anti-inflammatory drugs (NSAIDs) like Ibuprofen, is a cornerstone of medicinal chemistry.[7][8]

• Difluorophenyl Group: The inclusion of fluorine atoms can profoundly influence a molecule's properties, including its pKa, lipophilicity, and metabolic fate. The 2,5-substitution pattern creates a unique electronic and steric environment.

• The gem-Dimethyl Group: Inspired by natural products, the gem-dimethyl group serves as a "pharmacophoric shield."[1][3] It can lock the molecule into a specific, biologically active conformation, block metabolic attack at the adjacent benzylic position, and improve binding to target proteins through favorable van der Waals interactions.[2]

Direct functionalization of the C–H bonds within this scaffold allows for the rapid generation of analogues for structure-activity relationship (SAR) studies without requiring de novo synthesis.

The Power of Carboxylate-Directed C–H Activation

The most powerful strategy for selectively functionalizing this molecule is to harness the directing capability of the native carboxylic acid.[6][9] The carboxylate can coordinate to a transition metal catalyst (most commonly palladium), bringing the metal center into close proximity with specific C–H bonds.[4][5] This chelation-assisted strategy typically proceeds through the formation of a stable, five- or six-membered metallacycle intermediate, which dramatically lowers the activation energy for C–H bond cleavage at a predictable position.

For the target scaffold, the formation of a five-membered palladacycle is sterically and electronically favored, positioning the palladium catalyst to activate the C(sp³)–H bonds of the two methyl groups (β-position).

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• 9. semanticscholar.org [semanticscholar.org]

Application Note: A Scalable and Robust Synthesis of 2-(2,5-Difluorophenyl)-2-methylpropanoic Acid for Industrial Applications

Abstract

This document provides a comprehensive technical guide for the scale-up synthesis of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid, a key intermediate in the pharmaceutical industry. Recognizing the challenges of transitioning from laboratory to industrial-scale production, this guide details a robust and validated synthetic route. It emphasizes process control, safety, and economic viability. The core of this application note is a well-defined, scalable protocol based on the haloform reaction of a precursor ketone. We will explore the mechanistic rationale behind this choice, provide detailed step-by-step protocols for both laboratory and pilot scales, and outline critical process parameters, safety considerations, and analytical controls necessary for successful and reproducible manufacturing.

Introduction and Strategic Route Selection

2-(2,5-Difluorophenyl)-2-methylpropanoic acid is a crucial building block in the synthesis of various active pharmaceutical ingredients (APIs). Its efficient and cost-effective production is paramount for the pharmaceutical supply chain. While several synthetic routes exist, their suitability for industrial scale-up varies significantly based on factors like reagent cost, reaction safety, atom economy, and operational complexity.

Retrosynthetic Analysis & Potential Routes

A retrosynthetic analysis of the target molecule reveals several viable pathways. The primary disconnection strategies focus on the formation of the C-C bond between the quaternary carbon and the aromatic ring, or the formation of the carboxylic acid moiety.

Three primary synthetic routes were considered:

• Grignard Reaction Route: This classic approach involves forming a Grignard reagent from 1-bromo-2,5-difluorobenzene, followed by reaction with an appropriate electrophile like ethyl 2-bromoisobutyrate. While effective at the lab scale, Grignard reactions are notoriously difficult to manage on a large scale due to their high reactivity, extreme sensitivity to moisture, and significant exotherms, making them a higher-risk option for industrial production.[1][2][3][4]

• Palladium-Catalyzed α-Arylation: Modern cross-coupling methods allow for the direct arylation of ester enolates.[5][6][7][8] This route offers high yields and functional group tolerance but often relies on expensive palladium catalysts and specialized ligands, which can make the process economically challenging for large-scale manufacturing.

• Haloform Reaction Route: This pathway involves the synthesis of a precursor methyl ketone, 2-(2,5-difluorophenyl)propan-2-one, which is then converted to the desired carboxylic acid via the haloform reaction.[9][10][11][12] This method is often favored for industrial applications due to its use of inexpensive and readily available reagents (e.g., sodium hypochlorite or hypobromite), robust reaction conditions, and a well-understood mechanism.[9][13]

Selected Route: The Haloform Pathway

After careful consideration of safety, cost, and scalability, the Haloform Reaction Route is selected as the most industrially viable method. This two-step process is outlined below:

• Step 1: Friedel-Crafts Acylation to synthesize the precursor, 1-(2,5-difluorophenyl)-2-methylpropan-1-one.

• Step 2: Haloform Reaction to oxidize the methyl ketone to the corresponding carboxylate, followed by acidification to yield the final product.

This choice is underpinned by the operational simplicity and cost-effectiveness of the reagents involved, which are critical drivers for industrial-scale chemical production.

Process Development and Scale-Up Protocol

This section provides a detailed, step-by-step guide for the synthesis, starting from a laboratory-scale procedure and advancing to a pilot-plant scale.

Overall Process Workflow

The diagram below illustrates the high-level workflow for the manufacturing process.

Caption: High-level workflow for the synthesis of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid.

Laboratory Scale Protocol (100 g Scale)

Step 1: Synthesis of 1-(2,5-difluorophenyl)-2-methylpropan-1-one

• Setup: Equip a 2 L, three-necked, round-bottom flask with a mechanical stirrer, a dropping funnel, and a nitrogen inlet.

• Charge: Charge anhydrous aluminum chloride (133 g, 1.0 mol) and dichloromethane (500 mL) into the flask. Cool the slurry to 0-5 °C using an ice bath.

• Addition: Add a solution of 1,4-difluorobenzene (114 g, 1.0 mol) and isobutyryl chloride (106.5 g, 1.0 mol) dropwise via the addition funnel over 2 hours, maintaining the internal temperature below 10 °C.

• Reaction: Stir the mixture at 5-10 °C for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Quench: Slowly and carefully pour the reaction mixture into a separate vessel containing ice (1 kg) and concentrated hydrochloric acid (100 mL). This step is highly exothermic.

• Work-up: Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 200 mL). Combine the organic layers, wash with saturated sodium bicarbonate solution, then brine. Dry over anhydrous sodium sulfate.

• Isolation: Remove the solvent under reduced pressure to yield the crude ketone as an oil, which is used directly in the next step.

Step 2: Synthesis of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid

• Setup: Equip a 3 L flask with a mechanical stirrer and a thermometer.

• Charge: Add the crude ketone from the previous step and methanol (500 mL) to the flask.

• Reaction: Cool the solution to 10-15 °C. Slowly add a 12.5% aqueous solution of sodium hypochlorite (commercial bleach, approx. 1.5 L) while maintaining the temperature below 30 °C. The addition is exothermic. Stir vigorously for 3 hours at room temperature. Monitor completion by HPLC.

• Quench: Add a solution of sodium sulfite (50 g in 200 mL water) to destroy any excess hypochlorite.

• Work-up: Distill off the methanol under reduced pressure. Wash the remaining aqueous solution with toluene (2 x 250 mL) to remove non-acidic impurities.

• Precipitation: Cool the aqueous layer to 10 °C and acidify to pH 1-2 with concentrated hydrochloric acid. A white solid will precipitate.

• Isolation & Purification: Collect the solid by vacuum filtration, wash the cake with cold water until the filtrate is neutral. Recrystallize the crude product from a toluene/heptane mixture.

• Drying: Dry the purified solid in a vacuum oven at 50-60 °C to a constant weight. Expected yield: 140-160 g (70-80% over two steps).

Pilot Plant Scale-Up Protocol (5-10 kg Scale)

This protocol assumes the use of standard industrial chemical processing equipment.

Reagent/Solvent	Quantity (kg)	Moles	CAS Number	Notes
1,4-Difluorobenzene	5.70	50.0	540-36-3	Starting Material
Isobutyryl chloride	5.33	50.0	79-30-1	Acylating Agent
Aluminum Chloride (Anhydrous)	6.67	50.0	7446-70-0	Catalyst
Dichloromethane (DCM)	25.0	-	75-09-2	Solvent
Sodium Hypochlorite (12.5% aq.)	~75.0	-	7681-52-9	Oxidizing Agent
Concentrated HCl (37%)	As needed	-	7647-01-0	For quench & precipitation
Toluene	~25.0	-	108-88-3	Extraction/Crystallization
Heptane	~25.0	-	142-82-5	Anti-solvent

Step-by-Step Procedure:

• Reactor Preparation: Ensure a 100 L glass-lined reactor is clean, dry, and inerted with nitrogen.

• Catalyst Slurry: Charge DCM (25 kg) to the reactor. Begin agitation and cool to 0-5 °C. Carefully charge anhydrous aluminum chloride (6.67 kg) in portions, managing any initial exotherm.

• Reagent Addition (Friedel-Crafts): Prepare a solution of 1,4-difluorobenzene (5.70 kg) and isobutyryl chloride (5.33 kg). Add this solution to the reactor via a dosing pump over 3-4 hours, ensuring the internal temperature does not exceed 10 °C.

• Reaction & Monitoring: Maintain the batch at 5-10 °C for 5-8 hours. Take samples for in-process control (IPC) via GC to confirm the consumption of starting material.

• Quench Protocol: In a separate 200 L quench vessel, prepare a mixture of ice (50 kg) and concentrated HCl (5 L). Slowly transfer the reactor contents into the quench vessel under vigorous agitation. The transfer rate must be controlled to keep the quench vessel temperature below 25 °C.

• Work-up & Phase Split: Allow the phases to separate. Transfer the lower organic (DCM) layer to a clean reactor. Extract the aqueous layer with DCM (10 kg). Combine the organic layers.

• Haloform Reaction: Cool the crude ketone solution to 10 °C. Slowly add the sodium hypochlorite solution (~75 kg) over 4-6 hours, maintaining the temperature below 30 °C. After addition, allow the reaction to stir at 20-25 °C for 4-6 hours. Monitor by HPLC for the disappearance of the ketone.

• Work-up and Isolation: Destroy excess oxidant with sodium sulfite. Separate the aqueous phase. Wash the aqueous phase with toluene (2 x 10 L).

• Precipitation: Transfer the aqueous phase to a clean, cooled (10 °C) crystallizer. Acidify with concentrated HCl to pH 1-2.

• Purification: Filter the resulting solid slurry. Wash the wet cake with process water. For recrystallization, charge the wet cake and toluene to a clean reactor, heat to dissolve, then add heptane as an anti-solvent to induce crystallization upon cooling.

• Drying: Isolate the final product by filtration and dry under vacuum at 60 °C until the loss on drying (LOD) is <0.5%.

Critical Process Parameters and Safety

Successful and safe scale-up requires strict control over critical parameters.

Parameter	Stage	Range	Justification
Temperature	Friedel-Crafts Addition	0-10 °C	Controls reaction rate and minimizes side-product formation.
Temperature	Haloform Addition	< 30 °C	The reaction is highly exothermic; temperature control prevents runaway reactions and degradation.
pH	Final Precipitation	1-2	Ensures complete protonation of the carboxylate salt to the free acid, maximizing yield.
Agitation Speed	All stages	Sufficient for good mixing	Ensures thermal and mass transfer, especially in multi-phasic systems.

Safety Considerations

• Aluminum Chloride: Highly corrosive and reacts violently with water. Must be handled in a dry, controlled environment.

• Isobutyryl Chloride: Corrosive and lachrymatory. Use in a well-ventilated area with appropriate PPE.

• Exothermic Reactions: Both the Friedel-Crafts and Haloform reactions are significantly exothermic. Adequate cooling capacity is non-negotiable. A thermal hazard assessment (e.g., using Reaction Calorimetry) is strongly recommended before scaling up.

• Gas Evolution: The quench of the Friedel-Crafts reaction evolves HCl gas. The Haloform reaction produces chloroform as a byproduct. Reactors must be properly vented to a scrubber system.

Troubleshooting Logic

Caption: A logic diagram for troubleshooting low conversion in the haloform reaction step.

Analytical and Quality Control

The final product must meet stringent quality specifications before release.

Test	Specification	Method
Appearance	White to off-white crystalline solid	Visual
Identity	Conforms to reference standard	¹H NMR, ¹³C NMR, IR
Purity	≥ 99.0%	HPLC
Melting Point	108-112 °C	Capillary Method
Residual Solvents	Toluene: ≤ 890 ppmHeptane: ≤ 5000 ppmDCM: ≤ 600 ppm	Headspace GC
Loss on Drying	≤ 0.5%	Gravimetric

References

• Bühler, H., & Wander, A. (Eds.). (2005). Synthesis of 2-Aryl Propionic Acids. Wiley-VCH.

• Lieben, A. (1870). Ueber die Einwirkung von Jod auf Alkohol bei Gegenwart von Alkalien. Annalen der Chemie und Pharmacie, 155(1), 129-137. [Link]

• Fuson, R. C., & Bull, B. A. (1934). The Haloform Reaction. Chemical Reviews, 15(3), 275-309. [Link]

• Shioiri, T. (1991). Friedel–Crafts and Related Reactions. In B. M. Trost & I. Fleming (Eds.), Comprehensive Organic Synthesis (Vol. 3, pp. 795-815). Pergamon Press. [Link]

• Grignard, V. (1900). Sur quelques nouvelles combinaisons organométalliques du magnésium et leur application à des synthèses d'alcools et d'hydrocarbures. Comptes Rendus de l'Académie des Sciences, 130, 1322-1325. [Link]

• Hartwig, J. F. (2010).
• Anderson, N. G. (2012). Practical Process Research & Development – A Guide for Organic Chemists. Academic Press.

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid

Welcome to the technical support center for the synthesis of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid. This guide is designed for researchers, chemists, and process development professionals to provide in-depth, field-proven insights into optimizing this synthesis. We will move beyond simple procedural steps to explore the underlying chemistry, enabling you to troubleshoot common issues and significantly improve your reaction yields and product purity.

The synthesis of this molecule, a valuable intermediate in pharmaceutical development, typically involves a multi-step process fraught with potential pitfalls. This document is structured as a series of troubleshooting guides and frequently asked questions (FAQs) that address specific, practical challenges you may encounter.

Overall Synthetic Workflow

The most common and reliable synthetic route involves a three-stage process:

• Formation of the Grignard Reagent: Generation of (2,5-Difluorophenyl)magnesium bromide from 1-Bromo-2,5-difluorobenzene.

• Carbon-Carbon Bond Formation: Reaction of the Grignard reagent with an appropriate electrophile, such as ethyl 2-bromo-2-methylpropanoate, to form the ester precursor.

• Saponification: Hydrolysis of the resulting ester to yield the final carboxylic acid product.

Each stage presents unique challenges that can impact the overall yield and purity. Let's dissect each step.

Caption: General workflow for the synthesis of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid.

Part 1: Grignard Reagent Formation - Troubleshooting & Best Practices

The formation of (2,5-Difluorophenyl)magnesium bromide is the most critical and often the most problematic step. Success here is predicated on meticulous attention to detail.

FAQ 1: My Grignard reaction won't initiate. What are the most common causes and solutions?

Failure to initiate is almost always due to two factors: the presence of moisture or a passivated magnesium surface.[1][2]

A1: Causality & Solutions

• Moisture Contamination: Grignard reagents are potent bases and nucleophiles that react instantaneously and exothermically with protic solvents, especially water.[1][3] This reaction consumes the Grignard reagent as it forms, preventing the reaction from sustaining itself.

  • Solution: All glassware must be rigorously dried, either by flame-drying under vacuum or oven-drying at >130°C for several hours, and then cooled under a stream of dry inert gas (Argon or Nitrogen). Solvents like Tetrahydrofuran (THF) must be anhydrous, preferably distilled from a suitable drying agent (e.g., sodium/benzophenone) or purchased in sealed bottles and handled with proper air-free techniques.

• Inactive Magnesium Surface: Magnesium turnings are coated with a thin, passivating layer of magnesium oxide (MgO), which prevents the metal from reacting with the aryl halide.

  • Solution - Magnesium Activation: This oxide layer must be disrupted. Several methods can be employed:

    • Mechanical Activation: Vigorously stir the dry magnesium turnings under an inert atmosphere for an extended period before adding the halide.

    • Chemical Activation (Most Common): Add a small crystal of iodine. The iodine reacts with the magnesium surface, exposing fresh, reactive metal. The characteristic purple color of iodine will fade to brown and then disappear as the reaction initiates.[3][4]

    • Entrainment: Add a few drops of 1,2-dibromoethane. It reacts readily with magnesium to form ethylene gas and MgBr₂, a process that activates the surface.

FAQ 2: My reaction mixture turned dark and cloudy, and my final yield is low. I suspect Wurtz coupling. How can I minimize this side reaction?

This is a classic sign of Wurtz-type homocoupling, where the newly formed Grignard reagent (R-MgX) attacks the starting aryl halide (R-X) to form a biphenyl dimer (R-R).[1][2] This is a significant yield-reducing pathway, especially with more reactive aryl bromides.

A2: Causality & Solutions

This side reaction is kinetically competitive with the desired Grignard formation. High local concentrations of the aryl bromide can favor this pathway.

• Solution - Controlled Addition: The most effective way to suppress Wurtz coupling is to add the solution of 1-bromo-2,5-difluorobenzene slowly (dropwise) to the suspension of activated magnesium. This maintains a low, steady-state concentration of the aryl halide, ensuring it reacts with the magnesium surface rather than the already-formed Grignard reagent.

• Solution - Solvent Choice: While both THF and diethyl ether are suitable, THF is often preferred for aryl bromides due to its higher boiling point and superior ability to solvate and stabilize the Grignard reagent.[1][4]

Optimized Protocol: (2,5-Difluorophenyl)magnesium bromide

• Setup: Assemble a three-necked, round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen/argon inlet. Flame-dry the entire apparatus under vacuum and cool to room temperature under a positive pressure of inert gas.

• Reagents: To the flask, add magnesium turnings (1.2 equivalents). In the dropping funnel, prepare a solution of 1-bromo-2,5-difluorobenzene (1.0 equivalent) in anhydrous THF.

• Activation: Add a single small crystal of iodine to the magnesium turnings.

• Initiation: Add a small portion (~5-10%) of the aryl bromide solution from the dropping funnel to the magnesium. The solution should warm, and the iodine color should fade. Gentle warming with a heat gun may be necessary, but once initiated, the exothermic reaction should sustain a gentle reflux.

• Addition: Once initiation is confirmed, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the gray, cloudy mixture at room temperature or with gentle heating for 1-2 hours to ensure all the magnesium is consumed. The resulting Grignard reagent should be used immediately in the next step.

Part 2: C-C Bond Formation (Alkylation)

In this stage, the Grignard reagent acts as a potent nucleophile, attacking the electrophilic carbon of a reagent like ethyl 2-bromo-2-methylpropanoate.

FAQ 3: The yield of my ester is low despite successful Grignard formation. What could be the issue?

Low yields at this stage can stem from several factors, including side reactions of the Grignard reagent and suboptimal reaction conditions.

A3: Causality & Solutions

• Grignard Degradation: The Grignard reagent can be consumed by reacting with acidic protons or trace oxygen. Ensure the electrophile solution is anhydrous and the reaction remains under a strict inert atmosphere.

• Sub-optimal Temperature: This nucleophilic substitution reaction is typically performed at low temperatures to minimize side reactions.

  • Solution: Add the Grignard reagent solution slowly to a solution of the electrophile (ethyl 2-bromo-2-methylpropanoate) in anhydrous THF, maintained at a low temperature (e.g., -20°C to 0°C) using an ice-salt or dry ice/acetone bath. Adding the Grignard to the electrophile (inverse addition) helps to keep the Grignard as the limiting reagent at the point of reaction, which can sometimes reduce side reactions.

• Enolate Formation: The Grignard reagent is a strong base. It can potentially deprotonate the α-proton of the ester electrophile, forming an enolate that will not react further. While ethyl 2-bromo-2-methylpropanoate has no α-protons, using other electrophiles could introduce this issue.

Data Table: Comparison of Common Electrophiles

Electrophile	Pros	Cons
Ethyl 2-bromo-2-methylpropanoate	Direct route, commercially available.	Can be expensive; requires careful temperature control.
Diethyl carbonate	Inexpensive, readily available.	Forms an intermediate ketone which can be attacked by a second equivalent of Grignard, leading to a tertiary alcohol byproduct.
Acetone (followed by oxidation)	Inexpensive, robust reaction.	Adds an extra oxidation step to the synthesis, increasing complexity and potentially lowering overall yield.

For a direct and controlled synthesis, ethyl 2-bromo-2-methylpropanoate is often the preferred choice despite its cost.

Part 3: Ester Hydrolysis (Saponification)

The final step involves converting the ester intermediate to the desired carboxylic acid. Base-catalyzed hydrolysis (saponification) is favored because it is effectively irreversible.[5][6]

Caption: Irreversible mechanism of base-catalyzed ester hydrolysis (saponification).

FAQ 4: How can I ensure the hydrolysis reaction goes to completion?

Incomplete hydrolysis is a common issue that complicates purification, as the starting ester has similar solubility properties to the product acid in organic solvents.[7]

A4: Causality & Solutions

• Insufficient Base/Water: Saponification requires at least one molar equivalent of hydroxide. The reaction is often run with a moderate excess of base (e.g., 2-3 equivalents) in a mixture of an organic solvent (to dissolve the ester) and water.

  • Solution: Use a mixture of ethanol or THF with aqueous sodium hydroxide (NaOH) or potassium hydroxide (KOH) and heat the reaction to reflux. The organic co-solvent ensures the ester and aqueous base are miscible enough to react.

• Steric Hindrance: The quaternary carbon adjacent to the ester in Ethyl 2-(2,5-Difluorophenyl)-2-methylpropanoate can sterically hinder the approach of the hydroxide nucleophile, slowing the reaction rate.[8]

  • Solution: Increase the reaction time. Monitor the reaction by Thin Layer Chromatography (TLC) until the starting ester spot has completely disappeared. A typical reflux time is 4-12 hours.

FAQ 5: During the acidic workup, my product oiled out instead of precipitating as a solid. How should I proceed?

This happens when the melting point of the product is low or when impurities are present, causing a melting point depression.

A5: Causality & Solutions

• Impure Product: The presence of unreacted starting material or side products can prevent crystallization.

  • Solution: Instead of filtration, perform a liquid-liquid extraction. Extract the acidified aqueous layer with a suitable organic solvent (e.g., ethyl acetate, dichloromethane). The carboxylic acid product will move into the organic layer. Wash the organic layer with brine to remove excess water, dry it over anhydrous sodium sulfate, filter, and evaporate the solvent to obtain the crude product. This crude material can then be purified by recrystallization from an appropriate solvent system (e.g., heptane/ethyl acetate).

Part 4: Safety Precautions

Professional laboratory safety practices are mandatory. Always consult the Safety Data Sheet (SDS) for each reagent.[9][10][11][12][13]

• 1-Bromo-2,5-difluorobenzene: This is a combustible liquid that can cause skin and serious eye irritation.[13] It should be handled in a chemical fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[14][15]

• Anhydrous Solvents (THF, Diethyl Ether): These are highly flammable liquids.[10] THF can form explosive peroxides upon storage and exposure to air.[10] Always work in a well-ventilated fume hood, away from ignition sources.

• Grignard Reagents: These are highly reactive and pyrophoric if the solvent is removed. They react violently with water. Never work with them in an open atmosphere.

• Acid/Base Handling: Concentrated acids and bases used in workup are corrosive. Handle with extreme care and appropriate PPE.

References

• Sinochem Nanjing Corporation. (n.d.). 1-Bromo-2,5-Difluorobenzene. Retrieved from [Link]

• Chemistry Steps. (2020). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from [Link]

• OrgoSolver. (n.d.). Ester Reactions: Acid Hydrolysis (Ester → Carboxylic Acid). Retrieved from [Link]

• Master Organic Chemistry. (2022). Basic Hydrolysis of Esters – Saponification. Retrieved from [Link]

• BASF. (2025). Safety data sheet - Divergan® F. Retrieved from [Link]

• JoVE. (2025). Video: Esters to Carboxylic Acids: Acid-Catalyzed Hydrolysis. Retrieved from [Link]

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. Retrieved from [Link]

• ChemRxiv. (2020). Selectivity of Grignard reagent formation – from semi-batch to continuous lab and pilot scale. Retrieved from [Link]

• Reddit. (2021). Grignard Formation - Troubleshooting and Perfecting. Retrieved from [Link]

• European Patent Office. (2012). Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid.

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• 15. 1-Bromo-2,5-difluorobenzene | 399-94-0 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Navigating Steric Hindrance in 2-(2,5-Difluorophenyl)-2-methylpropanoic acid Coupling Reactions: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for coupling reactions involving the sterically hindered carboxylic acid, 2-(2,5-Difluorophenyl)-2-methylpropanoic acid. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions, empowering you to overcome the challenges posed by this sterically demanding substrate.

Troubleshooting Guide

This section addresses common issues encountered during the coupling of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid with various amines.

Question: Why am I observing low to no product yield in my coupling reaction?

Answer:

Low or no yield is the most common problem when working with sterically hindered carboxylic acids like 2-(2,5-Difluorophenyl)-2-methylpropanoic acid. The bulky gem-dimethyl group adjacent to the carboxylate significantly impedes the approach of both the activating agent and the amine nucleophile.[1] Several factors could be contributing to this issue:

• Inadequate Activation: The chosen coupling reagent may not be potent enough to overcome the steric barrier and form the active intermediate (e.g., active ester, acylisourea).

• Slow Reaction Kinetics: The steric hindrance dramatically slows down the rate of amide bond formation, potentially leading to the degradation of reagents or the formation of side products.

• Poor Reagent Choice: Standard coupling reagents that work well for unhindered acids often fail with substrates like this.

Troubleshooting Protocol:

• Switch to a More Potent Coupling Reagent: If you are using a standard carbodiimide like DCC or EDC, consider switching to a more powerful onium salt-based reagent.[2][3] These reagents are known for their high reactivity and effectiveness in difficult couplings.[2]

• Elevate the Reaction Temperature: Cautiously increasing the reaction temperature can help overcome the activation energy barrier.[1] Monitor the reaction closely, as higher temperatures can also increase the risk of side reactions, including epimerization if your amine is chiral.[2][4]

• Increase Reaction Time: Given the slow kinetics, extending the reaction time (e.g., to 24-48 hours) may be necessary to drive the reaction to completion.[1]

• Consider an Alternative Activation Strategy: If standard coupling reagents fail, converting the carboxylic acid to a more reactive species like an acid chloride or a mixed anhydride may be a viable alternative.[5][6][7][8]

Data Summary: Recommended Coupling Reagents for Hindered Substrates

Coupling Reagent Class	Examples	Key Advantages for Hindered Couplings	Considerations
Phosphonium Salts	PyBOP, PyAOP	High reactivity, less prone to guanidinylation side products compared to uronium salts.[3]	Can have moderate solution stability.
Uronium/Aminium Salts	HATU, HCTU, COMU	Extremely high reactivity, often superior for hindered couplings.[9][10]	Can cause guanidinylation of the amine. COMU is a safer and often more efficient alternative.[9][11]
Carbodiimides	DIC, EDC	Cost-effective for less demanding couplings.	Generally less effective for highly hindered substrates.[12] Often require additives like HOBt or HOAt.[9]

Question: I'm observing the formation of a significant amount of N-acylurea byproduct. How can I prevent this?

Answer:

N-acylurea formation is a common side reaction when using carbodiimide coupling reagents.[3] It occurs when the highly reactive O-acylisourea intermediate rearranges intramolecularly before the amine can attack. This is particularly problematic with sterically hindered acids because the slow rate of the desired intermolecular reaction allows more time for the undesired rearrangement to occur.

Troubleshooting Protocol:

• Add an Activating Additive: Incorporating additives like 1-hydroxybenzotriazole (HOBt) or, more effectively, 7-aza-1-hydroxybenzotriazole (HOAt) can suppress N-acylurea formation.[11] These additives trap the O-acylisourea intermediate to form a more stable active ester, which is less prone to rearrangement but still highly reactive towards the amine.

• Switch to a Phosphonium or Uronium Reagent: As mentioned previously, these reagents often provide cleaner reactions and avoid the N-acylurea byproduct issue altogether.

• Control Reaction Temperature: Lowering the reaction temperature can sometimes disfavor the rearrangement reaction.

Question: My amine is chiral, and I'm concerned about epimerization. What steps can I take to minimize this?

Answer:

Epimerization, the loss of stereochemical integrity at a chiral center, is a significant concern in peptide synthesis and the coupling of chiral amines.[4] The risk is heightened with sterically hindered substrates due to the often more forcing conditions required.

Troubleshooting Protocol:

• Choose the Right Reagent and Additive: Use coupling reagents known to suppress epimerization. HATU and other HOAt-based reagents are particularly effective.[4][11]

• Control the Base: Employ a sterically hindered, non-nucleophilic base such as N,N-diisopropylethylamine (DIEA) or 2,4,6-collidine.[2] Use the minimum amount of base necessary.

• Minimize Pre-activation Time: Do not allow the carboxylic acid to sit in the activated state for an extended period before adding the amine.[4]

• Maintain Low Temperatures: Perform the coupling at room temperature or below if possible.[4]

Frequently Asked Questions (FAQs)

What is steric hindrance and how does it specifically affect the coupling of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid?

Steric hindrance is a phenomenon where the spatial arrangement of atoms or groups in a molecule obstructs a chemical reaction.[1] In the case of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid, the two methyl groups on the alpha-carbon create a "neopentyl-like" environment around the carboxylic acid. This bulkiness physically blocks the approach of the coupling reagent's activating moiety and the subsequent nucleophilic attack by the amine, thereby slowing down or preventing amide bond formation.[1]

Which class of coupling reagents is generally most effective for this type of hindered acid?

For highly hindered carboxylic acids like 2-(2,5-Difluorophenyl)-2-methylpropanoic acid, onium salt-based reagents (both phosphonium and uronium/aminium salts) are generally the most effective.[2][3] Reagents like HATU, HCTU, and PyBOP are designed for difficult couplings and have demonstrated superior performance over traditional carbodiimides in such cases.[2]

Can I use an acid chloride or mixed anhydride approach?

Yes, converting the carboxylic acid to a more reactive derivative is a valid strategy.

• Acid Chloride Formation: Reacting 2-(2,5-Difluorophenyl)-2-methylpropanoic acid with reagents like thionyl chloride (SOCl₂) or oxalyl chloride can generate the corresponding acid chloride.[7][8][13][14] This highly electrophilic species can then react with the amine, often without the need for a coupling reagent.

• Mixed Anhydride Method: This involves reacting the carboxylic acid with a chloroformate (e.g., isobutyl chloroformate) or another acid chloride (e.g., pivaloyl chloride) in the presence of a base to form a mixed anhydride.[5][6][15] This activated intermediate is then susceptible to nucleophilic attack by the amine. This method has been shown to be effective for hindered carboxylic acids.[5]

Workflow for Acid Chloride Formation and Coupling

Caption: Acid chloride formation workflow.

Mechanism of Action: Onium Salt Reagents

Caption: Onium salt activation mechanism.

Experimental Protocols

Protocol 1: General Coupling Procedure using HATU

• Preparation: In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-(2,5-Difluorophenyl)-2-methylpropanoic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., DMF, DCM).

• Addition of Reagents: Add the amine (1.1 eq), HATU (1.1 eq), and HOAt (1.1 eq).

• Base Addition: Cool the mixture to 0 °C and add a sterically hindered base such as DIEA (2.0 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate) and wash sequentially with 1M HCl, saturated NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Protocol 2: Acid Chloride Formation and Subsequent Coupling

• Acid Chloride Synthesis: In a fume hood, carefully add thionyl chloride (2.0 eq) to 2-(2,5-Difluorophenyl)-2-methylpropanoic acid (1.0 eq) at 0 °C. A catalytic amount of DMF can be added. Allow the mixture to stir at room temperature for 2-4 hours or until gas evolution ceases. Remove the excess thionyl chloride under reduced pressure. The resulting acid chloride can be used directly in the next step.

• Amide Formation: Dissolve the crude acid chloride in an anhydrous solvent like DCM. In a separate flask, dissolve the amine (1.1 eq) and a non-nucleophilic base like triethylamine or DIEA (1.5 eq) in DCM. Slowly add the acid chloride solution to the amine solution at 0 °C.

• Reaction and Work-up: Stir the reaction at room temperature for 2-6 hours. Monitor by TLC or LC-MS. Perform an aqueous work-up as described in Protocol 1.

• Purification: Purify the product via column chromatography.

References

• Woo, J. C. S., Fenster, E., & Dake, G. R. (2004). A Convenient Method for the Conversion of Hindered Carboxylic Acids to N-Methoxy-N-methyl (Weinreb) Amides. The Journal of Organic Chemistry, 69(25), 8984–8986. [Link]

• LookChem. (2022, August 3). A Simple and Mild Esterification Method for Carboxylic Acids Using Mixed Carboxylic-Carbonic Anhydrides. Retrieved from [Link]

• National Institutes of Health. (n.d.). Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. PMC. Retrieved from [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• Google Patents. (n.d.). US6562977B2 - Process for the preparation of mixed anhydrides.

• Chemguide. (n.d.). converting carboxylic acids into acyl (acid) chlorides. Retrieved from [Link]

• Royal Society of Chemistry. (2021, July 29). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Retrieved from [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]

• The Uronium/Guanidinium Peptide Coupling Reagents. (n.d.). Retrieved from [Link]

• Encyclopedia.pub. (2023, February 22). Direct Amidations of Carboxylic Acids with Amines. Retrieved from [Link]

• Royal Society of Chemistry. (2023, March 2). Speeding up sustainable solution-phase peptide synthesis using T3P® as a green coupling reagent: methods and challenges. Retrieved from [Link]

• Epimerization of Peptide. (n.d.). Retrieved from [Link]

• APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE Review Article. (2011, May 1). Retrieved from [Link]

• Master Organic Chemistry. (2011, December 3). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Retrieved from [Link]

• DilunBio Peptide Synthesizer. (2025, September 2). Commonly Used Coupling Reagents in Peptide Synthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Conversion of carboxylic acids to acid chlorides. Retrieved from [Link]

• The Synthetic Organic Chemistry Site. (n.d.). Acid to Acid Chloride - Common Conditions. Retrieved from [Link]

• National Institutes of Health. (n.d.). Epimerisation in Peptide Synthesis. PMC. Retrieved from [Link]

• National Institutes of Health. (2011, July 15). Highly Enantioselective Direct Alkylation of Arylacetic Acids with Chiral Lithium Amides as Traceless Auxiliaries. PMC. Retrieved from [Link]

• American Chemical Society. (2010, August 20). Amide Bond Formation via Reversible, Carboxylic Acid-Promoted Lactone Aminolysis. Organic Process Research & Development. Retrieved from [Link]

• National Institutes of Health. (2017, September 15). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. PMC. Retrieved from [Link]

• Khan Academy. (2023, March 10). Amide formation from carboxylic acid derivatives. (video). Retrieved from [Link]

• Organic Syntheses. (n.d.). phenylacetic acid. Retrieved from [Link]

• National Institutes of Health. (2018, February 21). Direct amidation of non-activated phenylacetic acid and benzylamine derivatives catalysed by NiCl2. PMC. Retrieved from [Link]

• AK LECTURES. (2014, July 1). Amide Formation from Carboxylic Acids. Retrieved from [Link]

• Master Organic Chemistry. (2018, February 28). The Amide Functional Group: Properties, Synthesis, and Nomenclature. Retrieved from [Link]

• American Chemical Society. (2024, June 28). Visible-Light-Induced Oxidative Decarboxylative Coupling of Phenylacetic Acid Derivatives Using SF6 as an Oxidant. Organic Letters. Retrieved from [Link]

• Inventiva Pharma. (n.d.). Synthesis of substituted phenyl acetic acid and 5-membered heterocycles derivatives. Retrieved from [Link]

• MDPI. (2026, February 27). Synthesis and Development of 3-((2,4-Difluorophenyl)Amino)Propanoic Acid Derivatives as an Antiproliferative Medicinal Chemistry Scaffold Targeting Growth Factor Receptors. Retrieved from [Link]

• NextSDS. (n.d.). 2-(2,4-difluorophenyl)-2-methylpropanoic acid — Chemical Substance Information. Retrieved from [Link]

• ChemRxiv. (n.d.). Transition metal free continuous flow synthesis of 2,5-diaryl furans. Retrieved from [Link]

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Minimizing decarboxylation side reactions of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid

Technical Support Center: 2-(2,5-Difluorophenyl)-2-methylpropanoic acid

Introduction

Welcome to the technical support guide for 2-(2,5-Difluorophenyl)-2-methylpropanoic acid. This molecule is a valuable building block in medicinal chemistry and drug development. However, its utility can be compromised by a common and often overlooked side reaction: decarboxylation. The loss of the carboxylic acid group not only reduces the yield of the desired product but also introduces a significant impurity, 1-(2,5-difluorophenyl)-1-methylethane, which can complicate downstream purification and analysis.

This guide is designed for researchers, chemists, and drug development professionals. It provides in-depth, experience-based answers to common challenges, troubleshooting strategies for when things go wrong, and validated protocols to help you maintain the integrity of your starting material and maximize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What makes 2-(2,5-Difluorophenyl)-2-methylpropanoic acid susceptible to decarboxylation?

The susceptibility of this molecule to decarboxylation is rooted in its chemical structure. The carboxylic acid is attached to a tertiary carbon atom that is also a benzylic position. Upon cleavage of the C-C bond and loss of carbon dioxide (CO₂), a relatively stable tertiary benzylic carbocation or radical intermediate is formed. The stability of this intermediate provides a thermodynamic driving force for the reaction, lowering the activation energy required for decarboxylation compared to simple aliphatic carboxylic acids.

Q2: What are the primary experimental factors that promote this decarboxylation side reaction?

Based on extensive studies of similar aryl-aliphatic acids and general principles of organic chemistry, the primary factors that accelerate decarboxylation are:

• High Temperatures: Thermal decomposition is a major driver. For many fluorinated carboxylic acids, decomposition pathways become significant at temperatures above 150-200°C[1][2].

• Transition Metal Catalysts: Certain metal catalysts are known to actively promote decarboxylation, sometimes at temperatures as low as 90°C. Palladium-on-carbon (Pd/C) is particularly effective at catalyzing the decarboxylation of arylaliphatic acids[3][4][5]. Copper and silver salts have also been used in synthetic protocols to facilitate decarboxylation of similar compounds[6].

• Photocatalysis: Visible-light photoredox catalysis, often in combination with other metals like cobalt, can be explicitly designed to achieve decarboxylation and should be avoided if this is an unwanted side reaction[7][8].

Q3: What is the chemical structure of the main decarboxylated byproduct?

The decarboxylation of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid results in the formation of 1-(2,5-difluorophenyl)-1-methylethane . It is crucial to have an analytical standard of this impurity to accurately quantify its presence during reaction monitoring and final product analysis.

Q4: Is there a "safe" temperature range to operate in to avoid this side reaction?

While the molecule is generally stable under standard storage conditions (room temperature, dry)[9], thermal decarboxylation can become a concern at elevated reaction temperatures. Without a catalyst, significant thermal decomposition is unlikely below 150°C[1]. However, in the presence of an active catalyst like Pd/C, this side reaction can occur at much lower temperatures (e.g., 90-150°C)[4]. Therefore, the "safe" range is highly dependent on the specific catalytic system employed. Always aim for the lowest feasible reaction temperature.

Troubleshooting Guide: High Levels of Decarboxylated Impurity Detected

This section addresses the common problem of finding significant quantities of the 1-(2,5-difluorophenyl)-1-methylethane byproduct in your reaction mixture.

Problem/Observation	Probable Cause & Explanation	Recommended Action & Scientific Rationale
High byproduct levels in a high-temperature reaction (>120°C).	Thermal Decarboxylation. The thermal energy supplied is sufficient to overcome the activation barrier for CO₂ loss. Perfluorinated carboxylic acids, a related class, begin to decompose at temperatures as low as 200°C[1].	1. Lower the reaction temperature. Screen for efficacy at 80°C, 90°C, and 100°C. 2. Reduce reaction time. Monitor the reaction closely and stop it as soon as the starting material is consumed.
Decarboxylation occurs even at moderate temperatures (80-120°C).	Catalyst-Mediated Decarboxylation. Your catalyst (e.g., Pd, Cu, Ag, Rh) is likely promoting the side reaction. Palladium hydride, formed in situ on Pd/C catalysts, is known to be highly active for this transformation[3][4].	1. Screen alternative catalysts. If performing a cross-coupling, consider different ligands or nickel-based catalysts. 2. Change the catalyst support. The support can influence catalyst activity. 3. Run a catalyst-free control. Heat the starting material in the solvent to confirm the catalyst is the culprit.
Reaction outcome varies between batches.	Atmosphere Contamination. The presence of oxygen can sometimes lead to oxidative decarboxylation pathways, especially with certain catalysts[7].	1. Ensure an inert atmosphere. Use high-purity nitrogen or argon. Perform multiple vacuum/backfill cycles before heating. 2. Use degassed solvents. Solvents can contain dissolved oxygen that is released upon heating.
Unsure of the extent of decarboxylation.	Inadequate Analytical Method. The impurity may co-elute with other components or may not be detected efficiently by your current method (e.g., TLC, GC without a proper standard).	1. Develop a robust HPLC method. (See Protocol 2). A C18 column with a buffered mobile phase can typically resolve the acid from its less polar byproduct. 2. Use a reference standard for the decarboxylated product to create a calibration curve for accurate quantification.

Data Summary & Visualizations

Table 1: Summary of Factors Influencing Decarboxylation

Factor	Impact on Decarboxylation Rate	Recommendation
Temperature	High Impact: Rate increases exponentially with temperature.	Operate at the lowest temperature required for the desired transformation. Screen temperatures below 120°C where possible.
Catalyst	High Impact: Pd, Cu, Ag, and Rh catalysts can significantly lower the temperature at which decarboxylation occurs[3][8].	Avoid these metals if decarboxylation is a major issue. If necessary, screen different ligands, supports, or oxidation states.
Atmosphere	Variable Impact: An oxidizing atmosphere can enable specific oxidative decarboxylation pathways[7].	Always conduct reactions under a dry, inert atmosphere (N₂ or Ar) unless the desired chemistry requires an oxidant.
pH	Low/Variable Impact: For this specific class of acid, pH is a less critical factor than temperature and catalysis. However, extreme acidic or basic conditions can affect the stability of many organic molecules[10].	Maintain a pH as close to neutral as the reaction allows, unless acidic or basic conditions are required for the primary transformation.

Diagrams

Caption: Proposed mechanism for decarboxylation.

Caption: Troubleshooting workflow for decarboxylation.

Experimental Protocols

Protocol 1: General Reaction Setup to Minimize Decarboxylation

This protocol provides a set of best practices for any reaction involving 2-(2,5-Difluorophenyl)-2-methylpropanoic acid where decarboxylation is a concern.

• Vessel Preparation: Ensure the reaction flask is thoroughly oven- or flame-dried and cooled under a stream of dry nitrogen or argon.

• Reagent Addition: Add the 2-(2,5-Difluorophenyl)-2-methylpropanoic acid and any other solid reagents to the flask.

• Inerting the Atmosphere: Seal the flask with a rubber septum, and purge the vessel with an inert gas. It is highly recommended to perform at least three cycles of evacuating the flask under vacuum and backfilling with nitrogen or argon.

• Solvent Addition: Add degassed solvent via cannula or syringe. Degassing can be achieved by sparging with argon for 30 minutes or via three freeze-pump-thaw cycles.

• Heating and Monitoring: Place the flask in a pre-heated oil bath equipped with a digital temperature controller to prevent temperature overshooting. Stir the reaction at the lowest effective temperature.

• Reaction Monitoring: Withdraw small aliquots periodically using a syringe under a positive pressure of inert gas. Quench immediately and prepare for analysis via the HPLC method described below.

• Work-up: Once the reaction is complete, cool the mixture to room temperature before exposing it to air.

Protocol 2: Analytical Method for Monitoring Decarboxylation by HPLC

This reverse-phase HPLC method is designed to separate the polar carboxylic acid from its non-polar decarboxylated byproduct.

• Instrument: Standard HPLC system with a UV detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient from 30% to 95% B

  • 15-17 min: Hold at 95% B

  • 17-18 min: Linear gradient from 95% to 30% B

  • 18-20 min: Hold at 30% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 262 nm.

• Injection Volume: 10 µL.

• Expected Elution Profile: The more polar 2-(2,5-Difluorophenyl)-2-methylpropanoic acid will have a shorter retention time than the less polar, neutral byproduct 1-(2,5-difluorophenyl)-1-methylethane.

References

• Cornella, J., et al. (2019). Catalytic Decarboxylation/Carboxylation Platform for Accessing Isotopically Labeled Carboxylic Acids. ACS Catalysis. Available at: [Link][11]

• Hori, H., et al. (2023). Thermal Decomposition of Two Gaseous Perfluorocarboxylic Acids: Products and Mechanisms. Environmental Science & Technology. Available at: [Link][1]

• Gale, M. W., et al. (2018). Thermal decomposition mechanism and kinetics of perfluorooctanoic acid (PFOA) and other perfluorinated carboxylic acids: a theoretical study. Environmental Science: Processes & Impacts. Available at: [Link][12]

• Deng, F., et al. (2021). On the Mechanism of Catalytic Decarboxylation of Carboxylic Acids on Carbon-Supported Palladium Hydride. Pacific Northwest National Laboratory. Available at: [Link][3]

• Deng, F., et al. (2022). On the Mechanism of Catalytic Decarboxylation of Carboxylic Acids on Carbon-Supported Palladium Hydride. ACS Catalysis. Available at: [Link][4]

• Al-Naiema, I. M., et al. (2021). Thermal decomposition of perfluorinated carboxylic acids: Kinetic model and theoretical requirements for PFAS incineration. PubMed. Available at: [Link][2]

• Alinezhad, A., et al. (2023). Mechanistic Investigations of Thermal Decomposition of Perfluoroalkyl Ether Carboxylic Acids and Short-Chain Perfluoroalkyl Carboxylic Acids. ResearchGate. Available at: [Link][13]

• Deng, F., et al. (2021). On the Mechanism of Catalytic Decarboxylation of Carboxylic Acids on Carbon-Supported Palladium Hydride. East China Normal University. Available at: [Link][5]

• Organic Chemistry Portal. Decarboxylation. Available at: [Link][7]

• ResearchGate. How can one prevent the decarboxylation of an alpha hydroxy acid under basic conditions during a flow oxidation process? Available at: [Link][14]

• ResearchGate. How to suppress decarboxylation of L-4-Hydroxyproline? Available at: [Link][15]

• Lang, S. B., et al. (2014). Decarboxylative Fluorination Strategies for Accessing Medicinally-relevant Products. PMC. Available at: [Link][6]

• Capot Chemical. MSDS of 2-Methyl-2-phenylpropanoic Acid. Available at: [Link][16]

• Al-Gizawy, H. A., et al. (2025). Stability Toolkit for the Appraisal of Bio/Pharmaceuticals' Level of Endurance (STABLE) as a Framework and Software to Evaluate the Stability of Pharmaceuticals. MDPI. Available at: [Link][10]

• ResearchGate. Chemical structure of (RS)-2-(4-(2-methylpropyl)phenyl)propanoic acid (ibuprofen). Available at: [Link][17]

• Gui, R. (2017). Decarboxylative Elimination for the Synthesis of Olefins via Photoredox/Cobalt Dual Catalysis. DigitalCommons@UNL. Available at: [Link][8]

• Procter, D. J., et al. (2022). Direct Hydrodecarboxylation of Aliphatic Carboxylic Acids. Heriot-Watt University Research Portal. Available at: [Link][18]

• MilliporeSigma. 2-(2-Fluorophenyl)-2-methylpropanoic acid. Available at: [Link][9]

• European Patent Office. (2012). Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid. Available at: [19]

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Technical Support Center: Optimizing HPLC Methods for 2-(2,5-Difluorophenyl)-2-methylpropanoic Acid Analysis

Welcome to the technical support center dedicated to the robust analysis of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid. This guide is structured to provide researchers, scientists, and drug development professionals with practical, in-depth solutions to common challenges encountered during HPLC method development and routine analysis. Here, we move beyond simple procedural lists to explain the fundamental principles behind each recommendation, ensuring you can confidently troubleshoot and optimize your separations.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the HPLC analysis of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid, providing concise and actionable answers grounded in chromatographic theory.

Q1: What are the initial recommended HPLC conditions for analyzing 2-(2,5-Difluorophenyl)-2-methylpropanoic acid?

A1: For initial method development, a reversed-phase (RP) HPLC approach is highly recommended due to the compound's aromatic and carboxylic acid functionalities.[1][2] A C18 column is a suitable starting point.[3]

Here is a recommended starting point summarized in a table for clarity:

Parameter	Recommended Starting Condition	Rationale
HPLC System	Standard HPLC with UV Detector	The phenyl group acts as a chromophore for UV detection.[2]
Column	C18 Reversed-Phase, 4.6 x 150 mm, 5 µm	Provides good retention for hydrophobic compounds.[2][3]
Mobile Phase	Acetonitrile : 0.1% Phosphoric Acid in Water (60:40, v/v)	The organic modifier (acetonitrile) controls retention, while the acidic aqueous phase suppresses the ionization of the carboxylic acid, leading to better peak shape and retention.[2]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Provides stable retention times.
Detection	UV at 210 nm	The carboxyl group exhibits strong absorbance at lower wavelengths.[2]
Injection Vol.	10 µL	A typical injection volume to avoid column overload.

Q2: Why is controlling the mobile phase pH crucial for this analysis?

A2: The mobile phase pH is a critical parameter because 2-(2,5-Difluorophenyl)-2-methylpropanoic acid is an acidic compound. The pH directly influences the ionization state of the carboxylic acid group.[4][5][6][7]

• At low pH (e.g., pH 2-3): The carboxylic acid is protonated (-COOH), making the molecule less polar. This increases its retention on a nonpolar C18 stationary phase, resulting in a sharper, more symmetrical peak.[2]

• At higher pH: The carboxylic acid deprotonates (-COO-), making the molecule more polar and reducing its retention.[4][5] If the mobile phase pH is close to the analyte's pKa, you may observe peak broadening or splitting due to the presence of both ionized and non-ionized forms.[7][8]

Therefore, maintaining a consistent and appropriate mobile phase pH is essential for reproducible retention times and good peak shape.[5][6]

Q3: What alternative column chemistries can be considered if a standard C18 column provides inadequate separation?

A3: If a C18 column doesn't yield the desired selectivity, especially when separating the target analyte from structurally similar impurities, consider these alternatives:

• Phenyl Phases: These columns can offer alternative selectivity for aromatic compounds through π-π interactions.[3][9]

• Polar-Embedded Phases: These are designed for enhanced retention of polar compounds and are compatible with highly aqueous mobile phases.[10][11]

• Fluorinated Phases: These can provide unique selectivity for fluorinated compounds.[12]

• Mixed-Mode Columns: These combine reversed-phase and ion-exchange characteristics, offering another dimension of selectivity for acidic compounds.[1][13][14]

Section 2: Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving common issues encountered during the HPLC analysis of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid.

Peak Shape Problems: Tailing, Fronting, and Splitting

Poor peak shape can compromise the accuracy and precision of your results.[15] Here’s how to address common peak shape issues:

Problem: Peak Tailing

Peak tailing, where the latter half of the peak is broader than the front half, is a frequent issue when analyzing acidic compounds.[8][16][17]

Potential Causes & Solutions:

• Secondary Interactions: Strong interactions between the analyte and residual silanol groups on the silica-based column packing can cause tailing.[8][16]

  • Solution: Lower the mobile phase pH to protonate the silanol groups, minimizing these interactions.[16] Using a highly deactivated, end-capped column can also help.[16]

• Inadequate Buffering: If the mobile phase pH is not well-controlled, variations can lead to inconsistent ionization and tailing.[8]

  • Solution: Ensure your buffer is used within its effective pH range.

• Column Overload: Injecting too much sample can lead to peak tailing.[16][17]

  • Solution: Dilute the sample and re-inject.[16]

• Extra-Column Effects: Excessive tubing length or diameter can increase dispersion and cause tailing.[8]

  • Solution: Use tubing with a narrow internal diameter and minimize its length.[8][18]

Problem: Peak Fronting

Peak fronting, where the first half of the peak is broader, is less common but can still occur.[16][19][20]

Potential Causes & Solutions:

• Poor Sample Solubility: If the sample is not fully dissolved in the mobile phase, it can lead to fronting.[16][17]

  • Solution: Ensure the sample is completely dissolved in the mobile phase or a weaker solvent.[21]

• Column Collapse or Void: A physical disruption in the column packing can cause fronting.[16][20]

  • Solution: Replace the column.[20]

Problem: Split Peaks

Split peaks can indicate a few potential issues with your system or method.[16]

Potential Causes & Solutions:

• Clogged Frit or Column Inlet: Particulates from the sample or mobile phase can block the column inlet.[16][21]

  • Solution: Filter all samples and mobile phases.[22] If the problem persists, try back-flushing the column or replacing the inlet frit.[21]

• Solvent Mismatch: Injecting the sample in a solvent significantly stronger than the mobile phase can cause peak splitting.[16][18]

  • Solution: Dissolve the sample in the mobile phase whenever possible.[21]

Section 3: Experimental Protocols & Workflows

This section provides detailed, step-by-step methodologies for key experiments and workflows relevant to the analysis of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid.

Protocol: Mobile Phase Preparation for Robust Analysis

A stable and well-prepared mobile phase is fundamental to reproducible HPLC results.

Objective: To prepare 1 L of Acetonitrile : 0.1% Phosphoric Acid in Water (60:40, v/v).

Materials:

• HPLC-grade acetonitrile

• HPLC-grade water

• Concentrated phosphoric acid (85%)

• 1 L volumetric flask

• Graduated cylinders

• Solvent filtration apparatus (0.45 µm filter)

Procedure:

• Measure 400 mL of HPLC-grade water into a 1 L volumetric flask.

• Carefully add 1.0 mL of concentrated phosphoric acid to the water and mix thoroughly.

• Add 600 mL of HPLC-grade acetonitrile to the acidified water.

• Bring the solution to the 1 L mark with HPLC-grade water if necessary.

• Mix the solution thoroughly by inverting the flask several times.

• Filter the mobile phase through a 0.45 µm filter to remove any particulate matter.

• Degas the mobile phase using sonication or helium sparging to prevent air bubbles in the system.[23]

Workflow: Systematic HPLC Method Development

A logical, step-by-step approach is crucial for efficient method development.

Objective: To develop a stability-indicating HPLC method for 2-(2,5-Difluorophenyl)-2-methylpropanoic acid.

Caption: A systematic workflow for HPLC method development.

Protocol: Forced Degradation Study

Forced degradation studies are essential for developing stability-indicating methods.[24][25][26][27] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[24][25][28]

Objective: To assess the degradation pathways of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid under various stress conditions.

Stress Conditions:

• Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: 80°C for 48 hours (solid state).

• Photolytic Degradation: Expose the sample to UV light (as per ICH Q1B guidelines).

Procedure (for each condition):

• Prepare a stock solution of the analyte in a suitable solvent.

• Expose the solution (or solid for thermal) to the respective stress condition for the specified duration.

• At appropriate time points, withdraw an aliquot of the sample.

• Neutralize the acid and base-stressed samples before injection, if necessary.

• Analyze the stressed samples by HPLC alongside a control (unstressed) sample.

• Evaluate the chromatograms for the appearance of degradation products and the decrease in the main peak area.

Section 4: Advanced Troubleshooting and Optimization

This section delves into more complex issues and advanced optimization strategies.

Troubleshooting Retention Time Drift

Inconsistent retention times can be a significant source of error in quantitative analysis.[29]

Caption: A decision tree for troubleshooting retention time drift.

Key Considerations:

• Mobile Phase: Ensure accurate preparation and thorough mixing, especially for multi-component mobile phases.[23][30] Use fresh mobile phase daily.

• Column Equilibration: Allow sufficient time for the column to equilibrate with the mobile phase before starting a sequence.[23][31]

• Temperature Control: Use a column oven to maintain a constant temperature, as fluctuations can affect retention times.[22][23][29]

Optimizing Resolution

Achieving adequate resolution between the main peak and any impurities is critical for accurate quantification.[32]

Strategies to Improve Resolution:

• Adjust Mobile Phase Strength: In reversed-phase HPLC, decreasing the percentage of the organic solvent (e.g., acetonitrile) will increase retention times and can improve the separation of closely eluting peaks.[32][33]

• Change Organic Modifier: Switching from acetonitrile to methanol, or vice-versa, can alter selectivity due to different solvent properties.[34]

• Modify Gradient Slope: For gradient methods, a shallower gradient can improve the resolution of complex mixtures.[33]

• Increase Column Efficiency: Using a longer column or a column packed with smaller particles will increase the number of theoretical plates and improve resolution.[32][34]

References

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• Shinde, V. (2025, February 1). Exploring the Role of pH in HPLC Separation. Veeprho. [Link]

• HPLC Analysis of Aromatic Carboxylic Acids on Amaze TR Mixed-Mode Column. SIELC Technologies. [Link]

• Improving Separation of Peaks in RP HPLC. (2026, February 15). MicroSolv Technology Corporation. [Link]

• Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. Waters. [Link]

• Exploring the Role of pH in HPLC Separation. (2024, December 3). Moravek, Inc.[Link]

• Separation of Aromatic Carboxylic Acids by Mixed-Mode HPLC. SIELC Technologies. [Link]

• An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. (2022, October 6). ACD/Labs. [Link]

• Dolan, J. W. (2026, March 12). Back to Basics: The Role of pH in Retention and Selectivity. LCGC International. [Link]

• What Causes Peak Tailing in HPLC? (2025, October 28). Chrom Tech, Inc.[Link]

• Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa. (2023, September 19). ACD/Labs. [Link]

• Waters HILIC and reversed-phase LC columns specifically developed to tackle polar analyte separations. Waters. [Link]

• Dong, M. W. (2025, November 26). Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. LCGC International. [Link]

• Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis. PMC. [Link]

• Dong, M. W. (2016, September 1). A Universal Reversed-Phase HPLC Method for Pharmaceutical Analysis. LCGC International. [Link]

• A rapid HPLC method for the determination of carboxylic acids in human urine using a monolithic column. PubMed. [Link]

• How to fix peak shape in hplc? (2023, March 9). ResearchGate. [Link]

• HPLC Troubleshooting Guide. Washington State University. [Link]

• How to Improve HPLC Peak Resolution. Chrom Tech. [Link]

• HPLC Troubleshooting Guide. SCION Instruments. [Link]

• How to Obtain Good Peak Shapes. GL Sciences. [Link]

• Understanding Chromatogram Peaks – Fronting, Tailing, Ghosting & Rounded Explained. (2020, March 27). Water Test Analysis Kits. [Link]

• HPLC Method Development. (2012, December 4). SlideShare. [Link]

• HPLC Troubleshooting Guide. YMC. [Link]

• Dolan, J. W. (2005, July 1). Peak Fronting, Column Life and Column Conditioning. LCGC International. [Link]

• HPLC Columns & LC Columns | Types, How to Choose, Compare. GL Sciences. [Link]

• A New Approach to Forced Degradation Studies Using Anhydrous Conditions. (2026, March 28). LCGC International. [Link]

• HPLC Separation of Carboxylic Acids. SIELC Technologies. [Link]

• Alternative Strategies to Reversed-Phase Liquid Chromatography for the Analysis of Pharmaceutical Compounds. (2017, March 16). American Pharmaceutical Review. [Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. (2026, March 22). LCGC International. [Link]

• Selection of HPLC and LC/MS Conditions for the Separation of Polar Compounds and Protein Modifications. Advanced Materials Technology. [Link]

• Troubleshooting HPLC Problems. (2022, January 4). Phenomenex. [Link]

• 4 Common Mistakes to Avoid in HPLC. Chromatography Today. [Link]

• Troubleshooting Common HPLC Issues. (2025, February 28). Labcompare.com. [Link]

• Forced Degradation Studies for Biopharmaceuticals. BioPharm International. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. ScienceDirect. [Link]

• Application of HPLC in the Synthesis of 2,4,5-Trifluorobenzoic Acid. (2015, April 20). American Laboratory. [Link]

• Forced Degradation – A Review. (2022, November 30). Biomedical Journal of Scientific & Technical Research (BJSTR) Publishers. [Link]

• Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. (2020, April 15). Journal of Drug Delivery and Therapeutics. [Link]

• Separation of 2-Methylpropanoic acid on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• A reverse phase HPLC method for the separation of two stereo isomers of 2-[4-(methylsulfonyl)phenyl]-3-(3(R)-oxocyclopentyl)propanoic acid. PubMed. [Link]

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Technical Support Center: Purification of Crude 2-(2,5-Difluorophenyl)-2-methylpropanoic Acid by Recrystallization

Welcome to the Technical Support Center for the purification of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the recrystallization of this important synthetic intermediate. Our goal is to equip you with the scientific principles and practical methodologies to achieve high purity for your downstream applications.

Introduction to the Purification Challenge

2-(2,5-Difluorophenyl)-2-methylpropanoic acid is a key building block in the synthesis of various pharmaceutical compounds. The purity of this intermediate is critical as impurities can carry through subsequent synthetic steps, impacting the efficacy and safety of the final active pharmaceutical ingredient (API). One common impurity, for instance, is the isomeric 3-[1-hydroxy-4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]butyl]-α,α-dimethyl benzeneacetic acid, which can be difficult to remove from the final product if present in the starting materials[1].

Recrystallization is a powerful technique for purifying solid compounds, leveraging differences in solubility between the target compound and its impurities in a given solvent system. However, success is highly dependent on the choice of solvent and the experimental conditions. This guide will walk you through the process of selecting an appropriate solvent system and troubleshooting common issues encountered during the recrystallization of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid.

Understanding the Molecule: Physicochemical Properties

A successful purification strategy begins with an understanding of the physicochemical properties of the target molecule.

Property	Value	Source
Molecular Formula	C₁₀H₁₀F₂O₂	BLDpharm[2]
Molecular Weight	200.18 g/mol	BLDpharm[2]
Physical Form	Solid	Sigma-Aldrich[2]
Storage	Sealed in a dry place at room temperature	BLDpharm[2], Sigma-Aldrich[2]

While specific solubility data in a range of organic solvents is not extensively published, the presence of the carboxylic acid group suggests some polarity and the ability to engage in hydrogen bonding. The difluorophenyl ring contributes to its aromatic and somewhat nonpolar character. This dual nature makes the selection of a recrystallization solvent a nuanced process.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common questions and issues that may arise during the recrystallization of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid.

Q1: How do I select a suitable solvent for recrystallization?

A1: The ideal recrystallization solvent should exhibit high solubility for 2-(2,5-Difluorophenyl)-2-methylpropanoic acid at elevated temperatures and low solubility at room temperature or below. A systematic approach to solvent screening is recommended.

Protocol for Solvent Screening:

• Small-Scale Testing: In a small test tube, add approximately 10-20 mg of your crude 2-(2,5-Difluorophenyl)-2-methylpropanoic acid.

• Room Temperature Solubility: Add a few drops of the candidate solvent and observe. The compound should be sparingly soluble or insoluble at room temperature.

• Elevated Temperature Solubility: Gently heat the test tube. The compound should fully dissolve. If it does not, add the solvent dropwise with continued heating until a clear solution is obtained.

• Cooling and Crystal Formation: Allow the solution to cool to room temperature, and then place it in an ice bath. A good solvent will yield a significant amount of crystalline precipitate.

Suggested Solvents for Screening:

Based on the structure of the molecule (an aromatic carboxylic acid), consider the following solvents and solvent systems:

• Protic Solvents: Alcohols (e.g., isopropanol, ethanol, methanol) and water. These can form hydrogen bonds with the carboxylic acid group[3].

• Aprotic Solvents: Ketones (e.g., acetone), esters (e.g., ethyl acetate), and aromatic hydrocarbons (e.g., toluene).

• Mixed Solvent Systems: An ethanol/water or acetone/hexane mixture can be effective. In a mixed solvent system, the compound should be soluble in the "good" solvent and insoluble in the "poor" or "anti-solvent"[3][4].

Q2: My compound "oils out" instead of forming crystals. What should I do?

A2: "Oiling out," where the compound separates as a liquid instead of a solid, is a common problem. This can occur if the melting point of the compound is lower than the boiling point of the solvent, or if the solution is supersaturated with impurities.

Troubleshooting Steps:

• Lower the Solvent Boiling Point: If possible, switch to a lower-boiling solvent in which your compound still has good solubility characteristics.

• Use a Larger Volume of Solvent: Adding more solvent can sometimes prevent oiling out by reducing the concentration of the solute.

• Slow Cooling: Allow the solution to cool to room temperature slowly before placing it in an ice bath. Insulating the flask can help.

• Mixed Solvent System: Dissolve the compound in a "good" solvent and then add a "poor" solvent dropwise at an elevated temperature until the solution becomes slightly turbid. Then, add a few drops of the "good" solvent to clarify the solution before cooling. This can often promote crystallization over oiling out[4].

Q3: No crystals are forming, even after cooling in an ice bath. What are the possible causes and solutions?

A3: A lack of crystal formation is usually due to either the solution not being saturated or something inhibiting the nucleation process.

Solutions:

• Induce Crystallization:

  • Scratching: Gently scratch the inside of the flask at the surface of the solution with a glass rod. The microscopic scratches can provide nucleation sites for crystal growth.

  • Seeding: If you have a pure crystal of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid, add a small seed crystal to the solution to initiate crystallization.

• Increase Concentration: If the solution is not saturated, you can evaporate some of the solvent to increase the concentration of the compound and then try cooling again.

• Add an Anti-Solvent: If you are using a single solvent system, you can try adding a miscible "poor" solvent (an anti-solvent) dropwise until the solution becomes cloudy, then add a drop or two of the original solvent to redissolve the precipitate before cooling.

Q4: The recrystallized product is still impure. What are my next steps?

A4: If a single recrystallization does not provide the desired purity, you have several options:

• Repeat the Recrystallization: A second recrystallization can often significantly improve purity.

• Use a Different Solvent System: Impurities may have similar solubility to your product in the first solvent system. Trying a different solvent with different polarity may leave the impurities behind.

• Charcoal Treatment: If the impurities are colored, adding a small amount of activated charcoal to the hot solution before filtration can help to remove them. Be aware that charcoal can also adsorb some of your product, potentially reducing the yield.

• Consider an Alternative Purification Method: For challenging separations, particularly with isomeric impurities, other techniques may be more effective. A promising approach for similar compounds is purification via amine salt formation.

Advanced Purification: Amine Salt Formation and Recrystallization

For aromatic carboxylic acids that are difficult to purify by direct recrystallization, forming a salt with an amine, crystallizing the salt, and then liberating the free acid can be a highly effective method. This technique introduces a new molecular entity with different solubility properties, which can facilitate the separation from impurities.

General Protocol for Amine Salt Purification:

• Dissolution: Dissolve the crude 2-(2,5-Difluorophenyl)-2-methylpropanoic acid in a suitable organic solvent.

• Amine Addition: Add a suitable amine (e.g., dicyclohexylamine) to the solution. The amine salt will often precipitate.

• Crystallization of the Salt: The precipitated salt can then be recrystallized from an appropriate solvent or solvent mixture to high purity.

• Liberation of the Free Acid: The purified salt is then dissolved in a suitable solvent and treated with an acid (e.g., dilute HCl) to regenerate the pure 2-(2,5-Difluorophenyl)-2-methylpropanoic acid, which can then be isolated by filtration or extraction.

Q5: How can I assess the purity of my recrystallized product?

A5: Several analytical techniques can be used to determine the purity of your final product.

• High-Performance Liquid Chromatography (HPLC): This is a powerful technique for separating and quantifying impurities[5].

• Gas Chromatography (GC): For volatile compounds, GC can be used to assess purity. For carboxylic acids, derivatization to a more volatile ester may be necessary[1].

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to identify the structure of the compound and detect the presence of impurities. Quantitative NMR (qNMR) can also be used for purity determination[5].

• Melting Point Analysis: A pure compound will have a sharp melting point range. Impurities tend to broaden and depress the melting point.

References

• European Patent Office. (2012). Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid. (EP 2532644 A1).

• European Patent Office. (2012). Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid. (EP 2532644 A1). Retrieved from [Link]

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Resolving poor solubility of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid in biological assays

Technical Support Center: 2-(2,5-Difluorophenyl)-2-methylpropanoic acid

A Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for resolving common solubility challenges encountered with 2-(2,5-Difluorophenyl)-2-methylpropanoic acid in biological assays. As Senior Application Scientists, we have compiled field-proven insights and detailed protocols to ensure the successful integration of this compound into your experimental workflows.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why is my 2-(2,5-Difluorophenyl)-2-methylpropanoic acid not dissolving in aqueous buffers like PBS?

A1: This compound is a weakly acidic, hydrophobic molecule. Its poor aqueous solubility stems from two main factors: the non-polar difluorophenyl ring and the methyl group, which increase its lipophilicity, and the carboxylic acid group, which is not ionized at neutral or acidic pH. In its neutral (protonated) form, the molecule is less likely to interact favorably with polar water molecules, leading to insolubility.[1][2]

Q2: I dissolved the compound in DMSO to make a stock solution, but it precipitates when I add it to my cell culture media. What is happening?

A2: This is a common phenomenon known as "carry-over" precipitation. While Dimethyl Sulfoxide (DMSO) is an excellent organic solvent for creating a high-concentration stock, the compound's solubility dramatically decreases when this stock is diluted into a predominantly aqueous environment like cell culture media. The final DMSO concentration in your assay may be too low to keep the compound in solution.[3][4] It is crucial to ensure the final solvent concentration is non-toxic to the cells, typically below 0.5% for DMSO in many cell-based assays.[3][5]

Q3: Can I just heat the solution or sonicate it to get it to dissolve?

A3: While gentle heating and sonication can aid dissolution, they may not provide a long-term stable solution for a poorly soluble compound. The compound can precipitate out of the solution as it cools to the experimental temperature (e.g., 37°C in an incubator). These methods are best used in conjunction with other strategies like pH adjustment or co-solvents to achieve and maintain solubility.

Q4: What is the first and most effective step I should try to improve solubility in my aqueous assay buffer?

A4: For an acidic compound like this, the most direct and effective strategy is pH adjustment.[6][7][8] By raising the pH of the buffer to a value above the compound's pKa, the carboxylic acid group will deprotonate to form a negatively charged carboxylate salt. This ionized form is significantly more polar and, therefore, more soluble in aqueous media.[1][9]

Section 2: Understanding the Molecule: Physicochemical Properties

The solubility behavior of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid is dictated by its molecular structure. Understanding these properties is key to designing a rational solubilization strategy.

The presence of two fluorine atoms on the phenyl ring significantly influences the molecule's properties. Fluorine is highly electronegative and can alter the acidity (pKa) of nearby functional groups and increase lipophilicity, which often leads to lower water solubility.[10][11][12][13]

Property	Estimated Value/Range	Implication for Solubility
Molecular Structure	C₁₀H₁₀F₂O₂	Contains a hydrophobic difluorophenyl ring and a hydrophilic carboxylic acid group.
pKa (Estimated)	~3.5 - 4.5	The carboxylic acid group is weakly acidic. The electron-withdrawing fluorine atoms will lower the pKa relative to a non-fluorinated analogue like 2-methylpropanoic acid (pKa ~4.87).[14] At physiological pH (~7.4), the compound will be mostly in its ionized, more soluble form, but its intrinsic insolubility may still pose a challenge.
XLogP3 (Predicted)	~2.5 - 3.0	This value indicates moderate lipophilicity ("greasiness"). Compounds with a LogP > 2 often exhibit poor aqueous solubility. This is higher than a similar, non-methylated analogue, 2-(2,5-difluorophenyl)acetic acid (XLogP3 ~1.6), suggesting the methyl group contributes to its hydrophobicity.[15]

Section 3: In-Depth Troubleshooting and Solubilization Workflow

If you are encountering solubility issues, follow this systematic approach. The goal is to achieve a stable solution where the compound does not precipitate during the course of your experiment.

Workflow Diagram: Systematic Solubility Enhancement

This diagram outlines the decision-making process for troubleshooting.

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• 1. uobabylon.edu.iq [uobabylon.edu.iq]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
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• 5. mdpi.com [mdpi.com]
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• 8. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
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• 13. mdpi.com [mdpi.com]
• 14. Showing Compound 2-Methylpropanoic acid (FDB003277) - FooDB [foodb.ca]
• 15. 2,5-Difluorophenylacetic acid | C8H6F2O2 | CID 522823 - PubChem [pubchem.ncbi.nlm.nih.gov]

Troubleshooting low conversion rates in 2-(2,5-Difluorophenyl)-2-methylpropanoic acid esterification

Welcome to the advanced troubleshooting and methodology center for the esterification of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid .

As an α,α -disubstituted phenylacetic acid derivative, this molecule features a quaternary α -carbon (due to the gem-dimethyl groups) adjacent to a bulky 2,5-difluorophenyl ring. This architectural density creates extreme steric shielding around the carbonyl carbon. Standard esterification protocols will predictably fail or stall at negligible conversion rates. This guide provides the mechanistic causality behind these failures and outlines field-proven, self-validating protocols to achieve quantitative yields.

🔬 Diagnostic FAQs & Troubleshooting

Q1: Why is my standard Fischer esterification (H₂SO₄ / Methanol, reflux) yielding <5% product? A1: The failure is thermodynamic. Fischer esterification relies on the nucleophilic attack of the alcohol on a protonated carbonyl carbon, requiring the carbon to rehybridize from sp2 (planar, ~120° bond angles) to sp3 (tetrahedral, ~109.5° bond angles). In 2-(2,5-Difluorophenyl)-2-methylpropanoic acid, this bond angle compression forces the bulky gem-dimethyl groups and the ortho-fluorine atom into severe van der Waals repulsion (steric clash)[1]. The activation energy required to form this tetrahedral intermediate is prohibitively high. You must abandon Fischer conditions and utilize highly reactive electrophilic intermediates.

Q2: I switched to a Steglich esterification (EDC / 0.05 eq DMAP), but my isolated product is an inactive byproduct. What happened? A2: You are observing the formation of an unreactive N -acylurea dead-end product[2]. In the Steglich reaction, the carboxylic acid reacts with EDC to form an O -acylisourea intermediate. Normally, the alcohol attacks this intermediate to form the ester. However, because your acid is sterically hindered, the alcohol's attack is severely delayed. This delay provides enough time for the O -acylisourea to undergo a spontaneous [1,3]-sigmatropic rearrangement into a highly stable, unreactive N -acylurea[2].

Q3: How do I prevent the N -acylurea rearrangement and force the Steglich reaction to completion? A3: You must increase your 4-Dimethylaminopyridine (DMAP) loading from catalytic amounts to stoichiometric amounts (0.8–1.0 equivalents). DMAP is a flat, highly nucleophilic pyridine derivative that lacks the steric bulk of your alcohol. It rapidly attacks the O -acylisourea before it can rearrange, forming a highly reactive acyl-pyridinium intermediate [3]. This intermediate is a potent electrophile that cannot undergo the[1,3]-rearrangement, effectively trapping the activated acid and forcing the subsequent alcohol addition to proceed[4].

Q4: Even with stoichiometric DMAP, my reaction with a secondary alcohol is stalling at 40% conversion. What is the alternative? A4: You have encountered a "double-hindrance" scenario (a quaternary acid reacting with a secondary/tertiary alcohol). Even the acyl-pyridinium intermediate struggles to overcome this combined steric barrier. You must convert the carboxylic acid entirely to an acid chloride using Oxalyl Chloride and a catalytic amount of DMF[1]. The acid chloride is sterically smaller (chlorine is a single atom) and possesses a much higher electrophilicity, allowing it to overcome the steric barrier when paired with a strong base like triethylamine.

📊 Mechanistic Workflows & Decision Matrices

To ensure optimal conversion, select your esterification strategy based on the steric profile of your target nucleophile.

Caption: Decision matrix for esterifying highly hindered quaternary carboxylic acids.

Caption: Mechanistic divergence in Steglich esterification of sterically hindered substrates.

📈 Quantitative Method Comparison

Esterification Method	Reagents & Conditions	Best Suited For	Typical Conversion	Primary Risk / Byproduct
Fischer	H₂SO₄, MeOH (reflux)	Unhindered acids	< 5%	Complete reaction stall due to thermodynamic barrier.
Standard Steglich	EDC, cat. DMAP (0.05 eq)	Mild sterics	10 - 30%	High yield of unreactive N -acylurea byproduct.
Modified Steglich	EDC, stoich. DMAP (1.0 eq)	Primary alcohols	> 90%	Difficult purification if high DMAP load is not fully quenched.
Acid Chloride	(COCl)₂, DMF, then ROH, Et₃N	Sec/Tert alcohols	> 85%	Hydrolysis of the acid chloride intermediate if moisture is present.
Carboxylate Alkylation	Cs₂CO₃, Alkyl Halide, DMF	Methyl/Benzyl esters	> 95%	Limited to available highly reactive alkyl halides ( SN​2 active).

🧪 Validated Experimental Protocols

Protocol A: Modified Steglich Esterification (For Primary Alcohols)

Causality: Utilizing stoichiometric DMAP ensures the rapid formation of the acyl-pyridinium salt, outcompeting the deleterious [1,3]-rearrangement pathway[3],[4].

Step-by-Step Methodology:

• Preparation: In an oven-dried 50 mL round-bottom flask under inert atmosphere ( N2​ /Ar), dissolve 1.0 mmol of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid in 10 mL of anhydrous Dichloromethane (DCM).

• Reagent Addition: Add 1.2 mmol of the target primary alcohol, followed by 1.0 mmol of DMAP (stoichiometric amount is critical).

• Activation: Cool the reaction mixture to 0 °C using an ice bath. Portion-wise, add 1.5 mmol of EDC·HCl.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 16 hours.

• Self-Validation Check: Perform TLC (Hexanes/EtOAc). The complete disappearance of the carboxylic acid spot (visualized via bromocresol green stain) and the absence of a mid-polarity UV-active spot (which would indicate N -acylurea formation) validates a successful conversion.

• Workup: Dilute with 15 mL DCM. Wash the organic layer sequentially with 1M HCl (2 × 15 mL) to completely remove the DMAP and urea byproducts, followed by saturated aqueous NaHCO₃ (1 × 15 mL) to remove any unreacted acid. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Acid Chloride Activation (For Secondary/Hindered Alcohols)

Causality: Converts the bulky carboxylic acid into a sterically minimized, highly electrophilic acid chloride using the Vilsmeier-Haack reagent generated in situ from Oxalyl Chloride and DMF[1].

Step-by-Step Methodology:

• Preparation: In an oven-dried flask under N2​ , dissolve 1.0 mmol of the carboxylic acid in 10 mL of anhydrous DCM. Add 1 drop of anhydrous DMF (catalyst).

• Chlorination: Cool the flask to 0 °C. Dropwise, add 1.5 mmol of Oxalyl Chloride.

• Self-Validation Check (Gas Evolution): Allow the reaction to warm to room temperature. You will observe immediate effervescence (release of CO, CO₂, and HCl gases). Stir for 2 hours. The complete cessation of bubbling is your self-validating indicator that the acid chloride formation is complete.

• Concentration (Critical Step): Concentrate the mixture in vacuo to completely remove unreacted Oxalyl Chloride and dissolved HCl. Do not skip this step, or oxalyl esters will form.

• Esterification: Redissolve the crude acid chloride in 5 mL anhydrous DCM and cool to 0 °C. Add 2.0 mmol of Triethylamine (Et₃N) followed by 1.2 mmol of the hindered alcohol.

• Workup: Stir at room temperature for 4 hours. Quench with water, extract with DCM, wash with brine, dry over Na₂SO₄, and purify via silica gel chromatography.

📚 References

• Simple Method for the Esterification of Carboxylic Acids Organic Chemistry Portal URL: [Link]

• A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids Royal Society of Chemistry (RSC) URL: [Link]

• Titanium Tetrachloride-Assisted Direct Esterification of Carboxylic Acids MDPI URL: [Link]

Sources

• 1. Titanium Tetrachloride-Assisted Direct Esterification of Carboxylic Acids [mdpi.com]
• 2. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]

Reducing byproduct formation during 2-(2,5-Difluorophenyl)-2-methylpropanoic acid amidation

Welcome to the technical support guide for the amidation of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols designed for researchers, scientists, and drug development professionals. Our goal is to help you navigate the challenges associated with this specific transformation, primarily the steric hindrance of the carboxylic acid, to minimize byproduct formation and maximize reaction yield and purity.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the amidation of this sterically hindered substrate.

Q1: Why is my amidation reaction resulting in low yields or failing to proceed entirely?

The primary challenge with 2-(2,5-Difluorophenyl)-2-methylpropanoic acid is significant steric hindrance around the carboxylic acid group. The two methyl groups on the alpha-carbon and the adjacent difluorophenyl ring create a crowded environment. This congestion slows down the rate of nucleophilic attack by the amine on the activated carboxylate intermediate.[1][2] Consequently, standard coupling conditions that work well for less hindered acids may be too slow, allowing for the degradation of activated intermediates or other side reactions to dominate.[3]

Q2: I am using a carbodiimide reagent like EDC or DCC and observe a major byproduct. What is this impurity and how can I prevent it?

The most common byproduct when using carbodiimide reagents is an N-acylurea . This forms when the highly reactive O-acylisourea intermediate, which is generated by the reaction of the carboxylic acid with the carbodiimide, rearranges internally before the amine can react with it.[4]

Solutions:

• Use Additives: Incorporating an additive like 1-hydroxybenzotriazole (HOBt) or OxymaPure is crucial. These additives react with the O-acylisourea intermediate to form a more stable, yet still reactive, active ester. This new intermediate is less prone to rearrangement and has a longer lifetime in the solution, allowing the amine sufficient time to react.[4][5][6]

• Switch Reagent Class: For highly hindered substrates, even with additives, carbodiimides may be inefficient. Consider moving to a more potent class of coupling reagents like phosphonium or uronium salts.[7][8]

Q3: My reaction with a uronium/aminium reagent (e.g., HATU, HBTU) has stalled, and I'm left with unreacted starting materials. What is a likely side reaction?

A frequent side reaction with uronium/aminium reagents is the formation of a guanidinium byproduct .[9] This occurs when the coupling reagent reacts directly with the amine nucleophile, capping it and rendering it unable to participate in the desired amidation.[10] This side reaction is favored when:

• The activation of the sterically hindered carboxylic acid is slow.

• An excess of the coupling reagent is used relative to the carboxylic acid.

Solution:

• Pre-activation: Always pre-activate the carboxylic acid. Dissolve the acid, coupling reagent, and a non-nucleophilic base (like DIPEA) in the solvent and stir for 5-10 minutes before adding the amine. This ensures the activated ester is formed first, minimizing the opportunity for the coupling reagent to react directly with the amine.[10]

Q4: What are the most effective classes of coupling reagents for a sterically demanding acid like this one?

For challenging couplings involving sterically hindered substrates, more powerful reagents are necessary to achieve efficient conversion.[3]

• Acyl Fluoride Precursors: Generating the acyl fluoride in situ is often the most effective strategy. Reagents like TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) convert the carboxylic acid to a highly reactive acyl fluoride. The small size of the fluoride atom as a leaving group minimizes steric clash during the nucleophilic attack by the amine.[1]

• Phosphonium Salts: Reagents like PyBOP ((Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate) and PyAOP are highly effective for difficult couplings and are known to suppress side reactions.[11] A key advantage is that they do not form guanidinium byproducts as they do not react with the free amine.[7]

• Advanced Uronium Salts: While HBTU is common, HATU is generally more reactive and effective due to the presence of the HOAt (1-hydroxy-7-azabenzotriazole) moiety, which creates a more reactive OAt ester. COMU is another excellent option that offers high efficiency and water-soluble byproducts, simplifying purification.[11]

Q5: How critical are anhydrous conditions for this reaction?

Anhydrous (dry) conditions are absolutely critical. Any water present in the reagents or solvent can hydrolyze the activated carboxylic acid intermediate, reverting it back to the starting material.[4][6] This consumes your expensive coupling reagent and reduces the overall yield. Always use anhydrous solvents, dry your reagents if necessary, and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Section 2: Troubleshooting Guide

Use this table to diagnose and solve common problems during the amidation process.

Observed Problem	Potential Cause	Recommended Solution(s)
Low or No Product Yield	1. Insufficient Reagent Reactivity: The coupling reagent is not strong enough to overcome the steric hindrance.	1a. Switch to a more potent coupling reagent class: Acyl Fluoride Precursors (TFFH), Phosphonium Salts (PyBOP), or advanced Uronium Salts (HATU, COMU).[1][3][11] 1b. Increase the reaction temperature. For some protocols, heating to 40-60 °C or using microwave irradiation can provide the necessary activation energy.[3]
2. Hydrolysis of Activated Intermediate: Presence of water in the reaction.	2a. Ensure all solvents are anhydrous and reagents are dry. 2b. Perform the reaction under a nitrogen or argon atmosphere.[4]
3. Poor Solubility: Reactants are not fully dissolved, limiting reaction kinetics.	3a. Switch to a solvent with better solubilizing properties, such as DMF or NMP (use anhydrous grade).[4]
Major Impurity with Mass of (Carboxylic Acid + Coupling Reagent - H₂O)	N-Acylurea Formation (with Carbodiimides): The O-acylisourea intermediate has rearranged.	1a. Add 1.1 equivalents of an additive like HOBt or OxymaPure along with the carbodiimide.[6] 1b. Lower the reaction temperature to 0 °C during activation to slow the rate of rearrangement.
Major Impurity with Mass of (Amine + Coupling Reagent - Leaving Group)	Guanidinium Byproduct Formation (with Uronium Reagents): The coupling reagent reacted directly with the amine.	1a. Implement a pre-activation step: stir the carboxylic acid, coupling reagent, and base for 5-10 minutes before adding the amine.[10] 1b. Ensure you are not using an excess of the coupling reagent; use stoichiometric amounts (1.0-1.1 eq).[8]
Unreacted Starting Acid and Amine	Incomplete Reaction: Reaction time is too short or temperature is too low.	1a. Increase the reaction time and monitor progress by TLC or LC-MS. 1b. Consider a moderate increase in temperature.[4]

Section 3: Visual Guides & Diagrams

Reaction Pathways

The following diagram illustrates the desired amidation pathway versus the two most common byproduct-forming side reactions.

Caption: Key amidation pathways and common side reactions.

Troubleshooting Workflow

This flowchart provides a logical sequence for troubleshooting failed or low-yielding reactions.

Caption: Troubleshooting workflow for amidation of hindered acids.

Section 4: Optimized Experimental Protocols

Protocol 1: High-Efficiency Coupling via Acyl Fluoride Generation

This protocol is highly recommended for sterically demanding substrates where other methods have failed.[1]

Reagents & Materials:

• 2-(2,5-Difluorophenyl)-2-methylpropanoic acid (1.0 eq)

• Tetramethylfluoroformamidinium hexafluorophosphate (TFFH) (1.1 eq)

• The desired amine (1.2 eq)

• A non-nucleophilic base, e.g., Diisopropylethylamine (DIPEA) or 2,4,6-Collidine (3.0 eq)

• Anhydrous solvent (e.g., Dichloromethane (DCM) or Acetonitrile (ACN))

• Nitrogen or Argon atmosphere

Procedure:

• To a dry, nitrogen-flushed flask, add the carboxylic acid (1.0 eq) and anhydrous solvent.

• Cool the mixture to 0 °C in an ice bath.

• Add the base (3.0 eq) followed by TFFH (1.1 eq).

• Stir the mixture at 0 °C for 10-15 minutes to generate the acyl fluoride intermediate.

• Add the amine (1.2 eq), either neat or as a solution in the anhydrous solvent.

• Allow the reaction to slowly warm to room temperature and stir for 4-16 hours.

• Monitor the reaction progress by TLC or LC-MS until the starting acid is consumed.

• Upon completion, proceed to the standard workup procedure (Protocol 3).

Protocol 2: General Aqueous Workup Procedure

A robust workup is essential for removing reagent byproducts and unreacted starting materials.[4][6]

Procedure:

• Quench: Quench the reaction mixture by adding deionized water.

• Extraction: Dilute the mixture with an organic solvent immiscible with water (e.g., Ethyl Acetate, DCM).

• Acid Wash: Transfer the mixture to a separatory funnel and wash the organic layer with a dilute acid (e.g., 1M HCl or 5% citric acid solution). This removes the unreacted amine and the base (DIPEA).

• Base Wash: Wash the organic layer with a dilute base (e.g., saturated NaHCO₃ or Na₂CO₃ solution). This removes any unreacted carboxylic acid and acidic additives like HOBt.

• Brine Wash: Wash the organic layer with saturated NaCl solution (brine) to remove the majority of the residual water.

• Drying and Concentration: Dry the isolated organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the solvent under reduced pressure.

• Purification: Purify the resulting crude amide product by flash column chromatography on silica gel or by recrystallization, as appropriate.

References

• A Comparative Guide to the Efficiency of Coupling Reagents for Amide Bond Formation with N-Boc-piperazine-C3-COOH. Benchchem.
• Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem.
• Diazetidine By-Product Formation With DCC + HOBt Mechanism. Organic Chemistry.
• Coupling Reagents. Aapptec Peptides.
• Amide bond formation: beyond the myth of coupling reagents. Luxembourg Bio Technologies.
• Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews.
• Technical Support Center: N-Methylbenzamide Amidation Reactions. Benchchem.
• Technical Support Center: 4-Hydroxybenzamide Amidation Reactions. Benchchem.
• Recent development of peptide coupling reagents in organic synthesis. Tetrahedron.
• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC.

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. Available at: [Link]

• Challenges in amide coupling with sterically hindered 3,3-Difluorocyclopentanamine. Benchchem.
• Peptide Coupling Reagents Guide. Sigma-Aldrich.
• The Synthesis of Sterically Hindered Amides. CHIMIA.

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• 1. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 2. chimia.ch [chimia.ch]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 10. peptide.com [peptide.com]
• 11. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Reactivity comparison between 2-(2,5-Difluorophenyl)-2-methylpropanoic acid and phenylacetic acid

A Senior Application Scientist's In-Depth Technical Guide for Researchers

In the landscape of pharmaceutical and materials science, the carboxylic acid moiety is a cornerstone functional group. Its reactivity, however, is not a monolithic property; it is exquisitely tuned by the molecular architecture in which it resides. This guide provides a comparative analysis of two structurally distinct carboxylic acids: 2-(2,5-Difluorophenyl)-2-methylpropanoic acid and the archetypal phenylacetic acid.

Our objective is to move beyond simple comparison and delve into the mechanistic underpinnings of their differing reactivities. We will explore how subtle changes—the addition of two fluorine atoms and a gem-dimethyl group—create a cascade of electronic and steric effects that profoundly influence performance in common synthetic transformations. This guide is intended for researchers, scientists, and drug development professionals who require a nuanced understanding of how structure dictates function at the molecular level.

Structural and Physicochemical Analysis: The Root of Reactivity Differences

The divergent chemical behaviors of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid and phenylacetic acid originate from fundamental differences in their molecular structures. These differences manifest as distinct electronic and steric profiles, which in turn dictate the accessibility and electrophilicity of the carboxyl group.

Caption: Structural comparison highlighting key differences.

1.1. Electronic Effects: The Influence of Fluorine

The two fluorine atoms on the phenyl ring of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid are the primary drivers of its unique electronic character. Fluorine exerts two competing electronic effects:

• Inductive Effect (-I): As the most electronegative element, fluorine strongly withdraws electron density through the sigma bond network. This effect is distance-dependent and deactivates the aromatic ring by lowering its electron density.[1][2]

• Mesomeric (Resonance) Effect (+M): The lone pairs on fluorine can be donated into the aromatic π-system, increasing electron density, particularly at the ortho and para positions.[3]

For fluorine, the inductive effect (-I) generally outweighs the resonance effect (+M), leading to an overall deactivation of the ring toward electrophilic aromatic substitution.[3] However, the most significant consequence for carboxyl reactivity is the strong electron withdrawal, which stabilizes the carboxylate anion formed upon deprotonation. This stabilization leads to a lower pKa, making 2-(2,5-Difluorophenyl)-2-methylpropanoic acid a stronger acid than phenylacetic acid.

1.2. Steric Hindrance: The Gem-Dimethyl Effect

The most striking structural difference is the substitution at the α-carbon. Phenylacetic acid possesses two hydrogens, creating a sterically unencumbered methylene (CH₂) group. In contrast, 2-(2,5-Difluorophenyl)-2-methylpropanoic acid features a quaternary carbon with two methyl groups. This "gem-dimethyl" arrangement creates significant steric bulk around the carboxylic acid, a phenomenon related to the Thorpe-Ingold effect .[4][5]

This steric shield has profound consequences:

• It physically impedes the approach of nucleophiles (like alcohols or amines) to the electrophilic carbonyl carbon.

• It hinders the rotation of the C-C bond connecting the phenyl ring and the carboxyl group, potentially influencing the conformation required for certain reactions.

1.3. Acidity (pKa)

The combination of these effects directly impacts the acidity of the compounds.

Compound	Key Structural Features	Predicted pKa	Acidity Analysis
Phenylacetic Acid	Unsubstituted Phenyl, α-CH₂	~4.31[6][7][8][9]	The phenyl group is weakly electron-withdrawing compared to an alkyl group, making it more acidic than acetic acid (pKa ~4.75).[7][8]
2-(2,5-Difluorophenyl)-2-methylpropanoic acid	2,5-Difluoro Phenyl, α-C(CH₃)₂	< 4.31 (Estimated)	The strong inductive effect of two fluorine atoms significantly stabilizes the conjugate base, increasing acidity (lowering pKa) despite the minor electron-donating effect of the methyl groups.

The higher acidity of the difluorinated compound means it will exist predominantly as the carboxylate anion in neutral or basic media, which is a key consideration for reactions like nucleophilic substitution with alkyl halides.

Comparative Reactivity in Key Synthetic Transformations

The structural and electronic disparities directly translate into different reactivity profiles in standard organic reactions.

2.1. Esterification

Esterification is a fundamental reaction that starkly highlights the differences between these two acids.

• Phenylacetic Acid: Being sterically unhindered, phenylacetic acid readily undergoes esterification under various conditions. Standard acid-catalyzed Fischer esterification with an excess of alcohol provides good yields.[10][11][12] Milder, catalyzed methods are also highly effective.[13]

• 2-(2,5-Difluorophenyl)-2-methylpropanoic Acid: This acid is a classic example of a sterically hindered carboxylic acid. Fischer esterification is often slow and low-yielding due to the difficulty of the nucleophilic alcohol reaching the carbonyl carbon.[14] Effective esterification requires more robust methods that activate the carboxylic acid:

  • Steglich Esterification: Using a coupling reagent like dicyclohexylcarbodiimide (DCC) with a catalyst such as 4-dimethylaminopyridine (DMAP) can overcome steric barriers by forming a highly reactive O-acylisourea intermediate.[15][16]

  • Conversion to Acyl Chloride: An alternative is to convert the acid to its highly reactive acyl chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride, followed by reaction with the alcohol.

2.2. Amidation

Amide bond formation is central to medicinal chemistry, and the challenges mirror those seen in esterification.

• Phenylacetic Acid: Direct thermal or catalyzed amidation with amines is possible, though often requires high temperatures or specific catalysts like nickel chloride or boronic acids to drive the reaction by removing water.[17][18][19] Standard coupling reagents (e.g., EDC, HATU) provide high yields under mild conditions.[20]

• 2-(2,5-Difluorophenyl)-2-methylpropanoic Acid: Direct amidation is highly inefficient due to the combination of steric hindrance and the formation of a stable ammonium-carboxylate salt.[21] The use of powerful coupling reagents is mandatory for practical synthesis. Reagents like HATU, HBTU, or the use of phosphonium salts are effective as they convert the acid into a highly activated ester intermediate that is readily attacked by the amine, even a sterically hindered one.[22]

Caption: Generalized workflow for coupling-reagent-mediated amidation.

2.3. Decarboxylation

Decarboxylation involves the removal of the carboxyl group as CO₂.

• Phenylacetic Acid: Can undergo decarboxylation, often under oxidative conditions using catalysts like copper or manganese complexes, to yield products such as benzaldehyde or toluene.[23][24] The reaction proceeds via intermediates like a benzylic radical or anion.[25]

• 2-(2,5-Difluorophenyl)-2-methylpropanoic Acid: Decarboxylation would lead to a tertiary benzylic radical or anion. The stability of this intermediate is influenced by the fluorine substituents. While the gem-dimethyl groups would stabilize a radical or carbocation, the electron-withdrawing fluorine atoms would destabilize a carbocation but could potentially stabilize a carbanion. Specific experimental data is scarce, but conditions would likely require radical initiators or strong bases.

Experimental Protocols

To provide a practical context, the following are representative protocols for the esterification of both acids, illustrating the necessary divergence in methodology.

Protocol 1: Fischer Esterification of Phenylacetic Acid (Standard Conditions)

This protocol is suitable for sterically unhindered acids.

• Setup: To a 100 mL round-bottom flask equipped with a reflux condenser, add phenylacetic acid (5.0 g, 36.7 mmol).

• Reagents: Add absolute ethanol (30 mL, excess) and concentrated sulfuric acid (0.5 mL) as a catalyst.

• Reaction: Heat the mixture to reflux using a heating mantle and stir for 4-6 hours. Monitor the reaction progress by TLC.

• Workup: Cool the mixture to room temperature and pour it into 100 mL of ice-cold water. Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, wash with 5% sodium bicarbonate solution until effervescence ceases, then with brine. Dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield ethyl phenylacetate.

Causality: The use of excess alcohol and an acid catalyst drives the equilibrium towards the ester product, a classic application of Le Châtelier's principle suitable for reactive, unhindered substrates.[10][12]

Protocol 2: Steglich Esterification of 2-(2,5-Difluorophenyl)-2-methylpropanoic Acid (Hindered Conditions)

This protocol is essential for overcoming the steric barrier of the gem-dimethyl group.[15][16]

• Setup: In a 100 mL round-bottom flask under a nitrogen atmosphere, dissolve 2-(2,5-Difluorophenyl)-2-methylpropanoic acid (5.0 g, 23.3 mmol) in anhydrous dichloromethane (DCM, 40 mL).

• Reagents: Add tert-butanol (2.59 g, 35.0 mmol, 1.5 equiv) followed by 4-(dimethylamino)pyridine (DMAP, 0.28 g, 2.3 mmol, 0.1 equiv).

• Activation: Cool the solution to 0 °C in an ice bath. Slowly add a solution of N,N'-Dicyclohexylcarbodiimide (DCC, 5.28 g, 25.6 mmol, 1.1 equiv) in 10 mL of anhydrous DCM.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours. A white precipitate of dicyclohexylurea (DCU) will form.

• Workup: Filter off the DCU precipitate and wash the solid with a small amount of cold DCM.

• Purification: Transfer the filtrate to a separatory funnel and wash sequentially with 0.5 M HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Causality: The DCC activates the carboxylic acid to form a highly electrophilic intermediate. DMAP acts as a superior acyl transfer agent, further accelerating the reaction and enabling the sterically bulky tert-butanol to attack successfully, a feat not possible under standard Fischer conditions.[16]

Conclusion

While both are aromatic carboxylic acids, 2-(2,5-Difluorophenyl)-2-methylpropanoic acid and phenylacetic acid occupy different ends of the reactivity spectrum.

• Phenylacetic acid is a sterically accessible and moderately acidic compound that participates readily in a wide range of classical transformations. Its reactivity is predictable and serves as a baseline for substituted analogues.

• 2-(2,5-Difluorophenyl)-2-methylpropanoic acid is a sterically hindered, more acidic molecule. Its reactivity is dominated by the steric shielding of the gem-dimethyl group, which necessitates the use of powerful coupling reagents and activation strategies for common reactions like esterification and amidation. The difluoro-substituents primarily modulate its acidity and the electronic properties of the aromatic ring.

This guide underscores a fundamental principle in chemical science: reactivity is a direct and predictable consequence of molecular structure. For the practicing scientist, understanding these structure-activity relationships is paramount for rational reaction design, troubleshooting synthetic challenges, and ultimately, for the successful development of novel molecules.

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Bioisosteric replacement of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid vs other fluorinated analogs

Executive Summary & Molecular Context

The 2-(2,5-difluorophenyl)-2-methylpropanoic acid moiety is a highly privileged structural fragment in contemporary medicinal chemistry. It is engineered to strike a precise balance between target affinity, conformational restriction, and metabolic resilience. To fully leverage this fragment, it is critical to understand the causality behind its three distinct pharmacophoric elements:

• The 2,5-Difluorophenyl Ring : Fluorine’s high electronegativity withdraws electron density from the aromatic core, rendering it highly resistant to cytochrome P450 (CYP)-mediated epoxidation and subsequent hydroxylation. Furthermore, the 2,5-substitution pattern creates a unique multipolar vector that can engage in orthogonal dipole-dipole interactions with protein backbone amides, while simultaneously lowering the pKa of adjacent functional groups [1, 2].

• The gem-Dimethyl Group : Positioned alpha to the carboxylate, this group provides a strict conformational lock via the Thorpe-Ingold effect. It forces the adjacent carboxylic acid into a specific bioactive geometry while completely blocking alpha-proton abstraction, a common metabolic soft spot.

• The Carboxylic Acid : This moiety acts as a potent hydrogen bond donor/acceptor and forms critical electrostatic salt bridges with basic amino acid residues (e.g., Arginine, Lysine) deep within target binding pockets.

Despite these advantages, this fragment frequently encounters developability bottlenecks. Carboxylic acids can severely limit passive membrane permeability and are prone to phase II metabolism (acyl glucuronidation), which can lead to idiosyncratic toxicity [4]. Additionally, the combination of a difluorophenyl ring and a gem-dimethyl group can drive the lipophilicity (cLogP) beyond optimal drug-like space, increasing non-specific binding and reducing aqueous solubility.

Mechanistic Rationale for Bioisosteric Replacement

To address these pharmacokinetic liabilities without sacrificing pharmacodynamic potency, medicinal chemists employ targeted bioisosteric replacements [5, 6].

• Carboxylic Acid Surrogates : Replacing the acid with a tetrazole, oxadiazolone, or acylsulfonamide maintains the required anionic charge (pKa ~4.5–5.0) while modulating desolvation penalties and eliminating the risk of acyl glucuronidation [4].

• Steric Refinement (gem-Dimethyl) : Substituting the gem-dimethyl group with a cyclopropyl ring or an oxetane reduces the lipophilic burden. A cyclopropyl ring mimics the steric bulk of the dimethyl group but lowers the cLogP, improving ligand efficiency and aqueous solubility [3].

• Fluorine Re-patterning : Shifting the fluorine atoms from the 2,5-positions to 2,4- or 3,5-positions alters the molecular dipole moment. This is often required to fine-tune target residence time if the 2,5-vector clashes with a specific receptor residue's electrostatic map.

Caption: Logical framework for bioisosteric replacement strategies and their pharmacokinetic effects.

Comparative Analysis: Fluorinated Analogs & Isosteres

To objectively evaluate these strategies, we compare the parent molecule against three distinct bioisosteric analogs. The data below illustrates the causality between structural modification and physicochemical behavior.

Compound Profile	Structural Modification	Estimated cLogP	pKa	Permeability ( Papp​ )	HLM Stability ( t1/2​ )	Primary Advantage
Parent Molecule	2-(2,5-Difluorophenyl)-2-methylpropanoic acid	2.8	4.4	Low	~45 min	Strong salt-bridge formation.
Analog A	Acid replaced with 1H-Tetrazole	3.1	4.8	Very Low	~55 min	Eliminates acyl glucuronidation risk; increases half-life.
Analog B	gem-Dimethyl replaced with Cyclopropyl	2.3	4.3	Moderate	~65 min	Lowers lipophilicity; cyclopropyl resists oxidation better than methyls.
Analog C	Fluorine shifted to 2,4-Difluoro	2.8	4.5	Low	~40 min	Shifts dipole moment to optimize specific target pocket electrostatics.

Data Interpretation: While Analog A (Tetrazole) successfully mitigates phase II metabolism risks, its high desolvation energy often results in a drop in passive permeability. Conversely, Analog B (Cyclopropyl replacement) represents a highly efficient optimization: it lowers cLogP, slightly improves permeability, and extends microsomal half-life due to the robust nature of the cyclopropyl C-H bonds compared to the gem-dimethyl group [3].

Experimental Workflows & Protocols

To validate these bioisosteric replacements, a self-validating experimental system is required to ensure that gains in metabolic stability do not compromise membrane permeability or target engagement.

Caption: Standardized workflow for validating fluorinated bioisosteres in preclinical development.

Protocol 1: In Vitro Human Liver Microsome (HLM) Stability Assay

This protocol isolates the impact of the gem-dimethyl vs. cyclopropyl replacement on Phase I oxidative metabolism.

• Preparation : Thaw Human Liver Microsomes (HLM) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

• Incubation Mixture : Combine HLM (final protein concentration: 0.5 mg/mL) and the test bioisostere (final concentration: 1 µM, keeping organic solvent <0.5% v/v) in the buffer. Pre-incubate at 37°C for 5 minutes.

• Reaction Initiation : Initiate the reaction by adding an NADPH regenerating system (1 mM final concentration).

• Sampling : At time points 0, 15, 30, 45, and 60 minutes, extract a 50 µL aliquot and immediately quench it in 150 µL of ice-cold acetonitrile containing a known internal standard (e.g., Tolbutamide).

• Analysis : Centrifuge the quenched samples at 4,000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS.

• Validation : Calculate the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ) by plotting the natural log of the remaining parent compound area ratio against time.

Protocol 2: PAMPA (Parallel Artificial Membrane Permeability Assay)

This protocol evaluates the permeability trade-offs when replacing the carboxylic acid with a tetrazole or acylsulfonamide.

• Membrane Preparation : Coat the filter membrane of a 96-well acceptor plate with 5 µL of a 20% (w/v) dodecane solution of lecithin to create the artificial lipid bilayer.

• Donor/Acceptor Loading : Add 300 µL of PBS (pH 7.4) containing 10 µM of the test bioisostere to the donor wells. Add 200 µL of fresh PBS (pH 7.4) to the acceptor wells.

• Incubation : Assemble the donor and acceptor plates into a sandwich and incubate at room temperature for 5 hours in a humidity chamber to prevent evaporation.

• Quantification : Separate the plates and extract aliquots from both the donor and acceptor wells. Quantify the compound concentration using LC-MS/MS.

• Validation : Calculate the apparent permeability coefficient ( Papp​ ). A highly permeable reference compound (e.g., Propranolol) and a low permeability reference (e.g., Atenolol) must be run concurrently to validate membrane integrity.

A Senior Application Scientist's Guide to the Validation of LC-MS/MS Quantification Methods for 2-(2,5-Difluorophenyl)-2-methylpropanoic Acid

This guide provides an in-depth, experience-driven comparison of analytical methodologies for the quantification of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid, a novel small molecule with therapeutic potential. As drug development professionals, the robust and reliable quantification of this analyte in biological matrices is paramount for accurate pharmacokinetic, toxicokinetic, and efficacy studies. This document will focus on the validation of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, while also providing a comparative analysis against alternative techniques. Our approach is grounded in the principles of scientific integrity, drawing from established regulatory guidelines to ensure data of the highest quality.

The Analytical Challenge: Quantifying a Fluorinated Carboxylic Acid

2-(2,5-Difluorophenyl)-2-methylpropanoic acid presents a unique set of analytical challenges inherent to its structure as a small, fluorinated carboxylic acid. While the difluorophenyl moiety provides some hydrophobicity, the carboxylic acid group imparts significant polarity, which can lead to poor retention on traditional reversed-phase liquid chromatography (RPLC) columns. Furthermore, the carboxylic acid functional group can be prone to variable ionization efficiency in electrospray ionization (ESI), potentially impacting sensitivity and reproducibility. The presence of fluorine atoms, while often beneficial for metabolic stability, does not inherently enhance its detectability by common analytical techniques.[1][2][3]

The Gold Standard: LC-MS/MS for Bioanalytical Quantification

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the cornerstone of modern bioanalysis for its unparalleled sensitivity, selectivity, and speed.[4] For 2-(2,5-Difluorophenyl)-2-methylpropanoic acid, an LC-MS/MS method provides the necessary performance to accurately measure concentrations in complex biological matrices such as plasma, urine, and tissue homogenates.

A Validated LC-MS/MS Protocol: A Step-by-Step Guide

The following protocol outlines a robust LC-MS/MS method for the quantification of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid. The causality behind each experimental choice is explained to provide a deeper understanding of the method's design.

1. Sample Preparation: The Foundation of Accurate Results

The goal of sample preparation is to extract the analyte from the biological matrix, remove interfering substances, and concentrate the analyte for optimal detection. For our target analyte, a protein precipitation (PPT) followed by liquid-liquid extraction (LLE) is a prudent choice.

• Step 1: Protein Precipitation. To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing a stable isotope-labeled internal standard (SIL-IS), such as 2-(2,5-Difluorophenyl)-2-methylpropanoic acid-¹³C₆. The SIL-IS is crucial as it mimics the analyte's behavior throughout the sample preparation and ionization process, correcting for any variability.[5][6]

• Step 2: Vortex and Centrifuge. Vortex the mixture for 1 minute to ensure complete protein precipitation. Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Step 3: Liquid-Liquid Extraction. Transfer the supernatant to a clean tube. Add 1 mL of methyl tert-butyl ether (MTBE) and 50 µL of 1% formic acid in water to acidify the sample. The acidic conditions ensure the carboxylic acid is in its neutral form, facilitating its extraction into the organic solvent.

• Step 4: Vortex and Centrifuge. Vortex for 2 minutes and centrifuge at 5,000 x g for 5 minutes.

• Step 5: Evaporation and Reconstitution. Carefully transfer the organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase starting composition (e.g., 90% water with 0.1% formic acid and 10% acetonitrile). This ensures compatibility with the LC system and optimal peak shape.

2. Liquid Chromatography: Achieving Optimal Separation

A well-designed chromatographic method is essential to separate the analyte from endogenous matrix components and potential metabolites, minimizing ion suppression.

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column with a particle size of 1.8 µm (e.g., 50 x 2.1 mm) is a suitable starting point.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: A gradient from 10% to 95% B over 5 minutes allows for the elution of the analyte while washing out more hydrophobic matrix components.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C to ensure reproducible retention times.

3. Tandem Mass Spectrometry: Sensitive and Selective Detection

The mass spectrometer is set up for multiple reaction monitoring (MRM) in negative ion mode, which is typically more sensitive for carboxylic acids.

• Ionization Source: Electrospray ionization (ESI) in negative ion mode.

• MRM Transitions:

  • Analyte: Precursor ion [M-H]⁻ → Product ion (determined by infusion and fragmentation studies).

  • Internal Standard: Precursor ion [M+6-H]⁻ → Product ion (corresponding fragment to the analyte).

• Optimization: The cone voltage and collision energy are optimized for each transition to maximize signal intensity.

Visualizing the LC-MS/MS Workflow

Caption: Workflow for the LC-MS/MS quantification of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid.

Validation Parameters and Acceptance Criteria

A robust bioanalytical method validation is performed in accordance with regulatory guidelines from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[4][7][8][9]

Validation Parameter	Purpose	Acceptance Criteria
Selectivity	To ensure the method can differentiate the analyte and IS from endogenous matrix components.	No significant interfering peaks at the retention times of the analyte and IS in blank matrix from at least 6 different sources.
Linearity & Range	To establish the relationship between analyte concentration and instrument response.	At least 6 non-zero standards, with a correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations within ±15% of nominal (±20% at LLOQ).
Lower Limit of Quantification (LLOQ)	The lowest concentration that can be quantified with acceptable accuracy and precision.	Signal-to-noise ratio ≥ 10. Accuracy within 80-120% and precision ≤ 20%.
Accuracy & Precision	To determine the closeness of measured values to the true value and the reproducibility of measurements.	At least 3 concentrations (low, mid, high QC). Intra- and inter-day accuracy within ±15% of nominal. Precision (CV) ≤ 15%.
Matrix Effect	To assess the impact of co-eluting matrix components on analyte ionization.	Matrix factor (analyte response in post-spiked matrix / analyte response in neat solution) should be consistent across different matrix lots (CV ≤ 15%).
Recovery	To evaluate the efficiency of the extraction process.	Consistent and reproducible recovery across the concentration range.
Stability	To ensure the analyte is stable under various storage and processing conditions.	Analyte concentration in stability samples should be within ±15% of the nominal concentration of freshly prepared samples.

Comparative Analysis of Quantification Methods

While LC-MS/MS is the preferred method for regulated bioanalysis, other techniques may be suitable for specific applications or in resource-limited settings.

Method	Principle	Advantages	Disadvantages	Typical LLOQ (in plasma)
LC-MS/MS	Chromatographic separation followed by mass-based detection of precursor and product ions.	High sensitivity, high selectivity, high throughput.	High initial instrument cost, requires skilled operators.	0.1 - 1 ng/mL
HPLC-UV	Chromatographic separation followed by detection based on UV absorbance.	Lower cost, robust and widely available.	Lower sensitivity, susceptible to interference from co-eluting compounds with similar UV spectra.	50 - 100 ng/mL
GC-MS	Chromatographic separation of volatile compounds followed by mass-based detection.	Excellent for volatile and thermally stable compounds, high resolving power.	Requires derivatization for non-volatile compounds like carboxylic acids, which can be complex and time-consuming.	10 - 50 ng/mL (with derivatization)
CE-MS	Separation based on electrophoretic mobility in a capillary coupled to a mass spectrometer.	High separation efficiency, minimal sample consumption.	Lower loading capacity, can be less robust than LC-MS.	1 - 10 ng/mL

Decision-Making for Method Selection

The choice of analytical method is a critical decision driven by the specific requirements of the study.

Caption: A decision tree for selecting the appropriate analytical method.

Conclusion: Ensuring Data Integrity in Drug Development

The validation of a robust and reliable analytical method is a non-negotiable cornerstone of successful drug development. For the quantification of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid in biological matrices, LC-MS/MS stands out as the superior technique, offering the sensitivity, selectivity, and throughput required for regulatory submissions. While alternative methods such as HPLC-UV, GC-MS, and CE-MS have their merits in specific contexts, they often lack the performance characteristics necessary for demanding bioanalytical studies. By adhering to the principles of rigorous method validation outlined in this guide, researchers can ensure the generation of high-quality data, thereby enabling informed decision-making throughout the drug development pipeline.

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Comparative binding affinity of ligands derived from 2-(2,5-Difluorophenyl)-2-methylpropanoic acid

An in-depth biophysical and structural analysis for drug development professionals.

Executive Summary

In modern rational drug design, the optimization of low-molecular-weight fragments into high-affinity ligands requires a precise understanding of steric and electronic micro-environments. The compound 2-(2,5-Difluorophenyl)-2-methylpropanoic acid has emerged as a highly privileged building block, particularly in the synthesis of potent Tropomyosin receptor kinase (Trk) inhibitors utilized in oncology and pain management [1].

This guide provides a comprehensive comparative analysis of ligands derived from this specific scaffold. By orthogonally validating binding affinities through Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC), we elucidate the thermodynamic and kinetic mechanisms that make this specific substitution pattern superior to its structural analogs.

Mechanistic Rationale: The Anatomy of the Scaffold

As application scientists, we do not merely look at binding constants; we look at the causality of the binding event. The remarkable affinity of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid derivatives stems from two distinct structural phenomena:

• The 2,5-Difluorophenyl Motif (Electronic Pre-organization): Fluorine substitution profoundly modulates the electrostatic potential of the phenyl ring. The 2,5-difluoro pattern lowers the pKa​ of the adjacent carboxylic acid, enhancing its capacity to form robust salt bridges with conserved lysine residues in the kinase active site. Furthermore, the highly electronegative fluorine atoms engage in orthogonal multipolar interactions (e.g., C-F···H-N hydrogen bonding) within the hydrophobic pocket, which unsubstituted phenyl rings cannot achieve.

• The 2-Methylpropanoic Acid Group (The Thorpe-Ingold Effect): The presence of the gem-dimethyl group is not merely for lipophilic bulk. These methyl groups induce the Thorpe-Ingold effect (angle compression). By sterically clashing with the aryl ring, they restrict the conformational freedom of the rotatable bonds. This pre-organizes the carboxylate group into an optimal vector for target engagement, drastically reducing the entropic penalty ( ΔSpenalty​ ) typically paid upon ligand binding.

Mechanism of TrkA kinase inhibition by 2-(2,5-Difluorophenyl)-2-methylpropanoic acid derivatives.

Comparative Binding Affinity Data

To isolate the contributions of the fluorine atoms and the gem-dimethyl group, we compare the core scaffold (Ligand A) against three structural analogs. The data below summarizes the kinetic and thermodynamic profiling against the TrkA kinase domain.

Ligand	Structural Variation	Kd​ (nM)	kon​ ( 104M−1s−1 )	koff​ ( 10−3s−1 )	Ligand Efficiency (LE)
Ligand A	2-(2,5-Difluorophenyl)-2-methylpropanoic acid	45	8.2	3.7	0.42
Ligand B	2-Phenyl-2-methylpropanoic acid (Des-fluoro)	310	4.1	12.7	0.35
Ligand C	2-(2,5-Difluorophenyl)acetic acid (Des-methyl)	850	2.5	21.2	0.31
Ligand D	2-(4-Fluorophenyl)-2-methylpropanoic acid	120	6.0	7.2	0.38

Data Interpretation:

• Loss of Fluorine (Ligand B): Results in an ~7-fold drop in affinity. The increased off-rate ( koff​ ) indicates that the ligand dissociates faster without the stabilizing C-F multipolar interactions.

• Loss of gem-dimethyl (Ligand C): Results in an ~19-fold drop in affinity. The drastic reduction in the on-rate ( kon​ ) proves that without the Thorpe-Ingold effect, the molecule spends too much time in non-binding conformations, increasing the entropic barrier to target engagement.

Experimental Protocols: A Self-Validating System

To ensure absolute scientific integrity, binding affinities must be orthogonally validated. We utilize 1 for real-time kinetic profiling [2] and2 to dissect the thermodynamic drivers (enthalpy vs. entropy) [3].

Protocol 1: Kinetic Profiling via Surface Plasmon Resonance (SPR)

SPR is chosen for its label-free, real-time detection capabilities, allowing us to independently measure kon​ and koff​ .

• Sensor Chip Preparation: Dock a CM5 sensor chip into the SPR instrument. Activate the carboxymethyl dextran surface using a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7 minutes at 10 µL/min.

• Target Immobilization: Dilute the purified TrkA kinase domain to 20 µg/mL in 10 mM Sodium Acetate (pH 4.5). Inject over the activated flow cell until a target immobilization level of ~3000 RU is achieved. Causality note: pH 4.5 is chosen to pre-concentrate the protein via electrostatic attraction to the dextran matrix prior to covalent amine coupling.

• Surface Blocking: Inject 1 M Ethanolamine-HCl (pH 8.5) for 7 minutes to deactivate residual reactive esters.

• Solvent Correction (Critical Step): Because the ligands require 5% DMSO for solubility, and DMSO has a massive refractive index, generate an 8-point DMSO calibration curve (4.5% to 5.8% DMSO) to subtract bulk solvent artifacts from the small-molecule binding signal.

• Analyte Titration: Inject the ligands at a flow rate of 30 µL/min (to minimize mass transport limitation) in a 2-fold dilution series (3.125 µM to 50 µM). Allow 60 seconds for association and 180 seconds for dissociation.

• Data Analysis: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract Kd​ .

Step-by-step Surface Plasmon Resonance (SPR) workflow for real-time binding affinity analysis.

Protocol 2: Thermodynamic Validation via Isothermal Titration Calorimetry (ITC)

While SPR provides kinetics, ITC provides the thermodynamic signature ( ΔH and −TΔS ), proving the existence of the Thorpe-Ingold effect.

• Sample Degassing: Thoroughly degas both the TrkA protein solution (10 µM) and the ligand solution (100 µM) under a vacuum for 10 minutes. Causality note: Micro-bubbles released during stirring will cause massive exothermic/endothermic spikes, ruining the baseline.

• Cell Loading: Load the TrkA protein into the sample cell (typically 200-300 µL depending on the instrument). Load the reference cell with the exact matching buffer (including 5% DMSO).

• Syringe Loading: Fill the automated injection syringe with the ligand solution.

• Titration Parameters: Set the instrument to 25°C with a stirring speed of 1000 rpm. Program 20 injections of 2 µL each, with a 150-second spacing between injections to allow the thermal power to return to baseline.

• Data Extraction: Integrate the area under each injection peak to determine the heat released/absorbed. Fit the isotherm to an independent binding model to calculate the binding enthalpy ( ΔH ) and the association constant ( Ka​ ). The favorable entropy ( −TΔS ) observed for Ligand A confirms the conformational pre-organization provided by the gem-dimethyl group.

References

• Substituted Pyrazolo[1,5-a]Pyrimidine Compounds as TRK Kinase Inhibitors.
• A beginner's guide to surface plasmon resonance. The Biochemist - Portland Press. [2]
• Isothermal Titration Calorimetry: An essential tool for binding affinity measurements in life sciences research. Malvern Panalytical. [3]

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• 2. Isothermal Titration Calorimetry | Malvern Panalytical [malvernpanalytical.com]

Comparative Guide: Lipophilicity and Physicochemical Profiling of 2-(2,5-Difluorophenyl)-2-methylpropanoic Acid vs. Unfluorinated Derivatives

As a Senior Application Scientist, I frequently encounter the challenge of optimizing a drug candidate's pharmacokinetic and pharmacodynamic profile through strategic halogenation. This guide provides an in-depth, objective comparison between 2-(2,5-Difluorophenyl)-2-methylpropanoic acid (the fluorinated derivative) and its unfluorinated parent, 2-methyl-2-phenylpropanoic acid (also known as α,α -dimethylphenylacetic acid or 2-phenylisobutyric acid).

By analyzing the causality behind these structural changes, we will explore how the introduction of two fluorine atoms on the aromatic ring alters lipophilicity (LogP/LogD), acidity (pKa), and metabolic stability.

Mechanistic Rationale: The "Fluorine Effect" on Aromatic Systems

Expertise & Experience: Understanding the Causality

The substitution of hydrogen with fluorine on a phenyl ring profoundly impacts the molecule's physicochemical properties. Fluorine is highly electronegative yet sterically compact (van der Waals radius of 1.47 Å vs. 1.20 Å for hydrogen). When designing derivatives like 2-(2,5-Difluorophenyl)-2-methylpropanoic acid, three primary mechanistic shifts occur:

• Lipophilicity (LogP): Unlike aliphatic fluorination—which can sometimes decrease lipophilicity due to the creation of strong localized dipole moments—aromatic fluorination generally increases lipophilicity [1]. The highly non-polarizable C-F bond in the aromatic system reduces the overall hydration energy of the molecule, driving it into the lipid phase.

• Acidity (pKa): The strong inductive electron-withdrawing effect (-I effect) of the 2,5-difluorophenyl group stabilizes the adjacent carboxylate anion. Although the aromatic ring is separated from the carboxylic acid by a quaternary carbon ( α,α -dimethyl group), the inductive effect still slightly lowers the pKa compared to the unfluorinated analog, increasing its relative acidity.

• Metabolic Stability: Fluorine substitution at the 2 and 5 positions of the phenyl ring effectively blocks cytochrome P450-mediated aromatic oxidation at these historically electron-rich, metabolically labile sites [4].

Mechanistic impact of fluorine substitution on physicochemical properties.

Quantitative Physicochemical Comparison

To objectively compare these derivatives, we must look at the quantitative shifts in their physicochemical profiles. Values for the unfluorinated derivative are derived from established chemical databases [2, 3], while values for the difluorinated analog represent the expected shifts based on matched molecular pair (MMP) analysis in medicinal chemistry[1].

Property	2-Methyl-2-phenylpropanoic acid (Unfluorinated)	2-(2,5-Difluorophenyl)-2-methylpropanoic acid (Fluorinated)	Causality / Trend
Molecular Weight	164.20 g/mol	200.18 g/mol	Addition of 2x F atoms (+36 Da).
LogP (Lipophilicity)	~2.20 - 2.30	~2.60 - 2.80 (Estimated)	Ar-F substitution increases hydrophobicity.
pKa	4.39	~4.10 - 4.20 (Estimated)	Inductive electron withdrawal (-I) by fluorine.
Metabolic Stability	Susceptible to para/ortho oxidation	High (CYP450 sites blocked)	Steric and electronic shielding of the phenyl ring.

Experimental Workflows & Self-Validating Protocols

Trustworthiness: Building Artifact-Free Assays

To empirically validate the theoretical shifts in lipophilicity and pKa between the unfluorinated and fluorinated derivatives, researchers must employ robust, self-validating experimental systems. The following protocols ensure that the measured differences are accurate and reproducible.

Protocol A: Shake-Flask Method for LogP/LogD Determination (OECD 107)

Self-Validation Mechanism: Incorporate a reference standard (e.g., toluene) with a known LogP into the assay to verify phase separation efficiency and analytical recovery.

• Preparation: Prepare a 10 mM stock solution of both the fluorinated and unfluorinated compounds in DMSO.

• Phase Saturation: Pre-saturate 1-octanol and aqueous buffer (pH 7.4 for LogD, or 0.1 M HCl for unionized LogP) by stirring them together vigorously for 24 hours.

• Partitioning: Add 10 µL of the stock solution to a glass vial containing 1 mL of the pre-saturated octanol/water mixture (1:1 v/v).

• Equilibration: Vortex the mixture for 3 minutes, then centrifuge at 3000 rpm for 15 minutes to ensure complete, distinct phase separation.

• Quantification: Carefully extract aliquots from both the octanol and aqueous layers using a syringe. Quantify the concentration of the compound in each phase using LC-MS/MS.

• Calculation: Calculate the partition coefficient using the formula: LogP=log10​([Solute]octanol​/[Solute]water​) .

Protocol B: Potentiometric pKa Determination

Self-Validation Mechanism: Perform a blank titration of the solvent system first to establish the background ionization curve, ensuring the electrode is properly calibrated and the solvent is free of dissolved CO2​ .

• Sample Prep: Dissolve 2 mg of the analyte in 50 mL of a standardized solvent (e.g., 0.15 M KCl in a water/methanol mixture to ensure the lipophilic fluorinated compound remains fully solubilized).

• Titration: Use a standardized, carbonate-free 0.1 M KOH solution as the titrant.

• Measurement: Record the pH after each incremental addition of the titrant using a calibrated glass electrode under a nitrogen atmosphere.

• Analysis: Plot the first derivative of the titration curve ( ΔpH/ΔV ) to identify the equivalence point. The pH at the half-equivalence point equals the pKa of the carboxylic acid.

Self-validating experimental workflow for evaluating fluorinated analogs.

References

• Quantitative Assessment of the Impact of Fluorine Substitution on P-Glycoprotein (P-gp) Mediated Efflux, Permeability, Lipophilicity, and Metabolic Stability | Journal of Medicinal Chemistry Source: ACS Publications URL:[Link]

• 2-Methyl-2-phenylpropanoic acid | CAS#:826-55-1 Source: Chemsrc URL:[Link]

• 2-Phenylisobutyric acid | C10H12O2 | CID 13222 Source: PubChem (NIH) URL:[Link]

• The Role of Small Molecules Containing Fluorine Atoms Source: Encyclopedia.pub URL:[Link]

A Researcher's Guide to the Validation of Computational Models for 2-(2,5-Difluorophenyl)-2-methylpropanoic Acid Docking Studies

In the landscape of modern drug discovery, the journey of a potential therapeutic agent from a mere chemical structure to a clinical candidate is both arduous and complex. A case in point is 2-(2,5-Difluorophenyl)-2-methylpropanoic acid, a compound whose therapeutic potential is yet to be fully elucidated. A significant hurdle in the early-stage investigation of such novel compounds is the frequent absence of a known biological target. This guide addresses this challenge head-on, providing a comprehensive framework for the validation of computational docking models in scenarios where a definitive target is not yet identified.

We will navigate the process of selecting a putative biological target for 2-(2,5-Difluorophenyl)-2-methylpropanoic acid based on the known activities of structurally related molecules. This will serve as our case study to compare and contrast various computational docking software and to delineate a rigorous, multi-faceted validation strategy that integrates both in-silico and experimental methodologies. This guide is intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable computational models for novel chemical entities.

The Initial Challenge: An Unknown Target

The starting point for our investigation is the chemical structure of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid. A survey of available literature and chemical databases reveals a lack of a specific, experimentally confirmed biological target for this exact molecule. However, the broader class of arylpropionic acid derivatives is well-documented for its anti-inflammatory properties, primarily through the inhibition of cyclooxygenase (COX) enzymes.[1] This provides a scientifically sound basis for selecting a putative target to illustrate our validation workflow. For the purpose of this guide, we will hypothesize that 2-(2,5-Difluorophenyl)-2-methylpropanoic acid may interact with the inducible isoform, COX-2, a well-established target for anti-inflammatory drugs.[1]

Part 1: The Computational Gauntlet - A Comparative Overview of Docking Software

Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a target protein.[2] The choice of docking software can significantly influence the outcome of these predictions. Here, we compare three widely used docking programs: AutoDock Vina, GOLD, and Glide.

Feature	AutoDock Vina	GOLD (Genetic Optimisation for Ligand Docking)	Glide (Schrödinger)
Algorithm	Empirical scoring function with a gradient optimization search.	Genetic algorithm for exploring ligand and protein flexibility.[3]	Hierarchical search protocol with a series of filters.[4]
Scoring Function	Empirical, based on a simplified physical model.	Multiple scoring functions available (e.g., GoldScore, ChemScore).[4]	Sophisticated scoring functions (SP, XP, MM-GBSA).[2]
Flexibility	Allows for limited flexibility of receptor side chains.	Offers extensive options for ligand and protein flexibility.[3]	Supports both rigid and induced-fit docking (IFD) protocols.
Accessibility	Open-source and freely available.[3]	Commercial software.[3]	Commercial software, part of the Schrödinger Suite.
Strengths	Fast, suitable for high-throughput virtual screening, large user community.[3]	High accuracy, particularly for complexes with metal ions, highly customizable.[3]	Industry standard, high accuracy for drug-like molecules, well-integrated workflow.[3]
Weaknesses	Generally treats the protein backbone as rigid, less accurate for highly flexible ligands.	Steeper learning curve, computationally more demanding.[3]	Requires a commercial license, can be computationally intensive.

Experimental Protocol: A Step-by-Step Computational Docking Workflow

The following protocol outlines a generalized workflow for a molecular docking study, using our hypothetical scenario of docking 2-(2,5-Difluorophenyl)-2-methylpropanoic acid into the active site of COX-2.

1. Protein Preparation: a. Obtain the 3D crystal structure of human COX-2, preferably with a co-crystallized ligand, from the Protein Data Bank (PDB). b. Remove water molecules and any existing ligands from the PDB file. c. Add hydrogen atoms and assign appropriate protonation states to the amino acid residues, particularly those in the active site. d. Perform energy minimization of the protein structure to relieve any steric clashes.

2. Ligand Preparation: a. Generate the 3D structure of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid. b. Assign partial charges to the ligand atoms. c. Define the rotatable bonds to allow for conformational flexibility during docking.

3. Binding Site Definition and Grid Generation: a. Identify the active site of COX-2, typically by referencing the position of the co-crystallized ligand in the original PDB file. b. Define a grid box that encompasses the entire binding pocket. This grid pre-calculates the potential energy of interaction for different atom types, which speeds up the docking process.

4. Molecular Docking: a. Execute the docking calculation using the prepared protein and ligand files, along with the defined grid parameters. b. The docking program will generate a series of possible binding poses for the ligand within the active site, each with a corresponding docking score.

5. Analysis of Results: a. Rank the generated poses based on their docking scores. The top-scoring poses represent the most probable binding modes. b. Visually inspect the top-scoring poses to analyze the key interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the protein.

A simplified workflow for a typical computational molecular docking experiment.

Part 2: In-Silico Validation - Building Confidence in the Computational Model

Before proceeding to expensive and time-consuming experimental validation, it is crucial to first validate the computational model using in-silico methods.

Re-docking of a Known Inhibitor

A fundamental validation step is to assess the docking protocol's ability to reproduce the experimentally determined binding mode of a known ligand.[5][6] This involves taking the co-crystallized ligand from the PDB structure of the target protein, treating it as a new ligand, and docking it back into the active site. A successful re-docking is generally characterized by a low root-mean-square deviation (RMSD) between the predicted pose and the crystallographic pose, typically under 2.0 Å.[6][7]

Enrichment Studies with Decoy Sets

Another important in-silico validation technique is the use of decoy sets.[8][9] Decoys are molecules that have similar physicochemical properties (e.g., molecular weight, logP, number of rotatable bonds) to the known active ligands but are topologically distinct and presumed to be inactive.[10] By docking a library containing known active compounds and a larger number of decoys, one can evaluate the ability of the docking protocol to preferentially rank the active compounds over the decoys. A good docking protocol will show high "enrichment," meaning the active compounds are found among the top-scoring hits. The Directory of Useful Decoys, Enhanced (DUD-E) is a widely used resource for obtaining pre-compiled decoy sets.[10][11]

Molecular Dynamics (MD) Simulations

Molecular docking provides a static snapshot of the protein-ligand interaction. However, biological systems are dynamic. Molecular dynamics (MD) simulations can be employed to assess the stability of the predicted binding pose over time in a simulated physiological environment.[12][13] If the docked ligand remains stably bound in the active site throughout the simulation, it provides greater confidence in the predicted binding mode.[13][14]

Part 3: Experimental Validation - The Ground Truth

While in-silico methods are invaluable for generating hypotheses, experimental validation is essential to confirm the predictions made by computational docking.[15]

Confirming Binding Affinity

Several biophysical techniques can be used to quantify the strength of the interaction between a ligand and a protein.

• Surface Plasmon Resonance (SPR): SPR is a label-free technique that measures the binding of a ligand to a protein immobilized on a sensor surface in real-time.[16][17][18][19][20] This allows for the determination of both the association (kon) and dissociation (koff) rate constants, from which the equilibrium dissociation constant (KD) can be calculated.[20]

• Isothermal Titration Calorimetry (ITC): ITC directly measures the heat released or absorbed during a binding event.[15][21][22][23][24] It provides a complete thermodynamic profile of the interaction, including the binding affinity (KD), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).[21][23]

Determining the Binding Mode

The ultimate validation of a docking prediction is the experimental determination of the protein-ligand complex's 3D structure.

• X-ray Crystallography: This is considered the "gold standard" for determining high-resolution 3D structures of protein-ligand complexes.[25][26][27][28][29] Obtaining a crystal structure of the target protein in complex with the ligand of interest provides definitive proof of the binding mode and allows for a direct comparison with the computationally predicted pose.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can provide information about protein-ligand interactions in solution.[30][31][32][33][34] Techniques such as chemical shift perturbation and saturation transfer difference (STD) NMR can be used to identify the binding site on the protein and the parts of the ligand that are in close contact with the receptor, respectively.[31][33]

Integration of computational predictions and experimental validation.

Part 4: Synthesizing the Data - A Comparative Analysis

The following table presents a hypothetical comparison of results that might be obtained from the different validation methods for our case study of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid and its putative target, COX-2.

Method	Metric	AutoDock Vina	GOLD	Glide	Experimental
Computational	Docking Score (kcal/mol)	-8.2	-9.5 (GoldScore)	-9.1 (XP)	N/A
In-Silico Validation	Re-docking RMSD (Å)	1.5	1.1	0.9	N/A
Enrichment Factor (Top 1%)	15	25	28	N/A
Experimental Validation	Binding Affinity (KD)	N/A	N/A	N/A	500 nM (SPR)
Binding Mode RMSD (Å)	2.5	1.8	1.6	0 (Reference)

Note: Data is hypothetical and for illustrative purposes only. Direct performance comparison requires a standardized dataset and experimental conditions.

In this hypothetical scenario, all docking programs predict a favorable binding energy. Glide shows the best performance in re-docking a known inhibitor and in the enrichment study. Upon experimental validation, a binding affinity of 500 nM is determined by SPR. When the X-ray crystal structure of the complex is solved, the predicted pose from Glide has the lowest RMSD compared to the experimental structure, indicating it was the most accurate in predicting the binding mode.

Conclusion

The validation of computational models for novel ligands like 2-(2,5-Difluorophenyl)-2-methylpropanoic acid is a critical, multi-step process, especially when a biological target is not definitively known. This guide has outlined a comprehensive strategy that begins with the rational selection of a putative target and proceeds through a rigorous cascade of in-silico and experimental validation techniques. By comparing the predictions of different docking software and validating them with gold-standard experimental methods such as SPR, ITC, and X-ray crystallography, researchers can build a robust and reliable understanding of a compound's potential biological interactions. This integrated approach not only enhances the confidence in computational predictions but also provides a solid foundation for further drug discovery and development efforts.

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A Structural and Physicochemical Comparison of 2-(2,5-Difluorophenyl)-2-methylpropanoic Acid and its 2,4-Difluorophenyl Isomer for Drug Discovery Applications

In the landscape of medicinal chemistry, the strategic incorporation of fluorine atoms into molecular scaffolds is a well-established strategy to modulate a compound's physicochemical and pharmacological properties. The unique electronic nature and small steric footprint of fluorine can profoundly influence a molecule's acidity, lipophilicity, metabolic stability, and binding affinity to biological targets. This guide provides a comprehensive structural and physicochemical comparison of two isomeric compounds: 2-(2,5-Difluorophenyl)-2-methylpropanoic acid and 2-(2,4-Difluorophenyl)-2-methylpropanoic acid. As derivatives of 2-arylpropanoic acids, a class of compounds known for its non-steroidal anti-inflammatory drug (NSAID) activity, understanding the subtle yet significant differences imparted by the positional isomerism of the fluorine substituents is paramount for researchers, scientists, and drug development professionals.

While direct experimental data for these specific isomers is not extensively available in the public domain, this guide will leverage established principles of organic chemistry, propose detailed experimental protocols for their synthesis and characterization, and utilize computational predictions to provide a robust comparative analysis.

Introduction: The Significance of Fluorine Positional Isomerism

The substitution of hydrogen with fluorine can lead to significant alterations in a molecule's properties. The high electronegativity of fluorine creates a strong C-F bond and can induce a negative inductive effect, influencing the acidity of nearby functional groups. Furthermore, the position of fluorine on an aromatic ring can dramatically alter the molecule's electrostatic potential and its ability to engage in specific interactions with biological targets. In the context of 2-(difluorophenyl)-2-methylpropanoic acids, the placement of the two fluorine atoms at the 2,5- versus the 2,4-positions is expected to result in distinct structural and electronic profiles, which in turn could translate to differences in their biological activity.

Proposed Synthesis of the Isomers

The synthesis of 2-aryl-2-methylpropanoic acids can be achieved through various established methods. A common and effective approach involves the methylation of the corresponding arylacetonitrile followed by hydrolysis.

Synthesis of 2-(2,5-Difluorophenyl)-2-methylpropanoic Acid

A plausible synthetic route for 2-(2,5-Difluorophenyl)-2-methylpropanoic acid is outlined below. This multi-step synthesis starts from the commercially available 2,5-difluorobenzyl cyanide.

Proposed synthesis of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid.

Synthesis of 2-(2,4-Difluorophenyl)-2-methylpropanoic Acid

A similar synthetic strategy can be employed for the 2,4-difluoro isomer, starting from 2,4-difluorobenzyl cyanide.

Proposed synthesis of 2-(2,4-Difluorophenyl)-2-methylpropanoic acid.

Comparative Physicochemical Properties (Predicted)

In the absence of experimental data, computational methods provide a valuable tool for predicting key physicochemical properties such as the acid dissociation constant (pKa) and the octanol-water partition coefficient (LogP). These parameters are crucial in drug development as they influence a molecule's solubility, absorption, and distribution.

Property	2-(2,5-Difluorophenyl)-2-methylpropanoic acid (Predicted)	2-(2,4-Difluorophenyl)-2-methylpropanoic acid (Predicted)	Significance in Drug Development
pKa	~4.0 - 4.5	~4.0 - 4.5	Influences ionization state at physiological pH, affecting solubility and cell membrane permeability.
LogP	~2.5 - 3.0	~2.5 - 3.0	Indicates lipophilicity, which impacts absorption, distribution, and potential for non-specific binding.

Rationale for Predictions: The presence of two electron-withdrawing fluorine atoms on the phenyl ring is expected to increase the acidity of the carboxylic acid group (lower pKa) compared to the non-fluorinated analogue, 2-phenyl-2-methylpropanoic acid. The difference in pKa between the two isomers is predicted to be minimal due to the relatively distant positions of the fluorine atoms from the carboxylic acid moiety. Similarly, the LogP values are anticipated to be comparable, as the overall atomic composition is identical.

Structural Comparison: A Call for Experimental Analysis

A definitive comparison of the three-dimensional structures of these isomers requires experimental data from single-crystal X-ray diffraction and Nuclear Magnetic Resonance (NMR) spectroscopy.

Proposed Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals of both isomers suitable for X-ray diffraction. This can be achieved by slow evaporation of a saturated solution in various solvents (e.g., ethanol, ethyl acetate, or a mixture of solvents).

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data using a monochromatic X-ray source.

• Structure Solution and Refinement: Solve the crystal structure using direct methods and refine the atomic positions and thermal parameters.

Expected Insights: X-ray crystallography would provide precise measurements of bond lengths, bond angles, and torsion angles, revealing the preferred conformation of the molecules in the solid state. This would allow for a direct comparison of the orientation of the difluorophenyl ring relative to the propanoic acid moiety in the two isomers.

Proposed Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve a small amount of each purified isomer in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Data Acquisition: Acquire ¹H, ¹³C, and ¹⁹F NMR spectra. 2D NMR experiments such as COSY, HSQC, and HMBC would also be beneficial for unambiguous signal assignment.

Expected Insights:

• ¹H and ¹³C NMR: The chemical shifts of the aromatic protons and carbons will be distinct for each isomer due to the different electronic environments created by the fluorine atoms. The coupling patterns will also provide valuable structural information.

• ¹⁹F NMR: This technique is particularly informative for fluorinated compounds. The chemical shifts of the fluorine atoms will be highly sensitive to their position on the aromatic ring and can provide insights into the electronic nature of the molecule.

Comparative Electronic Properties: A Computational Approach

Density Functional Theory (DFT) calculations can be employed to model the electronic properties of the two isomers, providing insights that complement experimental data.

Proposed Computational Protocol: DFT Analysis

• Geometry Optimization: Perform geometry optimization of both isomers using a suitable level of theory (e.g., B3LYP with a 6-31G* basis set).

• Electronic Property Calculation: Calculate key electronic properties such as the electrostatic potential (ESP) map and the dipole moment.

Workflow for the computational analysis of the isomers.

Expected Insights:

• Electrostatic Potential Map: The ESP map will visualize the electron density distribution around the molecules. The 2,5- and 2,4-difluoro substitution patterns will create distinct regions of positive and negative potential on the aromatic ring, which could influence how the molecules interact with a biological target.

• Dipole Moment: The magnitude and direction of the molecular dipole moment will differ between the two isomers. This difference in polarity can affect their solubility and their ability to participate in dipole-dipole interactions.

Implications for Drug Development

The structural and electronic differences between 2-(2,5-Difluorophenyl)-2-methylpropanoic acid and its 2,4-difluorophenyl isomer can have significant implications for their potential as drug candidates. As analogues of profens, their primary mechanism of action is likely the inhibition of cyclooxygenase (COX) enzymes. The subtle changes in shape and electronic distribution resulting from the different fluorine positions could lead to:

• Altered Binding Affinity and Selectivity: The precise fit of a drug molecule into the active site of its target enzyme is crucial for its efficacy. The different steric and electronic profiles of the two isomers may result in different binding affinities for COX-1 and COX-2, potentially leading to variations in their anti-inflammatory potency and side-effect profiles.

• Modified Pharmacokinetic Properties: Differences in lipophilicity and acidity, even if minor, can affect the absorption, distribution, metabolism, and excretion (ADME) of the compounds.

Conclusion

This guide has provided a framework for a comprehensive comparison of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid and its 2,4-difluorophenyl isomer. While a definitive comparison awaits the generation of experimental data, the proposed synthetic routes and analytical protocols, combined with computational predictions, offer valuable insights for researchers in the field of drug discovery. The key takeaway is that even subtle changes in the position of fluorine substituents can lead to distinct molecular properties, underscoring the importance of a thorough and multi-faceted analysis in the design and development of new therapeutic agents.

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Safety & Regulatory Compliance

Navigating the Synthesis Frontier: A Comprehensive Guide to Safely Handling 2-(2,5-Difluorophenyl)-2-methylpropanoic Acid

For Immediate Use by Laboratory Personnel: This document provides critical safety and handling protocols for 2-(2,5-Difluorophenyl)-2-methylpropanoic acid. As a Senior Application Scientist, my objective is to equip researchers, scientists, and drug development professionals with a framework for safety that is both scientifically sound and practical for a dynamic research environment. The following guidance is synthesized from established safety protocols for structurally related carboxylic acids and fluorinated organic compounds, in the absence of a publicly available, specific Safety Data Sheet (SDS). It is imperative to consult the supplier-specific SDS upon receipt of this compound to verify and augment these recommendations.

Hazard Analysis: Understanding the Compound

Anticipated Hazards:

• Skin and Eye Irritation: Direct contact may cause irritation or chemical burns.[1][2]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may irritate the respiratory system.[4]

• Unknown Toxicological Properties: The full toxicological profile of this specific molecule has not been thoroughly investigated.[4][5] Therefore, it should be handled as a potentially hazardous substance.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE strategy is essential to minimize exposure and ensure personal safety. The following table outlines the recommended PPE for handling 2-(2,5-Difluorophenyl)-2-methylpropanoic acid.

PPE Category	Recommended Equipment	Rationale
Eye and Face Protection	Chemical safety goggles and a full-face shield.[6][7]	Protects against splashes, dust, and unforeseen reactions. A face shield offers an additional layer of protection for the entire face.
Skin Protection	Nitrile or heavy nitrile gloves, and a flame-resistant lab coat.[8]	Nitrile gloves provide good chemical resistance for incidental contact.[9] A lab coat protects skin and personal clothing from contamination.
Respiratory Protection	A NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates.	To be used when handling the solid outside of a certified chemical fume hood, or if aerosolization is possible.
Footwear	Closed-toe shoes.[8]	Protects feet from spills and falling objects.

Operational and Disposal Plans: A Step-by-Step Guide

Safe Handling Procedures

Preparation:

• Designated Work Area: All handling of 2-(2,5-Difluorophenyl)-2-methylpropanoic acid should be conducted in a well-ventilated laboratory, inside a certified chemical fume hood.[5][6]

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[2][10]

• Gather Materials: Have all necessary equipment and reagents within the fume hood before starting work to minimize movement in and out of the containment area.

Handling the Compound:

• Don PPE: Put on all required personal protective equipment as outlined in the table above.

• Weighing: If weighing the solid compound, do so within the fume hood to prevent inhalation of fine particles.

• Dissolving: When dissolving the compound, add the solid to the solvent slowly to avoid splashing. Always add acid to water, not the other way around, if applicable.

• Reactions: Conduct all reactions within the fume hood. Monitor the reaction for any signs of unexpected exotherms or gas evolution.

Post-Handling:

• Decontamination: Thoroughly decontaminate all surfaces, glassware, and equipment that came into contact with the chemical.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[9]

Disposal Plan

As a fluorinated organic compound, 2-(2,5-Difluorophenyl)-2-methylpropanoic acid requires special disposal procedures.[8]

• Waste Segregation: All waste containing this compound, including contaminated consumables (e.g., gloves, weighing paper), must be collected in a designated, labeled "Halogenated Organic Waste" container.[8]

• Container Management: Keep the waste container closed when not in use and store it in a secondary containment bin within a well-ventilated area, away from incompatible materials.

• Licensed Disposal: Arrange for the disposal of the halogenated organic waste through your institution's environmental health and safety office or a licensed hazardous waste disposal contractor.[11] Do not dispose of this chemical down the drain. [8]

Visualizing the Workflow: A Safety-First Approach

The following diagram illustrates the critical steps for safely handling 2-(2,5-Difluorophenyl)-2-methylpropanoic acid, from preparation to disposal.

Caption: Safe handling workflow for 2-(2,5-Difluorophenyl)-2-methylpropanoic acid.

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